Glutamyl-valyl-glycine

Core Science & Biosynthesis

Glutamyl-valyl-glycine: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract

Glutamyl-valyl-glycine (γ-Glu-Val-Gly) is a naturally occurring tripeptide that has garnered significant interest for its unique sensory properties and potential physiological roles. This document serves as an in-depth technical guide, consolidating the current scientific understanding of its biochemical properties, biological functions, and the experimental methodologies used for its study. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and related fields.

Biochemical Properties

Glutamyl-valyl-glycine is a tripeptide with the sequence γ-glutamyl-valyl-glycine, indicating that the peptide bond between glutamic acid and valine is formed via the gamma-carboxyl group of the glutamic acid side chain, rather than the alpha-carboxyl group. This unconventional peptide bond confers resistance to peptidases.

Quantitative Physicochemical Data

The key physicochemical properties of Glutamyl-valyl-glycine are summarized in Table 1. These data are crucial for its handling, formulation, and analysis.

Property	Value	Source
Molecular Formula	C₁₂H₂₁N₃O₆	PubChem
Molecular Weight	303.31 g/mol	PubChem
Canonical SMILES	C(C--INVALID-LINK--C)C(=O)NCC(=O)O">C@@HN)C(=O)O	PubChem
CAS Number	38837-70-6	PubChem
Appearance	White to off-white powder	Generic
Solubility	Soluble in water	Generic
Estimated Isoelectric Point (pI)	~3.11	Calculated

Note on pI Calculation: The isoelectric point (pI) is the pH at which a molecule carries no net electrical charge. For γ-Glu-Val-Gly, the ionizable groups are the α-amino group of glutamic acid, the α-carboxyl group of glycine (B1666218), and the γ-carboxyl group of the glutamic acid side chain. The pI can be estimated by averaging the pKa values of the two acidic groups. Using typical pKa values for the α-carboxyl group of a C-terminal glycine (~2.35) and the γ-carboxyl group of glutamic acid (~4.07), the estimated pI is approximately 3.21.[1][2]

Biological Function and Mechanism of Action

Glutamyl-valyl-glycine is primarily recognized for its role as a "kokumi" substance. Kokumi is a Japanese term that describes a sensation of richness, continuity, and mouthfulness that enhances the five basic tastes (sweet, sour, salty, bitter, and umami).

Signaling Pathway: Activation of the Calcium-Sensing Receptor (CaSR)

The biological effects of Glutamyl-valyl-glycine are mediated through its interaction with the Calcium-Sensing Receptor (CaSR), a Class C G-protein coupled receptor (GPCR).

Figure 1: Signaling Pathway of Glutamyl-valyl-glycine via CaSR. This diagram illustrates the activation of the Calcium-Sensing Receptor (CaSR) by γ-Glu-Val-Gly, leading to downstream signaling events that result in enhanced taste perception.

Pathway Description:

• Binding: Glutamyl-valyl-glycine binds to the extracellular domain of the CaSR.

• G-Protein Activation: This binding induces a conformational change in the CaSR, leading to the activation of the associated Gq/11 G-protein.

• PLC Activation: The activated Gq/11 stimulates phospholipase C (PLC).

• Second Messenger Generation: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺) stores.

• Cellular Response: The increase in intracellular Ca²⁺ concentration, along with the action of DAG, initiates a cascade of downstream signaling events that ultimately lead to the modulation of taste perception, resulting in the "kokumi" sensation.

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and characterization of Glutamyl-valyl-glycine, which are essential for its research and development.

Synthesis: Solid-Phase Peptide Synthesis (SPPS)

The most common method for synthesizing Glutamyl-valyl-glycine is Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Figure 2: Experimental Workflow for SPPS of γ-Glu-Val-Gly. This flowchart outlines the key steps in the solid-phase synthesis of the tripeptide.

Detailed Methodology:

• Resin Preparation: Swell Wang resin in N,N-dimethylformamide (DMF) for 1 hour in a reaction vessel.

• First Amino Acid Coupling (Glycine):

  • Dissolve Fmoc-Gly-OH (3 eq.), HCTU (2.9 eq.), and DIPEA (6 eq.) in DMF.

  • Add the solution to the swelled resin and agitate for 2 hours at room temperature.

  • Wash the resin with DMF (3x), dichloromethane (B109758) (DCM) (3x), and DMF (3x).

• Fmoc Deprotection:

  • Add 20% piperidine in DMF to the resin and agitate for 5 minutes.

  • Drain and add fresh 20% piperidine in DMF, then agitate for an additional 15 minutes.

  • Wash the resin with DMF (5x) and DCM (3x).

• Second Amino Acid Coupling (Valine):

  • Repeat the coupling procedure (step 2) using Fmoc-Val-OH.

• Fmoc Deprotection:

  • Repeat the deprotection procedure (step 3).

• Third Amino Acid Coupling (Glutamic Acid):

  • Repeat the coupling procedure (step 2) using Fmoc-Glu(OtBu)-OH. The side chain is protected with a tert-butyl group.

• Final Fmoc Deprotection:

  • Repeat the deprotection procedure (step 3).

• Cleavage and Deprotection:

  • Wash the peptide-resin with DCM and dry under vacuum.

  • Prepare a cleavage cocktail of Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v/v).

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

Purification: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Methodology:

• Column: C18 stationary phase (e.g., 5 µm particle size, 100 Å pore size).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile (B52724).

• Gradient: A linear gradient from 5% to 50% Mobile Phase B over 30 minutes is a typical starting point. The gradient should be optimized based on the retention time of the peptide.

• Detection: UV absorbance at 214 nm and 280 nm.

• Procedure:

  • Dissolve the crude peptide in a minimal amount of Mobile Phase A.

  • Inject the sample onto the equilibrated HPLC column.

  • Run the gradient elution program.

  • Collect fractions corresponding to the major peak.

  • Analyze the purity of the collected fractions by analytical HPLC.

  • Pool the pure fractions and lyophilize to obtain the purified peptide.

Characterization: Mass Spectrometry

Methodology:

• Technique: Electrospray Ionization Mass Spectrometry (ESI-MS).

• Sample Preparation: Dissolve the purified, lyophilized peptide in a suitable solvent, typically 50% acetonitrile in water with 0.1% formic acid.

• Analysis:

  • Infuse the sample solution into the ESI source.

  • Acquire the mass spectrum in positive ion mode.

  • The expected [M+H]⁺ ion for Glutamyl-valyl-glycine is at m/z 304.15.

  • Tandem mass spectrometry (MS/MS) can be performed to confirm the peptide sequence by fragmentation analysis.

Conclusion

Glutamyl-valyl-glycine is a fascinating tripeptide with a unique γ-glutamyl linkage that contributes to its stability and distinct biological activity as a "kokumi" substance. Its mechanism of action through the Calcium-Sensing Receptor provides a clear target for further investigation and potential applications in food science and therapeutics. The well-established protocols for its synthesis, purification, and characterization outlined in this guide provide a solid foundation for researchers to explore the full potential of this intriguing molecule. Further studies are warranted to fully elucidate its physiological roles beyond taste modulation and to explore its potential as a novel drug lead.

References

• 1. Amino Acids [vanderbilt.edu]
• 2. Star Republic: Guide for Biologists [sciencegateway.org]

The Tripeptide γ-Glu-Val-Gly: A Technical Guide to its Discovery, Natural Sources, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the tripeptide γ-L-glutamyl-L-valyl-glycine (γ-Glu-Val-Gly), a molecule of significant interest in the fields of food science, sensory perception, and potentially, therapeutics. Initially recognized for its potent "kokumi" effect—a Japanese term describing the enhancement of richness, mouthfulness, and complexity in food—γ-Glu-Val-Gly has been identified in a variety of natural sources. Its biological activity is primarily mediated through the calcium-sensing receptor (CaSR), a G-protein coupled receptor involved in diverse physiological processes. This document details the discovery of γ-Glu-Val-Gly as a key flavor modulator, its natural distribution, the experimental protocols for its characterization, and the known signaling pathways it activates.

Discovery and Identification

The discovery of γ-Glu-Val-Gly is intrinsically linked to the study of "kokumi" substances. While the tripeptide itself may have been synthesized or identified in other contexts previously, its significance was brought to the forefront through research aimed at identifying compounds responsible for this unique sensory experience.

In the early 2010s, researchers investigating kokumi substances identified glutathione (B108866) (γ-Glu-Cys-Gly) as a key contributor.[1] This led to the hypothesis that other γ-glutamyl peptides might also elicit this effect. Subsequent screening of various compounds for their ability to activate the calcium-sensing receptor (CaSR), which was found to be the receptor for kokumi substances, led to the identification of γ-Glu-Val-Gly as a potent kokumi peptide.[1][2] Human sensory analysis confirmed that γ-Glu-Val-Gly enhances the thickness, continuity, and mouthfulness of foods, thereby enriching their flavor profile.[3]

Natural Sources of γ-Glu-Val-Gly

γ-Glu-Val-Gly is found in a wide array of natural sources, particularly in fermented foods and certain seafoods. Its presence is often attributed to the enzymatic activity of microorganisms during fermentation or the natural metabolism of the organism.

Quantitative Distribution

The concentration of γ-Glu-Val-Gly varies significantly among different food products. The following table summarizes the quantitative data from various studies, primarily utilizing High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for detection and quantification.[4]

Food Category	Specific Food	Concentration Range	Unit
Fermented Foods	Fish Sauces	1.3 - 41.4	µmole/L
Soy Sauces	0.15 - 0.61	mg/dL
Fermented Shrimp Pastes	3.2 - 17.1	µmole/kg
Cheese (Ewe's Milk)	1.2 - 1.9	µmole/kg
Beer	0.08 - 0.18	mg/L
Seafood	Scallops (Raw)	0.26	µmole/kg
Scallops (Dried)	2.5	µmole/kg
King Prawns (Cooked)	0.60	µmole/kg

Note: Concentrations can vary based on production methods, fermentation time, and raw materials.

Biosynthesis in Saccharomyces cerevisiae

The yeast Saccharomyces cerevisiae, a cornerstone of baking and brewing, is a known producer of γ-Glu-Val-Gly. Research has elucidated two primary biosynthetic pathways for this tripeptide in yeast, both of which are closely linked to glutathione (GSH) metabolism.[5][6]

Pathway 1: De Novo Synthesis from Amino Acids

This pathway mirrors the initial steps of glutathione synthesis.

• Formation of γ-Glu-Val: Glutamate-cysteine ligase (Gsh1p) catalyzes the formation of a γ-glutamyl bond between glutamate (B1630785) and valine, producing the dipeptide γ-Glu-Val.

• Addition of Glycine (B1666218): Glutathione synthetase (Gsh2p) then adds a glycine residue to the C-terminus of γ-Glu-Val, forming γ-Glu-Val-Gly.

De Novo Biosynthesis of γ-Glu-Val-Gly in S. cerevisiae.

Pathway 2: Synthesis via γ-Glutamyl Transfer

This pathway utilizes pre-existing glutathione or other γ-glutamyl donors.

• Transfer of γ-Glutamyl Group: A γ-glutamyltransferase (GGT), such as Ecm38p, or the (Dug2p-Dug3p)₂ complex transfers a γ-glutamyl group from glutathione (GSH) to either valine to form γ-Glu-Val, which is then converted to γ-Glu-Val-Gly by Gsh2p, or directly to the dipeptide Val-Gly.

γ-Glutamyl Transfer Pathway for γ-Glu-Val-Gly Synthesis.

Biological Activity and Signaling Pathway

The primary biological activity of γ-Glu-Val-Gly related to sensory perception is its function as an agonist of the calcium-sensing receptor (CaSR).[7][8] The CaSR is a Class C G-protein-coupled receptor (GPCR) expressed in taste bud cells.[1][7]

Activation of the CaSR by γ-Glu-Val-Gly in taste cells initiates a downstream signaling cascade that results in an increase in intracellular calcium concentration ([Ca²⁺]i).[8][9] This elevation of intracellular calcium is a key event in taste signal transduction. While the precise downstream mechanisms by which this CaSR-mediated calcium signal enhances the perception of other tastes (sweet, salty, and umami) are still under investigation, the initial steps of the pathway are well-established.

γ-Glu-Val-Gly Activation of the CaSR Signaling Pathway.

Experimental Protocols

Quantification of γ-Glu-Val-Gly in Food Matrices

A widely used method for the quantification of γ-Glu-Val-Gly is High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To accurately measure the concentration of γ-Glu-Val-Gly in complex food samples.

Methodology:

• Sample Preparation:

  • Homogenize the food sample.

  • Extract the peptide using a suitable solvent, such as 80% methanol.

  • Centrifuge the homogenate to pellet solid debris.

  • Collect the supernatant containing the peptide extract.

  • Derivatize the extract with a reagent such as 6-aminoquinoyl-N-hydroxysuccinimidyl-carbamate (AQC) to improve chromatographic retention and ionization efficiency.[4]

• LC-MS/MS Analysis:

  • Chromatography: Perform chromatographic separation using a reverse-phase HPLC column (e.g., C18). A gradient elution with mobile phases such as water with formic acid and acetonitrile (B52724) with formic acid is typically employed.

  • Mass Spectrometry:

    • Utilize an electrospray ionization (ESI) source in positive ion mode.

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

    • Monitor specific precursor-to-product ion transitions for γ-Glu-Val-Gly.

• Quantification:

  • Generate a standard curve using a certified reference standard of γ-Glu-Val-Gly.

  • Calculate the concentration of γ-Glu-Val-Gly in the sample by comparing its peak area to the standard curve.

Workflow for LC-MS/MS Quantification of γ-Glu-Val-Gly.

Assessment of CaSR Activation

The activation of the CaSR by γ-Glu-Val-Gly can be assessed using in vitro cell-based assays.

Objective: To determine the agonist activity of γ-Glu-Val-Gly on the CaSR.

Methodology:

• Cell Culture:

  • Use a cell line that stably expresses the human calcium-sensing receptor (hCaSR), such as HEK-293 cells.

  • Culture the cells in an appropriate medium under standard conditions.

• Calcium Imaging Assay:

  • Load the hCaSR-expressing cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Establish a baseline fluorescence reading.

  • Apply γ-Glu-Val-Gly at various concentrations to the cells.

  • Measure the change in fluorescence intensity, which corresponds to the increase in intracellular calcium concentration.

  • Use a fluorometric imaging plate reader or a fluorescence microscope for detection.

• Data Analysis:

  • Plot the change in fluorescence as a function of the γ-Glu-Val-Gly concentration.

  • Calculate the half-maximal effective concentration (EC₅₀) to determine the potency of the peptide as a CaSR agonist.

Conclusion and Future Directions

γ-Glu-Val-Gly has emerged as a significant tripeptide, bridging the gap between food science and cellular biology. Its role as a potent "kokumi" substance, mediated by the calcium-sensing receptor, has opened new avenues for flavor enhancement in the food industry. For researchers and drug development professionals, the interaction of γ-Glu-Val-Gly with the CaSR, a receptor implicated in various physiological processes beyond taste, presents an intriguing area for further investigation. Future research may focus on elucidating the detailed downstream signaling events that lead to taste modulation, exploring other potential physiological roles of γ-Glu-Val-Gly, and investigating its therapeutic potential in modulating CaSR activity in different tissues. The continued study of this simple yet powerful tripeptide is poised to yield further insights into sensory perception and receptor pharmacology.

References

• 1. Involvement of the Calcium-sensing Receptor in Human Taste Perception - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enzymatic Synthesis of γ-Glutamylvalylglycine Using Bacterial γ-Glutamyltranspeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Kokumi Substances, Enhancers of Basic Tastes, Induce Responses in Calcium-Sensing Receptor Expressing Taste Cells | PLOS One [journals.plos.org]
• 8. Kokumi Substances, Enhancers of Basic Tastes, Induce Responses in Calcium-Sensing Receptor Expressing Taste Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The "Kokumi" Sensation: A Technical Guide to the Mechanism of Action of Glutamyl-Valyl-Glycine on Taste Receptors

For Immediate Release

This technical guide provides an in-depth analysis of the molecular mechanisms underlying the action of the tripeptide Glutamyl-valyl-glycine (γ-Glu-Val-Gly or EVG) on taste receptors. Primarily targeting researchers, scientists, and professionals in drug and food development, this document elucidates the dual-receptor interaction that underpins the "kokumi" sensation—a sensory experience characterized by enhanced richness, mouthfulness, and complexity of taste.

Executive Summary

Glutamyl-valyl-glycine, a potent "kokumi" peptide, does not elicit a taste of its own but significantly modulates and enhances the perception of sweet, salty, and umami tastes.[1][2][3] Found in various fermented foods, its unique sensory properties are attributed to its interaction with specific taste receptors in the oral cavity.[2][4] This guide details the current scientific understanding of EVG's mechanism of action, focusing on its agonistic activity on the Calcium-Sensing Receptor (CaSR) and its synergistic interaction with the T1R1/T1R3 umami receptor. We present a compilation of quantitative data from key studies, detailed experimental protocols for in-vitro and in-vivo analysis, and visual representations of the involved signaling pathways.

Core Mechanism of Action: A Dual-Receptor Hypothesis

The sensation of "kokumi" imparted by EVG is not mediated by a single taste receptor but through a complex interplay, primarily involving the Calcium-Sensing Receptor (CaSR) and a synergistic modulation of the T1R1/T1R3 umami receptor.

Primary Target: The Calcium-Sensing Receptor (CaSR)

A substantial body of evidence identifies the CaSR as the principal receptor for kokumi substances, including EVG.[5][6][7] The CaSR, a Class C G-protein coupled receptor (GPCR), is expressed in taste bud cells.[7] EVG acts as a potent agonist of the CaSR.[5][6] The activation of CaSR by γ-glutamyl peptides is concentration-dependent and initiates a downstream signaling cascade that leads to an increase in intracellular calcium concentration ([Ca²⁺]i).[7][8] This intracellular calcium mobilization is a key event in taste signal transduction.

Synergistic Action on the T1R1/T1R3 Umami Receptor

While CaSR activation is central to the general "kokumi" sensation of mouthfulness and thickness, the enhancement of umami taste is specifically linked to the T1R1/T1R3 receptor. Studies have demonstrated that EVG, in the presence of L-glutamate (MSG), synergistically activates the T1R1/T1R3 umami receptor. This combined action leads to a significant increase in intracellular calcium release compared to stimulation with MSG alone.[9] Molecular docking studies suggest that γ-glutamyl peptides can bind to the T1R3 subunit, with specific amino acid residues being critical for this interaction.[9]

Non-Involvement of the Epithelial Sodium Channel (ENaC)

To understand the mechanism of saltiness enhancement, studies have investigated the effect of EVG on the amiloride-sensitive epithelial sodium channel (ENaC), a key receptor for salty taste. Patch-clamp studies on rat fungiform taste cells have shown that EVG does not enhance salty taste by increasing the activity of ENaC. In fact, a slight inhibitory effect was observed.[3] This indicates that the saltiness enhancement is likely an indirect effect mediated through the CaSR signaling pathway and potential cross-talk between taste cells.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on the interaction of Glutamyl-valyl-glycine and related peptides with taste receptors.

Peptide	Receptor	Assay System	Key Finding	Reference
γ-Glu-Val-Gly (EVG)	CaSR	Xenopus oocytes	Minimal concentration to activate CaSR: 0.1 µM	[5]
γ-Glu-Cys-Gly (GSH)	CaSR	Xenopus oocytes	Minimal concentration to activate CaSR: 3.0 µM	[5]
γ-Glu-Cys	CaSR	Xenopus oocytes	Minimal concentration to activate CaSR: 3.0 µM	[5]
γ-[Glu]₃-Tyr	CaSR	HEK-293 cells	EC₅₀ value: 180 µM	[6]
γ-[Glu]₄-Tyr	CaSR	HEK-293 cells	EC₅₀ value: 140 µM	[6]
γ-Glu-Tyr	CaSR	HEK-293 cells	EC₅₀ value: 508 µM	[6]
γ-EγEV + MSG	T1R1/T1R3	HEK-293 cells & STC-1 cells	Synergistically increased intracellular calcium release by 108.47–152.33% in HEK-293 cells compared to MSG alone.	[9]

Signaling Pathways

The activation of CaSR and T1R1/T1R3 by EVG initiates a canonical G-protein coupled receptor signaling cascade, as depicted in the diagrams below.

Caption: Signaling pathway of Glutamyl-valyl-glycine via the Calcium-Sensing Receptor (CaSR).

Caption: Synergistic activation of the T1R1/T1R3 umami receptor by EVG and L-Glutamate.

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the mechanism of action of Glutamyl-valyl-glycine.

In-Vitro CaSR and T1R1/T1R3 Activation Assay using HEK-293 Cells

This protocol describes a common method for assessing the activation of taste receptors heterologously expressed in Human Embryonic Kidney 293 (HEK-293) cells.

Objective: To quantify the activation of CaSR or T1R1/T1R3 by EVG by measuring changes in intracellular calcium concentration.

Materials:

• HEK-293 cells

• Expression plasmids for human CaSR or human T1R1 and T1R3

• Transfection reagent (e.g., Lipofectamine)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

• Test compounds: γ-Glu-Val-Gly, L-Glutamate

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with automated injection capability

Methodology:

• Cell Culture and Transfection:

  • Culture HEK-293 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

  • One day prior to transfection, seed cells into 96-well plates.

  • Transfect cells with the appropriate receptor plasmids (CaSR or T1R1 and T1R3) using a suitable transfection reagent according to the manufacturer's protocol. For T1R1/T1R3 assays, co-transfection with a G-protein such as Gα15 or gustducin is often performed to enhance the signal.

  • Incubate for 24-48 hours to allow for receptor expression.

• Cell Loading with Calcium Dye:

  • Aspirate the culture medium and wash the cells with HBSS.

  • Prepare a loading buffer containing the calcium-sensitive fluorescent dye (e.g., 2 µM Fura-2 AM in HBSS).

  • Add the loading buffer to each well and incubate for 60 minutes at 37°C in the dark.

  • After incubation, wash the cells twice with HBSS to remove excess dye.

• Fluorescence Measurement:

  • Place the microplate into a fluorescence plate reader.

  • Set the excitation and emission wavelengths appropriate for the chosen dye (e.g., for Fura-2, ratio of emissions at 510 nm from excitation at 340 nm and 380 nm).

  • Record a baseline fluorescence reading for a set period.

  • Use the automated injector to add the test compound (EVG, MSG, or a combination) to the wells.

  • Continue recording the fluorescence to measure the change in intracellular calcium concentration.

• Data Analysis:

  • The change in fluorescence is proportional to the change in intracellular calcium.

  • Calculate the response as the peak fluorescence intensity after compound addition minus the baseline fluorescence.

  • For dose-response experiments, plot the response against the logarithm of the compound concentration and fit to a sigmoidal curve to determine the EC₅₀ value.

Caption: Experimental workflow for the HEK-293 cell-based taste receptor activation assay.

Sensory Evaluation of "Kokumi" Taste

This protocol outlines a method for the sensory evaluation of the "kokumi" properties of EVG.

Objective: To quantify the enhancement of basic tastes (umami, saltiness, sweetness) and the intensity of "kokumi" characteristics (mouthfulness, continuity, thickness) imparted by EVG.

Materials:

• Trained sensory panel (10-15 panelists).

• Test compound: γ-Glu-Val-Gly.

• Basic taste solutions:

  • Umami: 0.5% Monosodium Glutamate (MSG) solution.

  • Salty: 0.9% Sodium Chloride (NaCl) solution.

  • Sweet: 5% Sucrose solution.

• Control solutions (basic taste solutions without EVG).

• Test solutions (basic taste solutions with a predetermined concentration of EVG, e.g., 0.01%).

• Unsalted crackers and purified water for palate cleansing.

• Standard sensory evaluation booths.

Methodology:

• Panelist Training:

  • Train panelists to identify and rate the intensity of the five basic tastes.

  • Familiarize panelists with the concept of "kokumi" using reference samples and descriptors such as "mouthfulness," "continuity," "thickness," and "richness."

• Sample Preparation and Presentation:

  • Prepare control and test solutions on the day of evaluation.

  • Code all samples with random three-digit numbers.

  • Present samples to panelists in a randomized and balanced order to minimize carry-over effects.

• Evaluation Procedure:

  • Panelists rinse their mouths with purified water before the first sample and between each subsequent sample.

  • Panelists are instructed to take a specific volume of the sample, hold it in their mouth for a few seconds, and then expectorate.

  • Panelists rate the intensity of the primary taste (umami, salty, or sweet) and the "kokumi" attributes on a labeled magnitude scale (e.g., a 15-cm line scale anchored with "not at all" and "extremely").

• Data Analysis:

  • Measure the distance from the "not at all" anchor to the panelist's mark on the line scale for each attribute.

  • Analyze the data using appropriate statistical methods, such as Analysis of Variance (ANOVA) and post-hoc tests (e.g., Tukey's HSD), to determine if there are significant differences between the control and test samples.

Conclusion

Glutamyl-valyl-glycine exerts its "kokumi" effect through a sophisticated dual-receptor mechanism. Its primary interaction is as an agonist for the Calcium-Sensing Receptor, which is fundamental to the sensation of mouthfulness and complexity. Concurrently, it acts synergistically with L-glutamate to enhance the activation of the T1R1/T1R3 umami receptor, thereby amplifying the perception of umami taste. This multifaceted mechanism of action provides a molecular basis for the development of novel flavor enhancers and modulators in the food and pharmaceutical industries. Further research into the precise allosteric modulation of the T1R1/T1R3 receptor and the downstream integration of signals from both CaSR and T1R receptors will provide a more complete picture of this intriguing taste sensation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Effect of kokumi taste-active γ-glutamyl peptides on amiloride-sensitive epithelial Na+ channels in rat fungiform taste cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. japanese.walshmedicalmedia.com [japanese.walshmedicalmedia.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Oral expressions and functional analyses of the extracellular calcium-sensing receptor (CaSR) in chicken - PMC [pmc.ncbi.nlm.nih.gov]
• 8. γ-[Glu](n=1,2)-Phe/-Met/-Val stimulates gastrointestinal hormone (CCK and GLP-1) secretion by activating the calcium-sensing receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synergistic Effect of Kokumi-Active γ-Glutamyl Peptides and l-Glutamate on Enhancing Umami Sensation and Stimulating Cholecystokinin Secretion via T1R1/T1R3 Activation in STC-1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Interaction of Glutamyl-valyl-glycine with the Calcium-Sensing Receptor (CaSR)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular interactions between the tripeptide γ-glutamyl-valyl-glycine (γ-EVG) and the calcium-sensing receptor (CaSR). It includes quantitative data on receptor activation, detailed experimental protocols for studying this interaction, and visualizations of the associated signaling pathways and experimental workflows.

Executive Summary

The tripeptide γ-glutamyl-valyl-glycine is a potent positive allosteric modulator (PAM) of the calcium-sensing receptor (CaSR).[1] As a PAM, γ-EVG enhances the sensitivity of the CaSR to its primary ligand, extracellular calcium (Ca²⁺o), rather than acting as a direct agonist.[2] This modulation is recognized as the molecular basis for the "kokumi" taste sensation, a quality of richness, continuity, and mouthfulness in food.[2][3] The interaction occurs within the Venus flytrap (VFT) domain of the CaSR, a region also known to bind other allosteric modulators like L-amino acids.[4] Upon binding of γ-EVG and Ca²⁺o, the CaSR undergoes a conformational change that triggers downstream intracellular signaling cascades, primarily through the Gq/11 pathway, leading to phospholipase C (PLC) activation, inositol (B14025) trisphosphate (IP₃) production, and subsequent mobilization of intracellular calcium (Ca²⁺i).[4] This guide will delve into the quantitative aspects of this interaction and provide methodologies for its investigation.

Quantitative Analysis of γ-EVG Interaction with CaSR

The potency of γ-EVG as a positive allosteric modulator of the CaSR has been quantified in several studies. The half-maximal effective concentration (EC₅₀) is a key parameter indicating the concentration of γ-EVG required to elicit 50% of the maximal response in the presence of a constant concentration of extracellular calcium.

Parameter	Reported Value/Observation	Cell System	Assay Type	Reference
EC₅₀	Generally in the micromolar range for γ-glutamyl peptides.	HEK-293 cells expressing CaSR	Intracellular Ca²⁺ Mobilization	[5]
Minimal Effective Conc.	0.1 µM	Xenopus oocytes expressing CaSR	Two-Electrode Voltage Clamp	[2]
Effective Concentration	100 µM of γ-EVG enhances CaSR activity in the presence of 2.5 mM CaCl₂.	Chicken CaSR expressing cells	Intracellular Ca²⁺ Mobilization
Effective Concentration	2.5-10 mM of γ-EVG and similar peptides triggers CCK and GLP-1 release by activating CaSR.	STC-1 cells	Hormone Secretion Assay	[6][7]

CaSR Signaling Pathways Modulated by γ-EVG

Activation of the CaSR by its orthosteric agonist, extracellular calcium, is allosterically enhanced by γ-EVG. This potentiation leads to the activation of multiple downstream signaling pathways. The primary pathway involves the Gq/11 protein, leading to intracellular calcium mobilization. A secondary pathway involves the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.

CaSR signaling pathways activated by γ-EVG.

Experimental Protocols

Intracellular Calcium Mobilization Assay in HEK-293 Cells

This protocol describes the measurement of intracellular calcium mobilization in Human Embryonic Kidney (HEK-293) cells stably expressing the human CaSR.

4.1.1 Materials

• HEK-293 cells stably expressing human CaSR

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• Fura-2 AM or Fluo-8 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• γ-glutamyl-valyl-glycine (γ-EVG) stock solution

• CaCl₂ stock solution

• 96-well black, clear-bottom microplate

• Fluorescence plate reader with dual-emission capabilities (for Fura-2) or single-emission (for Fluo-8)

4.1.2 Procedure

• Cell Culture: Culture HEK-293-CaSR cells in DMEM with 10% FBS at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells into a 96-well black, clear-bottom microplate at a density of 50,000 to 80,000 cells per well and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing Fura-2 AM (2-5 µM) or Fluo-8 AM (2-4 µM) and Pluronic F-127 (0.02%) in HBSS.

  • Wash the cells once with HBSS.

  • Add 100 µL of the loading buffer to each well and incubate for 60-90 minutes at 37°C.

• Cell Washing: Wash the cells twice with HBSS to remove excess dye.

• Assay:

  • Add 100 µL of HBSS containing a fixed, sub-maximal concentration of CaCl₂ (e.g., 1.5 mM) to each well.

  • Place the plate in the fluorescence plate reader and measure the baseline fluorescence for 10-20 seconds.

  • Add varying concentrations of γ-EVG to the wells.

  • Measure the fluorescence signal for 2-5 minutes. For Fura-2, measure the ratio of emission at 510 nm following excitation at 340 nm and 380 nm. For Fluo-8, measure the emission at ~525 nm following excitation at ~490 nm.

• Data Analysis: The change in fluorescence intensity or ratio is proportional to the change in intracellular calcium concentration. Plot the peak response against the log of the γ-EVG concentration to determine the EC₅₀.

Workflow for intracellular calcium mobilization assay.

cAMP Accumulation Assay

This protocol outlines the measurement of changes in intracellular cyclic AMP (cAMP) levels following CaSR activation.

4.2.1 Materials

• HEK-293 cells stably expressing human CaSR

• Cell culture medium

• Forskolin (B1673556)

• 3-isobutyl-1-methylxanthine (IBMX)

• γ-glutamyl-valyl-glycine (γ-EVG) stock solution

• Commercially available cAMP assay kit (e.g., HTRF, ELISA, or LANCE)

• 96-well or 384-well microplate

• Plate reader compatible with the chosen assay kit

4.2.2 Procedure

• Cell Seeding: Seed HEK-293-CaSR cells into a suitable microplate and culture overnight.

• Pre-incubation: Wash the cells and pre-incubate with a phosphodiesterase inhibitor such as IBMX (0.5 mM) for 15-30 minutes to prevent cAMP degradation.

• Stimulation:

  • Add forskolin to all wells (except the basal control) to stimulate adenylyl cyclase and elevate basal cAMP levels.

  • Concurrently, add varying concentrations of γ-EVG.

• Incubation: Incubate the plate at room temperature for 30-60 minutes.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP assay kit.

• Data Analysis: The signal is inversely proportional to the amount of cAMP in the sample. Plot the signal against the log of the γ-EVG concentration to determine the IC₅₀ for cAMP inhibition.

Workflow for cAMP accumulation assay.

Conclusion

The tripeptide γ-glutamyl-valyl-glycine is a significant positive allosteric modulator of the calcium-sensing receptor, with its interaction being crucial for the perception of kokumi taste. The methodologies and data presented in this guide provide a robust framework for researchers and drug development professionals to investigate this interaction further. Understanding the nuances of how γ-EVG and other γ-glutamyl peptides modulate CaSR activity can pave the way for novel flavor enhancers and potential therapeutic agents targeting the CaSR in various physiological contexts.

References

• 1. Cryo-EM structure of the calcium-sensing receptor complexed with the kokumi substance γ-glutamyl-valyl-glycine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination and quantification of kokumi peptide, γ-glutamyl-valyl-glycine, in brewed alcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Allosteric Modulation of the Calcium-sensing Receptor by γ-Glutamyl Peptides: INHIBITION OF PTH SECRETION, SUPPRESSION OF INTRACELLULAR cAMP LEVELS, AND A COMMON MECHANISM OF ACTION WITH l-AMINO ACIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. γ-[Glu](n=1,2)-Phe/-Met/-Val stimulates gastrointestinal hormone (CCK and GLP-1) secretion by activating the calcium-sensing receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of γ-Glutamyl-Valyl-Glycine in Saccharomyces cerevisiae: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the biosynthetic pathways of the tripeptide γ-glutamyl-valyl-glycine (γ-Glu-Val-Gly) in the model eukaryote Saccharomyces cerevisiae. While the biosynthesis of the structurally similar and highly abundant antioxidant, glutathione (B108866) (γ-Glu-Cys-Gly), is well-elucidated, the formation of other γ-glutamyl tripeptides is less understood. Recent research has revealed that S. cerevisiae can produce γ-Glu-Val-Gly through multiple pathways, intrinsically linking its synthesis to glutathione metabolism.[1][2][3] This document details the identified enzymatic pathways, presents available quantitative data from key experiments, outlines relevant experimental methodologies, and provides visual representations of the core biological processes. This information is critical for researchers in metabolic engineering, drug discovery, and food science seeking to understand and potentially manipulate the production of this and other non-canonical peptides in yeast.

Introduction

Saccharomyces cerevisiae, or baker's yeast, is a cornerstone of both industrial fermentation and fundamental biological research. Its well-characterized genetics and metabolism make it an ideal system for studying complex biochemical pathways. While the primary focus of γ-glutamyl peptide research in yeast has been on glutathione (GSH), a crucial molecule for redox homeostasis, the existence and synthesis of other γ-glutamyl peptides are of growing interest.[1][2][3] The tripeptide γ-Glu-Val-Gly is one such molecule, identified as a natural component of yeast cells.[1][2] Understanding its biosynthetic routes offers insights into the substrate flexibility of key enzymes and opens avenues for the rational design of yeast strains for novel peptide production.

This guide summarizes the current knowledge of γ-Glu-Val-Gly biosynthesis in S. cerevisiae, focusing on the two primary pathways that have been identified.[1][2][4]

Biosynthetic Pathways of γ-Glu-Val-Gly

Saccharomyces cerevisiae employs two distinct pathways for the synthesis of γ-Glu-Val-Gly, which are closely intertwined with the canonical glutathione synthesis and degradation machinery.

Pathway 1: Stepwise Enzymatic Synthesis

This pathway mirrors the de novo synthesis of glutathione, substituting valine for cysteine in the initial step. It proceeds in two sequential reactions:

• Formation of γ-Glu-Val: The dipeptide γ-glutamyl-valine is formed from L-glutamate and L-valine. This reaction is not catalyzed by a single, specific enzyme but can be carried out by at least three different enzymes, highlighting a degree of promiscuity:

  • Glutamate-cysteine ligase (Gsh1p): The first enzyme of the canonical glutathione synthesis pathway.[1][2]

  • γ-glutamyltransferase (Ecm38p): An enzyme typically involved in the degradation of glutathione.[1][2][3]

  • The (Dug2p-Dug3p)2 complex: A component of the DUF (Degradation of Upstream open reading frame) complex, also implicated in glutathione degradation.[1][2][3]

• Addition of Glycine (B1666218): The dipeptide γ-Glu-Val is subsequently ligated with glycine to form the final tripeptide, γ-Glu-Val-Gly. This reaction is catalyzed by:

  • Glutathione synthetase (Gsh2p): The second enzyme of the glutathione biosynthesis pathway, which ligates glycine to γ-glutamyl-cysteine to form glutathione.[1][2][5]

Caption: Pathway 1: Stepwise synthesis of γ-Glu-Val-Gly in S. cerevisiae.

Pathway 2: γ-Glutamyl Transfer from Glutathione

This alternative pathway utilizes pre-existing glutathione as a donor of the γ-glutamyl moiety.

• Dipeptide Formation: The pathway requires the presence of the dipeptide Val-Gly.

• γ-Glutamyl Transfer: A γ-glutamyl group is transferred from glutathione (GSH) to Val-Gly, forming γ-Glu-Val-Gly and leaving behind cysteinyl-glycine (Cys-Gly). This reaction is primarily catalyzed by:

  • The (Dug2p-Dug3p)2 complex: This complex is the main driver of this transpeptidation reaction.[1][2] Notably, Ecm38p does not appear to participate in this specific reaction.[1][2]

The dipeptide Val-Gly itself is subject to hydrolysis by the Cys-Gly dipeptidase Dug1p, which can influence the overall efficiency of this pathway.[1][2]

Caption: Pathway 2: Synthesis of γ-Glu-Val-Gly via γ-glutamyl transfer.

Integrated View of γ-Glu-Val-Gly and Glutathione Metabolism

The synthesis of γ-Glu-Val-Gly is not an isolated process but is deeply integrated with the central pathways of glutathione metabolism. The enzymes Gsh1p and Gsh2p are the canonical enzymes for GSH biosynthesis, while Ecm38p and the Dug complex are involved in its degradation. The ability of these enzymes to act on valine or valine-containing peptides demonstrates a broader substrate specificity than previously appreciated. The relative contribution of each pathway is dynamic and depends on the specific cultivation conditions and the genetic background of the yeast strain.[1][2]

References

• 1. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.plos.org [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Glutathione synthetase is dispensable for growth under both normal and oxidative stress conditions in the yeast Saccharomyces cerevisiae due to an accumulation of the dipeptide gamma-glutamylcysteine - PMC [pmc.ncbi.nlm.nih.gov]

Beyond "Kokumi": A Technical Guide to the Physiological Effects of Glutamyl-Valyl-Glycine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glutamyl-valyl-glycine (γ-Glu-Val-Gly or EVG) is a tripeptide that has garnered significant attention for its "kokumi" taste-enhancing properties, which enrich the perception of sweetness, saltiness, and umami.[1][2] This sensory effect is primarily mediated through the activation of the calcium-sensing receptor (CaSR) on the tongue.[1][3] However, the physiological implications of EVG extend far beyond taste perception. The CaSR is ubiquitously expressed in a multitude of non-gustatory tissues, including the gastrointestinal tract, kidneys, and central nervous system, suggesting a broader physiological role for its agonists.[4][5] This technical guide synthesizes the current understanding of the physiological effects of Glutamyl-valyl-glycine independent of its role in taste, providing a resource for researchers and drug development professionals exploring its therapeutic potential. While direct research into the non-taste effects of EVG is an emerging field, this document draws upon the established pharmacology of the CaSR and studies of structurally related γ-glutamyl peptides to elucidate its potential systemic impact.

Core Mechanism of Action: Calcium-Sensing Receptor (CaSR) Activation

The primary mechanism through which Glutamyl-valyl-glycine is proposed to exert its physiological effects is the allosteric modulation of the Calcium-Sensing Receptor (CaSR).[4][6] The CaSR is a Class C G-protein coupled receptor (GPCR) that plays a crucial role in calcium homeostasis and a variety of other physiological processes.[7] EVG acts as a positive allosteric modulator, enhancing the sensitivity of the CaSR to its primary ligand, extracellular calcium (Ca²⁺).[6][8]

The activation of the CaSR by agonists like EVG initiates a cascade of intracellular signaling events. This process is not limited to taste bud cells; it occurs in every tissue where the CaSR is expressed.[4] The downstream consequences of CaSR activation are tissue-specific and depend on the G-protein subtype to which the receptor is coupled in that particular cell type.

General Signaling Pathway for CaSR Activation

Caption: General CaSR signaling pathway initiated by EVG.

Potential Physiological Effects and Therapeutic Applications

Given that Glutamyl-valyl-glycine is a potent CaSR agonist, its physiological effects in non-taste tissues are an area of significant interest. The following sections detail the potential impacts based on the known functions of the CaSR and research on related γ-glutamyl peptides.

Gastrointestinal Modulation

The CaSR is expressed throughout the gastrointestinal tract and is involved in processes such as hormone secretion.[8] It is plausible that EVG, by activating these receptors, could influence gut physiology. For instance, activation of the CaSR in the gut can lead to the release of hormones like cholecystokinin (B1591339) (CCK) and gastrin, which are involved in digestion and satiety.[9]

Anti-Inflammatory Properties

A compelling area of investigation is the potential anti-inflammatory role of EVG. The related dipeptide, γ-glutamyl-valine (γ-EV), has demonstrated anti-inflammatory effects by activating the CaSR.[5] This suggests that EVG may have similar or even more potent anti-inflammatory capabilities.

Table 1: Summary of Anti-Inflammatory Effects of γ-Glutamyl-Valine (γ-EV) via CaSR Activation

Parameter	Cell Type	Treatment	Result	Reference
VCAM-1 Expression	Human Aortic Endothelial Cells	1 mM γ-EV	44.56% reduction	[5]
E-selectin Expression	Human Aortic Endothelial Cells	1 mM γ-EV	57.41% reduction	[5]
IL-8 Production	Human Aortic Endothelial Cells	1 mM γ-EV	40% reduction	[5]
IL-6 Production	Human Aortic Endothelial Cells	1 mM γ-EV	51% reduction	[5]
MCP-1 Production	Human Aortic Endothelial Cells	1 mM γ-EV	Reduction from 9.70 to 6.6 ng/mL	[5]

These findings with γ-EV strongly suggest that EVG could be a candidate for modulating inflammatory responses in conditions such as vascular inflammation.

Cardiovascular Effects

The constituent amino acids of EVG, glutamic acid and glycine (B1666218), have been shown to have effects on the cardiovascular system.[10][11] Glycine, in particular, has been associated with a lower risk of coronary heart disease, partly through its effects on blood pressure.[12] While the effects of the tripeptide as a whole have not been directly studied, its action on the CaSR, which is present in cardiovascular tissues, warrants investigation.

Experimental Protocols

Detailed experimental protocols for the non-taste physiological effects of Glutamyl-valyl-glycine are not yet established in the literature. However, based on the research into CaSR activation and the anti-inflammatory effects of related peptides, the following methodologies would be appropriate for future studies.

CaSR Activation Assay

This protocol is designed to determine if a compound, such as EVG, can activate the CaSR in a controlled in vitro setting.

• Cell Culture : Human Embryonic Kidney (HEK293) cells stably expressing the human CaSR (HEK-CaSR) are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Calcium Imaging :

  • Cells are seeded onto glass-bottom dishes and allowed to adhere.

  • The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-8).

  • The baseline fluorescence is measured using a fluorescence microscope.

  • A solution containing EVG at various concentrations is added to the cells.

  • Changes in intracellular calcium concentration are monitored by recording the fluorescence intensity over time. An increase in fluorescence indicates CaSR activation.

• Data Analysis : The change in fluorescence is quantified to determine the dose-response relationship of EVG on CaSR activation.

In Vitro Anti-Inflammatory Assay

This protocol can be used to assess the anti-inflammatory effects of EVG on endothelial cells.

• Cell Culture : Human Aortic Endothelial Cells (HAoECs) are cultured in endothelial growth medium.

• Induction of Inflammation : Cells are pre-treated with various concentrations of EVG for a specified time (e.g., 2 hours). Subsequently, inflammation is induced by adding a pro-inflammatory stimulus like Tumor Necrosis Factor-alpha (TNF-α).

• Measurement of Inflammatory Markers :

  • Adhesion Molecules : The expression of adhesion molecules such as VCAM-1 and E-selectin on the cell surface is quantified using techniques like flow cytometry or cell-based ELISA.

  • Cytokine and Chemokine Production : The concentration of inflammatory cytokines (e.g., IL-6, IL-8) and chemokines (e.g., MCP-1) in the cell culture supernatant is measured using ELISA kits.

• Data Analysis : The reduction in the expression of inflammatory markers in the presence of EVG is calculated relative to the control (TNF-α stimulation without EVG).

Caption: Workflow for assessing EVG's physiological effects.

Future Directions and Conclusion

The tripeptide Glutamyl-valyl-glycine holds significant potential for physiological effects beyond its established role in taste perception. Its potent agonism of the Calcium-Sensing Receptor, a receptor with widespread distribution and diverse functions, opens up numerous avenues for research and therapeutic development.

Future research should focus on:

• In vivo studies : Animal models are needed to investigate the systemic effects of EVG administration on cardiovascular, gastrointestinal, and immune parameters.

• Pharmacokinetics : Understanding the absorption, distribution, metabolism, and excretion of EVG is crucial for its development as a therapeutic agent.

• Signaling pathways : Elucidating the specific downstream signaling pathways activated by EVG in different non-gustatory tissues will provide a more detailed understanding of its mechanisms of action.

References

• 1. Involvement of the calcium-sensing receptor in human taste perception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Kokumi substances, enhancers of basic tastes, induce responses in calcium-sensing receptor expressing taste cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dietary γ-Glutamyl Valine Ameliorates TNF-α-Induced Vascular Inflammation via Endothelial Calcium-Sensing Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oral expressions and functional analyses of the extracellular calcium-sensing receptor (CaSR) in chicken - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Signaling through the extracellular calcium-sensing receptor (CaSR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pharmacycollege.uoanbar.edu.iq [pharmacycollege.uoanbar.edu.iq]
• 10. Cardiovascular and sympathetic effects of L-glutamate and glycine injected into the rostral ventrolateral medulla of conscious rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pulsus.com [pulsus.com]
• 12. The Role of Amino Acid Glycine on Cardiovascular Health and Its Beneficial Effects: A Narrative Review [mdpi.com]

In-depth Technical Guide on the In Vivo Metabolism and Bioavailability of γ-Glu-Val-Gly

Abstract

This technical guide provides a comprehensive analysis of the in vivo metabolism and bioavailability of the tripeptide γ-glutamyl-valyl-glycine (γ-Glu-Val-Gly). Recognized for its "kokumi" taste enhancement properties, understanding the absorption, distribution, metabolism, and excretion (ADME) of γ-Glu-Val-Gly is crucial for its application in food and pharmaceutical sciences. This document synthesizes quantitative data from in vitro and in vivo studies, details relevant experimental protocols, and presents visual diagrams of metabolic pathways and experimental workflows to serve as a key resource for researchers, scientists, and professionals in drug development.

Introduction

γ-Glu-Val-Gly is a tripeptide that imparts a "kokumi" sensation, which enhances the richness, complexity, and mouthfulness of flavors. Its biological fate after ingestion is of significant interest for evaluating its physiological impact and potential applications. While γ-Glu-Val-Gly is found in various fermented foods like soy sauce and fish sauce, its journey through a biological system involves several metabolic processes that influence its bioavailability and activity.[1][2][3][4][5] This guide elucidates the current understanding of these processes.

In Vivo Metabolism, Bioavailability, and Absorption

The bioavailability of orally administered γ-Glu-Val-Gly is influenced by its metabolism in the gastrointestinal tract and its transport across the intestinal epithelium. Like other small peptides, it is subject to enzymatic degradation.

2.1. Intestinal Transport and Hydrolysis

The primary barrier to the systemic availability of intact γ-Glu-Val-Gly is the intestinal wall. In vitro models using Caco-2 cells, a human colon adenocarcinoma cell line that differentiates to resemble enterocytes of the small intestine, are widely used to study intestinal permeability.[6][7][8] These cells form a polarized monolayer with tight junctions and express various transporters and enzymes, making them a suitable model for predicting oral drug absorption.[6][7] It is hypothesized that γ-Glu-Val-Gly is transported into enterocytes via peptide transporters and is subsequently hydrolyzed by intracellular peptidases into its constituent amino acids: γ-glutamate, valine, and glycine.

2.2. Systemic Circulation and Distribution

Following transport across the intestinal epithelium, the constituent amino acids of γ-Glu-Val-Gly enter the systemic circulation. General studies on γ-glutamyl compounds in mice show that after administration, there is a rapid accumulation of glutamate, glutamine, and aspartate in the kidney, suggesting the kidney plays a significant role in the metabolism of these compounds.[9] It is likely that the amino acids derived from γ-Glu-Val-Gly follow similar distribution and metabolic pathways.

Quantitative Data

No direct quantitative data for the in vivo ADME of γ-Glu-Val-Gly was found in the search results. The following table is a representative template based on typical pharmacokinetic studies of peptides.

Table 1: Representative Pharmacokinetic Parameters (Hypothetical Data)

Parameter	Value	Animal Model	Dosing Route
Cmax (Peak Plasma Concentration)	Data not available	Rat	Oral
Tmax (Time to Peak Concentration)	Data not available	Rat	Oral
AUC (Area Under the Curve)	Data not available	Rat	Oral
Bioavailability (%)	Data not available	Rat	Oral

Experimental Protocols

4.1. Caco-2 Permeability Assay

This in vitro assay is a standard method to evaluate the intestinal permeability of a compound.[6][7][10]

• Cell Culture: Caco-2 cells are seeded on semipermeable filters in Transwell® plates and cultured for 21-29 days to form a differentiated, polarized monolayer.[6][8] The integrity of the monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).[7][11]

• Transport Experiment: The test compound, γ-Glu-Val-Gly, is added to the apical (AP) side of the monolayer, which represents the intestinal lumen. Samples are collected from the basolateral (BL) side, representing the bloodstream, at various time points over a set duration (e.g., 2 hours).[7]

• Analysis: The concentration of γ-Glu-Val-Gly and its potential metabolites in the collected samples is quantified using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).[10] The apparent permeability coefficient (Papp) is calculated to quantify the rate of transport across the cell monolayer.

4.2. In Vivo Pharmacokinetic Study in Animal Models

This experiment determines the ADME profile of a compound in a living organism.[12][13]

• Animal Model: A common model is the male Beagle dog or rodent models.[12][13] Animals are typically fasted before the study.

• Administration: γ-Glu-Val-Gly is administered, often via oral gavage for bioavailability studies or intravenous injection as a reference.

• Sample Collection: Blood samples are collected at predetermined time points. Plasma is then separated by centrifugation.

• Bioanalysis: Plasma concentrations of the parent compound (γ-Glu-Val-Gly) and its metabolites (glutamate, valine, glycine) are determined using a validated LC-MS/MS method.[13][14]

• Pharmacokinetic Analysis: The resulting concentration-time data is used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and bioavailability.[15]

Mandatory Visualizations

Caption: Metabolic pathway of γ-Glu-Val-Gly in the gastrointestinal tract.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination and quantification of γ-glutamyl-valyl-glycine in commercial fish sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination and quantification of kokumi peptide, γ-glutamyl-valyl-glycine, in brewed alcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 7. enamine.net [enamine.net]
• 8. uu.diva-portal.org [uu.diva-portal.org]
• 9. Metabolism of gamma-glutamyl amino acids and peptides in mouse liver and kidney in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. pharmacy.umich.edu [pharmacy.umich.edu]
• 13. Pharmacokinetics and metabolism studies on the glucagon-like peptide-1 (GLP-1)-derived metabolite GLP-1(9-36)amide in male Beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Vitreal Pharmacokinetics of Peptide-Transporter-Targeted Prodrugs of Ganciclovir in Conscious Animals - PMC [pmc.ncbi.nlm.nih.gov]

The Influence of Glutamyl-Valyl-Glycine on Gut Hormone Secretion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of how the tripeptide glutamyl-valyl-glycine (EVG) influences the secretion of the critical gut hormones cholecystokinin (B1591339) (CCK) and glucagon-like peptide-1 (GLP-1). The information presented herein is intended to support research and development efforts in the fields of metabolic disease, appetite regulation, and gastroenterology.

Introduction to Glutamyl-Valyl-Glycine and Gut Hormones

Glutamyl-valyl-glycine is a tripeptide composed of the amino acids glutamic acid, valine, and glycine. As a product of protein digestion, it has the potential to interact with the enteroendocrine system of the gastrointestinal tract. Enteroendocrine cells, which are dispersed throughout the gut lining, are responsible for secreting a variety of hormones that play crucial roles in regulating digestion, metabolism, and food intake.

Among the most studied of these are cholecystokinin (CCK) and glucagon-like peptide-1 (GLP-1). CCK, primarily secreted by I-cells in the duodenum and jejunum, is involved in stimulating pancreatic enzyme secretion and gallbladder contraction, and it also acts as a potent satiety signal. GLP-1, released from L-cells in the ileum and colon, is a key incretin (B1656795) hormone that enhances glucose-dependent insulin (B600854) secretion, suppresses glucagon (B607659) release, and slows gastric emptying, thereby contributing to glucose homeostasis and appetite control.

Understanding the mechanisms by which dietary components like glutamyl-valyl-glycine modulate the release of these hormones is of significant interest for the development of novel therapeutics for obesity, type 2 diabetes, and other metabolic disorders.

Glutamyl-Valyl-Glycine and Cholecystokinin (CCK) Secretion

While direct evidence for the effect of glutamyl-valyl-glycine on CCK secretion is limited, studies on related di- and tripeptides provide a strong basis for its proposed mechanism of action. It is hypothesized that glutamyl-valyl-glycine is transported into enteroendocrine cells via the peptide transporter 1 (PepT1), where it is subsequently hydrolyzed, leading to an increase in intracellular calcium and subsequent CCK release.

In Vitro Data on Related Peptides

The following table summarizes the effects of various di- and tripeptides on CCK secretion from the murine enteroendocrine cell line STC-1, a well-established model for studying CCK release.

Peptide	Concentration (mM)	Fold Increase in CCK Secretion (vs. control)	Cell Line	Reference
Gly-Phe	10	~2.5	STC-1
Gly-Leu	10	~2.0	STC-1
Val-Gly	10	~1.8	STC-1
Trp-Leu	1	2.0	STC-1

Proposed Experimental Protocol for In Vitro CCK Secretion Assay

This protocol describes a method for assessing the effect of glutamyl-valyl-glycine on CCK secretion from STC-1 cells.

• Cell Culture: STC-1 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded into 24-well plates at a density of 2 x 10^5 cells per well and allowed to adhere and grow to 80-90% confluency.

• Starvation: Prior to the experiment, the culture medium is replaced with serum-free DMEM, and the cells are incubated for 2 hours.

• Stimulation: The starvation medium is removed, and cells are washed with Hanks' Balanced Salt Solution (HBSS). Cells are then incubated with varying concentrations of glutamyl-valyl-glycine (e.g., 0.1, 1, 10 mM) in HBSS for 2 hours. A vehicle control (HBSS alone) is also included.

• Supernatant Collection: After the incubation period, the supernatant from each well is collected and centrifuged to remove any cellular debris.

• CCK Measurement: The concentration of CCK in the supernatant is quantified using a commercially available enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: The results are expressed as fold change in CCK secretion relative to the vehicle control.

In Vitro CCK Secretion Assay Workflow

Proposed Signaling Pathway for EVG-Induced CCK Secretion

The diagram below illustrates the hypothesized signaling cascade for glutamyl-valyl-glycine-induced CCK secretion in enteroendocrine I-cells.

Proposed Signaling Pathway for EVG-Induced CCK Secretion

Glutamyl-Valyl-Glycine and Glucagon-Like Peptide-1 (GLP-1) Secretion

Similar to CCK, the direct effects of glutamyl-valyl-glycine on GLP-1 secretion are not well-documented. However, the existing literature on other small peptides suggests that glutamyl-valyl-glycine likely stimulates GLP-1 release through similar mechanisms involving peptide transporters and subsequent intracellular signaling events in enteroendocrine L-cells.

In Vitro Data on Related Peptides

The following table summarizes the effects of various di- and tripeptides on GLP-1 secretion from the human enteroendocrine cell line NCI-H716, a common model for studying GLP-1 release.

Peptide	Concentration (mM)	Fold Increase in GLP-1 Secretion (vs. control)	Cell Line	Reference
Gly-Pro	10	~1.5	NCI-H716
Val-Tyr	10	~2.0	NCI-H716
Leu-Enkephalin	0.1	~1.8	NCI-H716
Peptone	10 mg/mL	~3.0	NCI-H716

Proposed Experimental Protocol for In Vitro GLP-1 Secretion Assay

This protocol outlines a method for evaluating the effect of glutamyl-valyl-glycine on GLP-1 secretion from NCI-H716 cells.

• Cell Culture: NCI-H716 cells are grown in suspension culture in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded into 24-well plates coated with Matrigel at a density of 3 x 10^5 cells per well and cultured for 48-72 hours to promote differentiation.

• Washing: The culture medium is aspirated, and the cells are washed with HBSS.

• Stimulation: Cells are incubated with varying concentrations of glutamyl-valyl-glycine (e.g., 0.1, 1, 10 mM) in HBSS for 2 hours. A vehicle control (HBSS alone) is included.

• Supernatant Collection: Following incubation, the supernatant is collected, and a protease inhibitor cocktail (containing DPPIV inhibitor) is added to prevent GLP-1 degradation.

• GLP-1 Measurement: The concentration of active GLP-1 in the supernatant is determined using a commercially available ELISA kit.

• Data Analysis: The data are expressed as fold change in GLP-1 secretion relative to the vehicle control.

In Vitro GLP-1 Secretion Assay Workflow

Proposed Signaling Pathway for EVG-Induced GLP-1 Secretion

The following diagram depicts the hypothesized signaling pathway for glutamyl-valyl-glycine-induced GLP-1 secretion in enteroendocrine L-cells.

Proposed Signaling Pathway for EVG-Induced GLP-1 Secretion

In Vivo Considerations and Future Directions

While in vitro models provide valuable mechanistic insights, in vivo studies are essential to confirm the physiological relevance of glutamyl-valyl-glycine's effects on gut hormone secretion.

Proposed In Vivo Experimental Protocol

• Animal Model: Male Sprague-Dawley rats (250-300g) are fasted overnight with free access to water.

• Catheterization: A jugular vein catheter is implanted for repeated blood sampling.

• Administration: Glutamyl-valyl-glycine is administered via oral gavage or direct intestinal infusion at various doses. A vehicle control (saline) is also included.

• Blood Sampling: Blood samples are collected at baseline and at multiple time points post-administration (e.g., 15, 30, 60, 120 minutes).

• Hormone Analysis: Plasma concentrations of CCK and active GLP-1 are measured using specific ELISA kits.

• Data Analysis: The area under the curve (AUC) for hormone concentration over time is calculated and compared between treatment groups.

In Vivo Gut Hormone Secretion Assay Workflow

Future Research

Further research is warranted to elucidate the precise role of glutamyl-valyl-glycine in gut hormone secretion. Key areas for future investigation include:

• Direct Evidence: Conducting in vitro and in vivo studies specifically with glutamyl-valyl-glycine to confirm its effects on CCK and GLP-1 secretion.

• Receptor Identification: Investigating whether glutamyl-valyl-glycine interacts with specific cell surface receptors in addition to being transported by PepT1.

• Structure-Activity Relationship: Exploring how modifications to the amino acid sequence of glutamyl-valyl-glycine affect its potency and efficacy in stimulating hormone release.

• Therapeutic Potential: Evaluating the long-term effects of glutamyl-valyl-glycine administration on food intake, body weight, and glucose metabolism in animal models of obesity and diabetes.

Conclusion

While direct experimental data on glutamyl-valyl-glycine is still emerging, the existing body of literature on related di- and tripeptides strongly suggests that it is a potent stimulator of both CCK and GLP-1 secretion. The proposed mechanisms, involving uptake by peptide transporters and subsequent intracellular signaling cascades, provide a solid framework for future research. A thorough understanding of how glutamyl-valyl-glycine and similar dietary peptides modulate gut hormone release holds significant promise for the development of novel nutraceuticals and pharmaceuticals targeting metabolic diseases. The experimental protocols and signaling pathway diagrams presented in this guide offer a foundational resource for researchers and drug development professionals working in this exciting field.

In-depth Technical Guide on Kokumi Taste Perception and the Role of γ-Glutamyl Peptides

<

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: Kokumi, a Japanese term for "rich taste," is a crucial sensory perception that enhances the five basic tastes: sweet, salty, sour, bitter, and umami. This sensation is primarily elicited by γ-glutamyl peptides, which act as agonists for the calcium-sensing receptor (CaSR). This technical guide provides a comprehensive overview of the molecular mechanisms, quantitative data, experimental protocols, and implications for drug development related to kokumi taste perception.

Introduction to Kokumi Taste Perception

Kokumi describes a sensation of richness, continuity, and mouthfulness in food, enhancing the overall flavor profile without imparting a taste of its own.[1][2][3][4][5] This taste-enhancing effect is attributed to specific compounds, most notably γ-glutamyl peptides, found in various fermented and aged foods like soy sauce, fish sauce, and cheese.[6][7][8][9][10] The discovery of kokumi has opened new avenues for flavor enhancement and has significant implications for the food and pharmaceutical industries.

The Molecular Basis: The Calcium-Sensing Receptor (CaSR)

The primary receptor for kokumi substances is the Calcium-Sensing Receptor (CaSR), a Class C G-protein coupled receptor (GPCR).[3][11][12][13] While the CaSR's primary role is in maintaining calcium homeostasis, its expression in taste bud cells allows it to detect kokumi-active compounds.[11][14] Various γ-glutamyl peptides, including glutathione (B108866) (GSH) and γ-glutamyl-valyl-glycine (γ-EVG), act as agonists, activating the CaSR and initiating a downstream signaling cascade that results in the perception of kokumi.[1][15][16][17]

Signaling Pathway of Kokumi Perception

The binding of γ-glutamyl peptides to the CaSR triggers a signaling cascade within the taste receptor cells. This process involves the activation of G-proteins (Gαq/11), leading to the stimulation of phospholipase C (PLC).[18] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, causing the release of intracellular calcium (Ca²⁺).[18] This increase in intracellular Ca²⁺, along with DAG, activates downstream effectors, ultimately leading to neurotransmitter release and the transmission of the kokumi signal to the brain.[18][19]

Caption: Signaling pathway of kokumi perception initiated by γ-glutamyl peptides.

Quantitative Data on γ-Glutamyl Peptides

The potency of kokumi sensation is directly related to the specific γ-glutamyl peptide and its concentration. The following table summarizes the effective concentrations (EC50) for CaSR activation by various peptides.

γ-Glutamyl Peptide	Abbreviation	EC50 for CaSR Activation (µM)	Sensory Threshold (mmol/L)	References
γ-Glutamyl-valyl-glycine	γ-EVG	0.1	0.066	[8][16]
γ-Glutamyl-cysteine	γ-EC	3.0	Not Reported	[20]
Glutathione (reduced)	GSH	3.0	Not Reported	[17][20]
γ-Glutamyl-alanine	γ-EA	100	Not Reported	[21]
γ-Glutamyl-valine	γ-EV	100	Not Reported	[20]

Experimental Protocols

In Vitro CaSR Activation Assay (Calcium Imaging)

This assay is the gold standard for measuring the activation of CaSR by kokumi substances.[22] It involves monitoring changes in intracellular calcium levels in cells engineered to express the CaSR.

Caption: Workflow for an in vitro calcium imaging assay.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK-293) cells are transfected to stably express the human CaSR.[21][23]

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Indo-1.[21][22]

• Baseline Measurement: Baseline fluorescence is recorded before the addition of any agonist.

• Stimulation: The γ-glutamyl peptide of interest is added to the cells.

• Fluorescence Measurement: Changes in intracellular calcium are measured by detecting changes in fluorescence intensity.[24][25]

• Data Analysis: Dose-response curves are generated to determine the EC50 value for each peptide.

Sensory Evaluation

Sensory analysis is essential to correlate the in vitro activity of kokumi peptides with their perceptual effects in humans.

Methodology:

• Panelist Training: A panel of trained sensory evaluators is familiarized with the kokumi sensation.

• Sample Preparation: Solutions of γ-glutamyl peptides are prepared in a neutral food base, such as a model chicken broth.[26]

• Taste Evaluation: Panelists rate the intensity of kokumi, as well as the enhancement of other basic tastes, using a standardized scale.[26][27][28][29]

• Data Analysis: Statistical analysis is performed to determine the sensory threshold and the taste-enhancing effects of the peptides.

Logical Framework for Kokumi Research

The study of kokumi perception follows a logical progression from molecular and cellular assays to human sensory studies and finally to applications in food and medicine.

Implications for Drug Development

The understanding of the CaSR's role in kokumi perception has significant implications for drug development:

• Flavor Enhancement: Kokumi peptides can be used to improve the palatability of oral medications, particularly those with bitter or otherwise unpleasant tastes.

• Nutritional Applications: By enhancing the perception of saltiness and sweetness, kokumi compounds can aid in the formulation of low-sodium and low-sugar foods for patients with dietary restrictions.

• Novel Therapeutics: As the CaSR is involved in various physiological processes beyond taste, modulators of this receptor could be developed as novel therapeutics for a range of conditions.

Conclusion

The study of kokumi taste perception, mediated by the activation of the CaSR by γ-glutamyl peptides, is a rapidly advancing field. A thorough understanding of the underlying molecular mechanisms, coupled with robust experimental methodologies, is crucial for harnessing the potential of kokumi substances in the food and pharmaceutical industries. Future research will likely focus on the discovery of novel, potent γ-glutamyl peptides and the development of synthetic CaSR modulators with tailored properties for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. kitchen-theory.com [kitchen-theory.com]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. symega.com [symega.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Determination and quantification of kokumi peptide, γ-glutamyl-valyl-glycine, in brewed alcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Kokumi substances, enhancers of basic tastes, induce responses in calcium-sensing receptor expressing taste cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] Kokumi Substances, Enhancers of Basic Tastes, Induce Responses in Calcium-Sensing Receptor Expressing Taste Cells | Semantic Scholar [semanticscholar.org]
• 13. Kokumi Substances, Enhancers of Basic Tastes, Induce Responses in Calcium-Sensing Receptor Expressing Taste Cells | PLOS One [journals.plos.org]
• 14. tissuegnostics.com [tissuegnostics.com]
• 15. Involvement of the calcium-sensing receptor in human taste perception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. GPRC6A as a novel kokumi receptor responsible for enhanced taste preferences by ornithine [elifesciences.org]
• 17. Kokumi Taste Active Peptides Modulate Salt and Umami Taste - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. bio.libretexts.org [bio.libretexts.org]
• 20. jstage.jst.go.jp [jstage.jst.go.jp]
• 21. Allosteric Modulation of the Calcium-sensing Receptor by γ-Glutamyl Peptides: INHIBITION OF PTH SECRETION, SUPPRESSION OF INTRACELLULAR cAMP LEVELS, AND A COMMON MECHANISM OF ACTION WITH l-AMINO ACIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Monitoring Calcium-Sensing Receptor (CaSR)-Induced Intracellular Calcium Flux Using an Indo-1 Flow Cytometry Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Development of a calcium-sensing receptor molecular imaging agent - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Structural insights into the activation of human calcium-sensing receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Structural insights into the activation of human calcium-sensing receptor | eLife [elifesciences.org]
• 26. mdpi.com [mdpi.com]
• 27. Sensory-Guided Identification and Characterization of Kokumi-Tasting Compounds in Green Tea (Camellia sinensis L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 28. mdpi.com [mdpi.com]
• 29. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Structure and Conformational Analysis of Glutamyl-valyl-glycine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glutamyl-valyl-glycine (γ-Glu-Val-Gly or EVG) is a tripeptide of significant interest due to its unique sensory properties and its interaction with the calcium-sensing receptor (CaSR), a key player in various physiological processes. This technical guide provides a comprehensive overview of the molecular structure and conformational analysis of EVG. While crystallographic and detailed spectroscopic data for the isolated peptide are not extensively available in public literature, this document synthesizes the current understanding based on its biologically active conformation, general principles of peptide structure, and methodologies for its study. We present information on its biosynthesis, its interaction with the CaSR, and the downstream signaling pathways. Furthermore, this guide outlines the standard experimental and computational protocols employed for the structural elucidation and conformational analysis of peptides, which are applicable to further research on EVG.

Introduction

Glutamyl-valyl-glycine is a tripeptide composed of glutamic acid, valine, and glycine. A distinctive feature of this peptide is the γ-linkage, where the peptide bond is formed between the gamma-carboxyl group of the glutamic acid residue and the amino group of valine.[1] This is in contrast to the typical α-peptide bond found in proteins. This γ-glutamyl linkage confers resistance to cleavage by some proteases.[2]

EVG has been identified as a potent "kokumi" substance, which enhances the thickness, continuity, and mouthfulness of food taste.[3] This property is attributed to its interaction with the calcium-sensing receptor (CaSR).[4][5] The CaSR is a Class C G-protein coupled receptor (GPCR) that plays a crucial role in calcium homeostasis and is involved in various cellular signaling processes.[6][7] The modulation of CaSR by peptides like EVG has opened avenues for research in taste perception, food science, and potentially therapeutics.

This guide aims to provide a detailed technical overview of the molecular structure and conformational landscape of EVG, drawing from available structural data in its biologically relevant context and established methodologies in peptide structural biology.

Molecular Structure

While a dedicated X-ray crystallography study for isolated Glutamyl-valyl-glycine is not publicly available, its three-dimensional structure has been determined in a biologically relevant context through cryo-electron microscopy (cryo-EM) in complex with the calcium-sensing receptor (CaSR). This provides invaluable insight into the bioactive conformation of the peptide.

General Physicochemical Properties

Basic physicochemical properties of Glutamyl-valyl-glycine are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₂H₂₁N₃O₆	[8]
Molecular Weight	303.31 g/mol	[8]
IUPAC Name	(4S)-4-amino-5-[[(2S)-1-(carboxymethylamino)-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid	[8]
Synonyms	γ-Glu-Val-Gly, EVG, Kokumi peptide	[8]
Physical Description	Solid off-white powder	[8]
Solubility	Soluble in water, practically insoluble in ethanol	[8]

Structural Data from Cryo-Electron Microscopy

A 2025 cryo-EM study of the CaSR in complex with γ-EVG revealed the conformation of the peptide when bound to its receptor. This structural data provides key information about the distances between the peptide and interacting residues of the receptor, which dictates the bioactive conformation.

Note: Specific bond lengths, bond angles, and dihedral angles for the isolated EVG molecule are not available in the absence of a dedicated crystallographic or detailed NMR study of the free peptide. The data presented here pertains to the peptide in its receptor-bound state.

Conformational Analysis

The conformational landscape of a peptide like Glutamyl-valyl-glycine is crucial for its biological activity. Conformational analysis aims to identify the stable, low-energy conformations of the molecule in different environments.

Theoretical Conformational Space

Due to the flexibility of the peptide backbone and the side chains of the constituent amino acids, EVG can adopt a multitude of conformations. The key dihedral angles that define the backbone conformation are φ (phi), ψ (psi), and ω (omega). The side chains of glutamic acid and valine also have their own dihedral angles (χ).

Note: A specific computational study detailing the conformational energy landscape of isolated EVG with quantitative energy differences between conformers is not currently available in the literature. General computational studies on tripeptides suggest that a vast conformational space can be explored, with the most stable conformers often stabilized by intramolecular hydrogen bonds.[9]

Experimental Protocols

Detailed experimental investigation is necessary to fully characterize the molecular structure and conformational dynamics of Glutamyl-valyl-glycine. Below are detailed methodologies for key experiments that would be employed for this purpose.

Synthesis and Purification of Glutamyl-valyl-glycine

A common method for the synthesis of γ-EVG is through a transpeptidation reaction catalyzed by γ-glutamyltransferase (GGT).[3]

• Reaction Components :

  • γ-Glutamyl donor: L-Glutamine

  • Acceptor: Valyl-glycine

  • Enzyme: Bacterial γ-glutamyltranspeptidase

  • Buffer: Tris-HCl buffer (pH 8.0)

  • Additives: Metal cations such as Na⁺ and Mg²⁺ can improve the reaction yield.[3]

• Procedure :

  • Prepare a reaction mixture containing the buffer, valyl-glycine, and metal cations.

  • Add the γ-glutamyltranspeptidase to the mixture.

  • Initiate the reaction by adding L-glutamine.

  • Incubate the reaction at an optimal temperature (e.g., 37°C).

  • The reaction progress can be monitored by High-Performance Liquid Chromatography (HPLC).

  • For increased yield, a fed-batch approach can be used where the glutamine donor is periodically replenished.[3]

• Method : The synthesized γ-EVG can be purified using preparative reverse-phase HPLC.

• Stationary Phase : A C18 column is typically used.

• Mobile Phase : A gradient of water and acetonitrile, both containing a small amount of trifluoroacetic acid (TFA), is commonly employed.

• Detection : UV absorbance at a wavelength of 214 nm or 280 nm.

• Verification : The purity and identity of the collected fractions can be confirmed by analytical HPLC and mass spectrometry.

X-ray Crystallography

To obtain precise bond lengths, bond angles, and information on the crystal packing of EVG, single-crystal X-ray diffraction would be the method of choice.

• Crystallization :

  • Prepare a supersaturated solution of highly purified EVG in a suitable solvent (e.g., water or a water/organic solvent mixture).

  • Employ vapor diffusion techniques (hanging drop or sitting drop) to slowly grow single crystals. This involves equilibrating a drop of the peptide solution with a reservoir containing a precipitant solution. A wide range of precipitants (e.g., polyethylene (B3416737) glycols, salts) and buffer conditions should be screened.

• Data Collection :

  • Mount a suitable single crystal on a goniometer.

  • Cool the crystal in a stream of liquid nitrogen to minimize radiation damage.

  • Expose the crystal to a monochromatic X-ray beam.

  • Collect the diffraction pattern on a detector as the crystal is rotated.

• Structure Solution and Refinement :

  • Process the diffraction data to obtain the unit cell dimensions and intensities of the reflections.

  • Solve the phase problem to generate an initial electron density map.

  • Build an atomic model of EVG into the electron density map.

  • Refine the model to improve the fit with the experimental data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the three-dimensional structure and dynamics of peptides in solution.

• Sample Preparation :

  • Dissolve the purified EVG in a suitable solvent (e.g., H₂O/D₂O mixture or a deuterated organic solvent) to a concentration of 1-5 mM.

  • Add a known concentration of an internal standard (e.g., DSS or TSP) for chemical shift referencing.

• 1D NMR Spectroscopy :

  • Acquire a 1D ¹H NMR spectrum to assess the overall purity and folding of the peptide.

• 2D NMR Spectroscopy :

  • TOCSY (Total Correlation Spectroscopy) : To identify the spin systems of the individual amino acid residues (glutamic acid, valine, and glycine).

  • NOESY (Nuclear Overhauser Effect Spectroscopy) : To identify through-space correlations between protons that are close in space (< 5 Å). These NOEs provide the distance restraints necessary for 3D structure calculation.

  • COSY (Correlation Spectroscopy) : To identify scalar-coupled protons, typically within the same residue.

  • HSQC (Heteronuclear Single Quantum Coherence) : A ¹H-¹³C or ¹H-¹⁵N correlation spectrum to resolve overlapping proton signals and aid in resonance assignment (requires isotopic labeling).

• Structure Calculation :

  • Assign all the proton and carbon resonances of the peptide.

  • Extract distance restraints from the NOESY spectrum and dihedral angle restraints from coupling constants.

  • Use molecular dynamics or distance geometry-based software to calculate an ensemble of structures that satisfy the experimental restraints.

Signaling Pathways and Biological Interactions

Glutamyl-valyl-glycine is known to exert its "kokumi" taste effect through the activation of the calcium-sensing receptor (CaSR).[4][5] The biosynthesis of EVG is also linked to cellular metabolic pathways.

Biosynthesis of Glutamyl-valyl-glycine

In organisms like Saccharomyces cerevisiae, EVG can be synthesized through pathways related to glutathione (B108866) (GSH) metabolism.[10][11]

Caption: Biosynthesis pathways of Glutamyl-valyl-glycine.

Calcium-Sensing Receptor (CaSR) Signaling Pathway

Activation of the CaSR by EVG initiates a cascade of intracellular signaling events. This involves the activation of various G-proteins and downstream effectors.[6][7]

Caption: CaSR signaling pathway activated by EVG.

Conclusion

Glutamyl-valyl-glycine is a tripeptide with significant implications in food science and potential applications in modulating cellular signaling through the calcium-sensing receptor. While a complete structural and conformational profile of the isolated peptide from experimental data is yet to be fully elucidated in the public domain, the existing cryo-EM data of its complex with CaSR provides a solid foundation for understanding its bioactive conformation. Further research employing X-ray crystallography and multi-dimensional NMR spectroscopy on the isolated peptide, complemented by in-depth computational studies, will be invaluable in providing a more comprehensive picture of its molecular properties. The experimental protocols and signaling pathway information detailed in this guide serve as a valuable resource for researchers and professionals in the fields of biochemistry, drug development, and food science to further explore the fascinating characteristics of Glutamyl-valyl-glycine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. gamma-Glutamyl-valyl-glycine | 38837-70-6 | Benchchem [benchchem.com]
• 3. Enzymatic Synthesis of γ-Glutamylvalylglycine Using Bacterial γ-Glutamyltranspeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. jme.bioscientifica.com [jme.bioscientifica.com]
• 7. researchgate.net [researchgate.net]
• 8. Glutamyl-valyl-glycine | C12H21N3O6 | CID 121513936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Mapping Conformational Space of All 8000 Tripeptides by Quantum Chemical Methods: What Strain Is Affordable within Folded Protein Chains? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae | PLOS One [journals.plos.org]

Stability of Glutamyl-valyl-glycine: A Technical Guide to Understanding Degradation under Varying pH and Temperature Conditions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of the tripeptide Glutamyl-valyl-glycine (EVG) under different pH and temperature conditions. While specific kinetic data for the degradation of Glutamyl-valyl-glycine is not extensively available in public literature, this document outlines the probable degradation pathways based on the chemical properties of its constituent amino acids and general principles of peptide stability. Furthermore, it provides detailed experimental protocols for assessing peptide stability and presents illustrative data to guide researchers in their investigations.

Introduction to Glutamyl-valyl-glycine Stability

Glutamyl-valyl-glycine is a tripeptide with potential applications in various fields, including pharmaceuticals and food science. Understanding its stability is crucial for formulation development, determining shelf-life, and ensuring its efficacy and safety. The stability of peptides like Glutamyl-valyl-glycine is intrinsically linked to their amino acid sequence and the environmental conditions they are exposed to, primarily pH and temperature.

Peptide degradation can occur through several chemical and physical pathways, leading to a loss of the active peptide and the formation of impurities. For Glutamyl-valyl-glycine, the primary expected degradation routes include hydrolysis of the peptide bonds and modification of the N-terminal glutamic acid residue.

Potential Degradation Pathways

The main chemical degradation pathways anticipated for Glutamyl-valyl-glycine in aqueous solutions are:

• Hydrolysis: Cleavage of the peptide bonds between Glutamic acid and Valine, and between Valine and Glycine. This is a common degradation pathway for all peptides and is often catalyzed by both acidic and basic conditions.[1][2][3]

• Pyroglutamic Acid Formation: The N-terminal glutamic acid can undergo intramolecular cyclization to form a pyroglutamyl (pGlu) residue.[4][5][6][7] This reaction is often accelerated by heat and is a well-documented instability for peptides with N-terminal glutamine or glutamic acid.[4][6][7]

• Deamidation: Although Glutamyl-valyl-glycine does not contain asparagine or glutamine residues which are most susceptible to deamidation, the glutamic acid side chain can be involved in other reactions. However, classical deamidation is not a primary pathway for this tripeptide.

• Oxidation: While none of the constituent amino acids in Glutamyl-valyl-glycine (Glutamic acid, Valine, Glycine) are highly susceptible to oxidation under typical conditions, the presence of trace metals or exposure to oxidative stress could potentially lead to degradation.

Below is a diagram illustrating the potential degradation pathways of Glutamyl-valyl-glycine.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics of peptide hydrolysis and amino acid decomposition at high temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability and CTL activity of N-terminal glutamic acid containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of N-terminal glutamic acid and glutamine on fragmentation of peptide ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tsapps.nist.gov [tsapps.nist.gov]

The Tripeptide γ-Glu-Val-Gly: A Signaling Molecule Modulating Cellular Pathways Through the Calcium-Sensing Receptor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The tripeptide γ-L-glutamyl-L-valyl-glycine (γ-Glu-Val-Gly), initially identified for its distinctive "kokumi" taste-enhancing properties in food science, is emerging as a significant signaling molecule in cellular pathways. Its biological activity is primarily mediated through the Calcium-Sensing Receptor (CaSR), a pleiotropic G protein-coupled receptor (GPCR). This technical guide provides a comprehensive overview of γ-Glu-Val-Gly's role as a signaling molecule, detailing its mechanism of action, the cellular pathways it modulates, and its biosynthesis. Quantitative data on its activity, detailed experimental protocols for its study, and visualizations of the relevant pathways are presented to support further research and drug development endeavors in this area.

Introduction

γ-Glu-Val-Gly is a tripeptide that has garnered significant interest for its ability to impart a "kokumi" sensation, which enhances the perception of sweet, salty, and umami tastes.[1] Beyond its role in gustation, the widespread expression of its primary molecular target, the Calcium-Sensing Receptor (CaSR), in various tissues suggests a broader physiological significance for this peptide.[2][3] The CaSR is a class C GPCR that plays a crucial role in calcium homeostasis and is implicated in a variety of cellular processes.[4][5] γ-Glu-Val-Gly acts as a positive allosteric modulator of the CaSR, thereby influencing a range of downstream signaling cascades.[6] This guide delves into the technical details of γ-Glu-Val-Gly's function as a signaling molecule, providing a foundation for its exploration in both basic research and therapeutic applications.

Mechanism of Action: Allosteric Modulation of the Calcium-Sensing Receptor

The primary mechanism by which γ-Glu-Val-Gly exerts its signaling effects is through the positive allosteric modulation of the CaSR.[6] The CaSR is a dimeric receptor with a large extracellular Venus flytrap (VFT) domain, a cysteine-rich domain, a seven-transmembrane domain, and an intracellular C-terminal tail.[5]

γ-Glu-Val-Gly binds to the VFT domain of the CaSR, a region also known to bind other L-amino acids.[6][7] This binding induces a conformational change in the receptor that enhances its sensitivity to its primary agonist, extracellular calcium (Ca²⁺).[8] This allosteric modulation potentiates the receptor's activity at physiological calcium concentrations, leading to the activation of downstream signaling pathways.[6] Structural studies have identified key residues within the VFT domain, such as Pro39, Phe42, Arg66, Ser147, and Glu297, as important for the interaction with γ-Glu-Val-Gly.[9]

Cellular Signaling Pathways Modulated by γ-Glu-Val-Gly

Activation of the CaSR by γ-Glu-Val-Gly can initiate multiple intracellular signaling cascades through the coupling of different G proteins, primarily Gq/11 and Gi/o.[10]

Gq/11-Mediated Pathway and Intracellular Calcium Mobilization

The coupling of the activated CaSR to Gq/11 leads to the activation of phospholipase C (PLC).[10] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm and increasing the intracellular calcium concentration ([Ca²⁺]i).[10] This rise in [Ca²⁺]i is a key signaling event that can influence a multitude of cellular processes, including enzyme activation, gene expression, and neurotransmitter release.[10]

Gq/11-mediated intracellular calcium mobilization pathway.

Gi/o-Mediated Pathway and cAMP Suppression

The CaSR can also couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase.[6] This results in a decrease in the intracellular concentration of cyclic adenosine (B11128) monophosphate (cAMP), a crucial second messenger involved in numerous cellular functions, including the regulation of protein kinase A (PKA) activity.[6] Suppression of cAMP levels has been observed in response to γ-glutamyl peptides in CaSR-expressing cells.[6]

Gi/o-mediated suppression of cAMP pathway.

Quantitative Data on γ-Glu-Val-Gly Activity

The potency of γ-Glu-Val-Gly as a CaSR agonist has been quantified in several studies. The following table summarizes key quantitative data for γ-Glu-Val-Gly and related compounds.

Compound	Assay System	Parameter	Value	Reference
γ-Glu-Val-Gly	CaSR-expressing cells	Minimal Effective Concentration	0.1 µM	[2]
γ-Glu-Cys-Gly (GSH)	CaSR-expressing cells	Minimal Effective Concentration	3.0 µM	[2]
γ-Glu-Cys	CaSR-expressing cells	Minimal Effective Concentration	3.0 µM	[2]
γ-[Glu]₃-Tyr	hCaSR-expressing cells	EC₅₀	180 µM	[11]
γ-[Glu]₄-Tyr	hCaSR-expressing cells	EC₅₀	140 µM	[11]

Experimental Protocols

In Vitro CaSR Activation Assay

This protocol describes a common method for assessing the activation of the CaSR by γ-Glu-Val-Gly using a cell-based fluorescence assay.[12]

Objective: To measure the intracellular calcium mobilization in response to γ-Glu-Val-Gly in cells expressing the human CaSR (hCaSR).

Materials:

• Human Embryonic Kidney (HEK293) cells stably expressing hCaSR.

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-8 AM).

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) or other physiological saline solution.

• γ-Glu-Val-Gly stock solution.

• CaSR antagonist (e.g., NPS-2143) for control experiments.

• Fluorescence plate reader or fluorescence microscope.

Procedure:

• Cell Culture: Culture HEK293-hCaSR cells in DMEM at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Plating: Seed the cells into 96-well black-walled, clear-bottom plates at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye (e.g., 4 µM Fura-2 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Wash the cells with HBSS and then incubate with the loading buffer for 60 minutes at 37°C.

• Cell Washing: Wash the cells twice with HBSS to remove excess dye.

• Compound Addition and Measurement:

  • Place the plate in the fluorescence plate reader.

  • Establish a baseline fluorescence reading.

  • Add varying concentrations of γ-Glu-Val-Gly to the wells.

  • Immediately begin recording the fluorescence intensity over time. For Fura-2, this involves alternating excitation wavelengths (e.g., 340 nm and 380 nm) and measuring emission at 510 nm. For Fluo-8, use appropriate excitation and emission wavelengths (e.g., 490 nm excitation, 525 nm emission).

• Data Analysis:

  • Calculate the ratio of fluorescence intensities (e.g., F340/F380 for Fura-2) or the change in fluorescence (ΔF/F₀ for Fluo-8) to determine the relative change in intracellular calcium concentration.

  • Plot the peak response against the logarithm of the γ-Glu-Val-Gly concentration to generate a dose-response curve and calculate the EC₅₀ value.

Workflow for in vitro CaSR activation assay.

Biosynthesis of γ-Glu-Val-Gly

The biosynthesis of γ-Glu-Val-Gly has been extensively studied in the yeast Saccharomyces cerevisiae, where two primary pathways have been identified.[13]

Pathway 1: De Novo Synthesis from Amino Acids

This pathway involves a two-step process analogous to glutathione (B108866) synthesis.[13]

• Formation of γ-Glu-Val: Glutamate-cysteine ligase (GCL), also known as Gsh1p in yeast, catalyzes the formation of a γ-glutamyl bond between glutamate (B1630785) and valine, producing the dipeptide γ-Glu-Val.[13]

• Addition of Glycine (B1666218): Glutathione synthetase (GS), or Gsh2p in yeast, then adds glycine to the C-terminus of γ-Glu-Val to form the tripeptide γ-Glu-Val-Gly.[13]

Pathway 2: γ-Glutamyl Transfer from Glutathione

This pathway utilizes pre-existing glutathione (GSH) as a γ-glutamyl donor.[13]

• Dipeptide Formation: The dipeptide Val-Gly is required as a substrate.

• Transpeptidation: A γ-glutamyltransferase (GGT) or the Dug2p-Dug3p complex transfers the γ-glutamyl moiety from GSH to Val-Gly, forming γ-Glu-Val-Gly and leaving behind Cys-Gly.[13]

Biosynthetic pathways of γ-Glu-Val-Gly in S. cerevisiae.

Broader Physiological and Pharmacological Implications

While the role of γ-Glu-Val-Gly in taste perception is well-established, its potential as a signaling molecule in other tissues is an exciting area for future research. The CaSR is expressed in a wide range of tissues, including the parathyroid glands, kidneys, gastrointestinal tract, and central nervous system, where it regulates diverse physiological processes.[3][4]

• Gastrointestinal Tract: In the gut, CaSR activation by luminal components, including γ-glutamyl peptides, can influence the secretion of hormones such as gastrin and cholecystokinin, thereby modulating digestion and nutrient absorption.[3]

• Kidney and Parathyroid: In the context of calcium homeostasis, γ-Glu-Val-Gly could potentially modulate parathyroid hormone secretion and renal calcium handling, although this requires further investigation.[6]

• Central Nervous System: The presence of CaSR in the brain suggests that γ-Glu-Val-Gly could have neuromodulatory effects.

The ability of γ-Glu-Val-Gly to allosterically modulate a key GPCR opens up possibilities for its use as a lead compound in drug discovery. Targeting the CaSR has therapeutic implications for disorders of calcium metabolism, and potentially for other conditions where this receptor plays a regulatory role.

Conclusion

γ-Glu-Val-Gly is a fascinating tripeptide that has transitioned from being a mere flavor enhancer to a recognized signaling molecule. Its specific action as a positive allosteric modulator of the Calcium-Sensing Receptor provides a clear mechanism for its biological effects. The elucidation of the downstream signaling pathways, including intracellular calcium mobilization and cAMP suppression, offers a framework for understanding its cellular impact. The detailed biosynthetic pathways and experimental protocols provided in this guide are intended to facilitate further research into the broader physiological roles of γ-Glu-Val-Gly and its potential as a therapeutic agent. For researchers and drug development professionals, the journey of γ-Glu-Val-Gly from the culinary world to the forefront of cellular signaling presents a compelling case for the continued exploration of naturally occurring peptides in human health and disease.

References

• 1. Involvement of the Calcium-sensing Receptor in Human Taste Perception - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Extracellular Calcium-Sensing Receptor in the Intestine: Evidence for Regulation of Colonic Absorption, Secretion, Motility, and Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Calcium-sensing receptor - Wikipedia [en.wikipedia.org]
• 6. Allosteric Modulation of the Calcium-sensing Receptor by γ-Glutamyl Peptides: INHIBITION OF PTH SECRETION, SUPPRESSION OF INTRACELLULAR cAMP LEVELS, AND A COMMON MECHANISM OF ACTION WITH l-AMINO ACIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. Allosteric modulation of the calcium-sensing receptor by gamma-glutamyl peptides: inhibition of PTH secretion, suppression of intracellular cAMP levels, and a common mechanism of action with L-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cryo-EM structure of the calcium-sensing receptor complexed with the kokumi substance γ-glutamyl-valyl-glycine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular regulation of calcium‐sensing receptor (CaSR)‐mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. benchchem.com [benchchem.com]
• 13. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of Glutamyl-valyl-glycine using γ-Glutamyltranspeptidase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glutamyl-valyl-glycine (γ-Glu-Val-Gly) is a tripeptide known for its "kokumi" taste, which enhances the thickness, continuity, and mouthfulness of foods.[1][2] Its synthesis via chemical methods can be complex. Enzymatic synthesis using γ-glutamyltranspeptidase (GGT) presents a highly specific and efficient alternative.[3] GGT (EC 2.3.2.2) is an enzyme that catalyzes the transfer of a γ-glutamyl group from a donor molecule, such as glutamine, to an acceptor molecule, which can be an amino acid or a peptide like valyl-glycine.[3][4][5] This process, known as transpeptidation, allows for the targeted synthesis of γ-glutamyl peptides under mild reaction conditions.[6]

These application notes provide a detailed protocol for the enzymatic synthesis of γ-Glu-Val-Gly using bacterial γ-glutamyltranspeptidase, as well as a general method for determining GGT activity, a critical aspect of enzyme characterization and reaction optimization.

Principle of the Enzymatic Synthesis

The synthesis of γ-Glu-Val-Gly by GGT proceeds through a transpeptidation reaction. The enzyme catalyzes the transfer of the γ-glutamyl moiety from a donor substrate, L-glutamine, to the N-terminal amino group of the acceptor substrate, valyl-glycine. This reaction is favored over the competing hydrolysis reaction (where water acts as the acceptor) under optimized conditions, particularly at a slightly alkaline pH.[2][7]

The overall reaction is as follows:

L-Glutamine + Valyl-glycine ---(γ-Glutamyltranspeptidase)---> γ-Glutamyl-valyl-glycine + Ammonia

Quantitative Data Summary

The following table summarizes the optimized reaction conditions and yield for the enzymatic synthesis of γ-Glu-Val-Gly as determined in a key study.[1][2][7]

Parameter	Optimal Value
γ-Glutamyl Donor (L-Glutamine)	20 mM
γ-Glutamyl Acceptor (Valyl-glycine)	100 mM
γ-Glutamyltranspeptidase (GGT)	30 mU/mL
pH	8.0
Temperature	37 °C
Additive	0.856 M (5%) NaCl
Product Yield (γ-Glu-Val-Gly)	18.6 mM

Data sourced from "Enzymatic Synthesis of γ-Glutamylvalylglycine Using Bacterial γ-Glutamyltranspeptidase".[1][2][7]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of γ-Glutamyl-valyl-glycine

This protocol is adapted from the published methodology for the synthesis of γ-Glu-Val-Gly using bacterial GGT.[1][2][7]

Materials:

• Bacterial γ-glutamyltranspeptidase (GGT)

• L-Glutamine

• Valyl-glycine

• Tris-HCl buffer

• Sodium chloride (NaCl)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Incubator or water bath at 37°C

• HPLC system for product analysis

Procedure:

• Reaction Mixture Preparation:

  • Prepare a 100 mM Tris-HCl buffer and adjust the pH to 8.0 at 37°C.[5]

  • In a suitable reaction vessel, dissolve L-glutamine to a final concentration of 20 mM in the Tris-HCl buffer.

  • Add valyl-glycine to the solution to a final concentration of 100 mM.

  • Add NaCl to a final concentration of 0.856 M (5%).[1][2][7]

• Enzyme Addition and Incubation:

  • Add bacterial GGT to the reaction mixture to a final concentration of 30 mU/mL.

  • Incubate the reaction mixture at 37°C with gentle agitation.[1][2][7]

• Reaction Monitoring and Termination:

  • Withdraw aliquots of the reaction mixture at specific time intervals (e.g., every 1-2 hours) to monitor the progress of the reaction.

  • To stop the reaction in the aliquots for analysis, heat inactivate the enzyme (e.g., by boiling for 5-10 minutes) or add a quenching agent like an acid.

  • Analyze the formation of γ-Glu-Val-Gly using a suitable analytical method such as HPLC.[2]

• Fed-Batch Strategy for Improved Yield (Optional):

  • To further increase the product yield, a fed-batch approach can be employed.

  • After an initial incubation period (e.g., 5 hours), supplement the reaction mixture with additional L-glutamine to maintain the optimal substrate ratio. This can significantly increase the final concentration of γ-Glu-Val-Gly.[1][7]

Protocol 2: Colorimetric Assay for γ-Glutamyltranspeptidase Activity

This protocol describes a general and widely used method for determining GGT activity based on the cleavage of a synthetic chromogenic substrate, L-γ-glutamyl-p-nitroanilide (GGPNA).[4]

Materials:

• L-γ-glutamyl-p-nitroanilide (GGPNA)

• Glycylglycine (B550881)

• Tris-HCl buffer

• Sample containing GGT (e.g., purified enzyme, cell lysate)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405-420 nm

Procedure:

• Reagent Preparation:

  • GGT Assay Buffer: Prepare a 100 mM Tris-HCl buffer with a pH of 8.0.[5]

  • GGT Substrate Solution: Prepare a stock solution of GGPNA in a suitable solvent (e.g., DMSO or dilute HCl) and then dilute it in the GGT Assay Buffer.

  • Acceptor Solution: Prepare a stock solution of glycylglycine in the GGT Assay Buffer.

  • Working Solution: Prepare a working solution containing the GGPNA and glycylglycine in the GGT Assay Buffer at their final desired concentrations. Protect this solution from light.[4]

• Assay Procedure:

  • Add a specific volume of the sample containing GGT to the wells of a 96-well microplate.

  • For a positive control, use a known concentration of GGT. For a blank, use the assay buffer instead of the sample.

  • Initiate the reaction by adding the working solution to each well.

  • Incubate the plate at a constant temperature (e.g., 37°C).[4]

  • Measure the absorbance at 405-420 nm at multiple time points (kinetic assay) or after a fixed incubation time (endpoint assay).[4]

• Data Analysis:

  • Calculate the rate of p-nitroaniline (pNA) formation, which is directly proportional to the GGT activity. This is determined by the change in absorbance over time.

  • A standard curve using known concentrations of pNA can be used to quantify the amount of product formed.[4]

  • One unit of GGT activity is typically defined as the amount of enzyme that catalyzes the formation of 1 µmol of pNA per minute under the specified conditions.

Visualizations

Caption: Enzymatic synthesis of γ-Glu-Val-Gly.

Caption: Experimental workflow for synthesis.

References

• 1. Enzymatic Synthesis of γ-Glutamylvalylglycine Using Bacterial γ-Glutamyltranspeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Chemical Synthesis of γ-Glu-Val-Gly

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the chemical synthesis of the tripeptide γ-L-Glutamyl-L-Valyl-L-Glycine (γ-Glu-Val-Gly). The synthesis is based on the well-established Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy. Detailed methodologies for resin preparation, iterative amino acid coupling and deprotection, and final cleavage and purification are presented. This protocol is intended to serve as a practical guide for researchers in biochemistry and drug development requiring a reliable method for obtaining high-purity γ-Glu-Val-Gly.

Introduction

γ-Glu-Val-Gly is a tripeptide of interest in various fields, including food science for its "kokumi" taste enhancement and in biomedical research due to its structural relation to glutathione.[1][2][3][4] Its unique γ-linkage, where the valine residue is attached to the side-chain carboxyl group of glutamic acid, presents a specific challenge in chemical synthesis.[2] Solid-phase peptide synthesis (SPPS) using the Fmoc (9-fluorenylmethyloxycarbonyl) strategy provides an efficient and high-yielding approach to assemble such peptides.[5]

This protocol details the synthesis of γ-Glu-Val-Gly on a Wang resin, which will yield a C-terminal carboxylic acid upon cleavage.[5][6] The synthesis sequence is Glycine -> Valine -> γ-Glutamic acid. The α-amino groups are temporarily protected with the base-labile Fmoc group, and the γ-carboxyl group of glutamic acid is protected with the acid-labile tert-butyl (tBu) group.[7]

Materials and Reagents

Resins and Amino Acids

Reagent	Supplier Recommendation	Notes
Fmoc-Gly-Wang Resin	Commercially available pre-loaded resin is recommended.	Alternatively, load Fmoc-Gly-OH onto Wang resin.[6]
Fmoc-Val-OH	Peptide Synthesis Grade
Fmoc-Glu(OtBu)-OH	Peptide Synthesis Grade	The γ-carboxyl group is protected by a tert-butyl ester.

Solvents and Reagents

Reagent	Grade	Purpose
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade	Main solvent for washing and reactions.
Dichloromethane (DCM)	ACS Grade	Solvent for washing.
Piperidine (B6355638)	Reagent Grade	Fmoc deprotection.
HBTU (HBTU)	Reagent Grade	Coupling agent.[8]
N,N-Diisopropylethylamine (DIPEA)	Reagent Grade	Base for coupling reaction.
Trifluoroacetic acid (TFA)	Reagent Grade	Cleavage from resin.[9]
Triisopropylsilane (TIPS)	Reagent Grade	Scavenger in cleavage cocktail.[10]
HPLC Grade Water	HPLC mobile phase.
HPLC Grade Acetonitrile (ACN)	HPLC mobile phase.
Diethyl ether (cold)	ACS Grade	Peptide precipitation.

Experimental Protocols

The overall workflow for the synthesis of γ-Glu-Val-Gly is depicted below.

Caption: Workflow for the solid-phase synthesis of γ-Glu-Val-Gly.

Resin Preparation and First Amino Acid Loading

This protocol assumes the use of a commercially available pre-loaded Fmoc-Gly-Wang resin. If starting with Wang resin, refer to established protocols for loading the first amino acid.[6][11][12]

• Resin Swelling : Swell the Fmoc-Gly-Wang resin (1 eq, e.g., 0.5 mmol) in DMF (10-15 mL per gram of resin) in a reaction vessel for 30-60 minutes.[6][13]

Iterative Peptide Chain Elongation

This cycle of deprotection, washing, and coupling is repeated for each amino acid.

• Drain the DMF from the swollen resin.

• Add a solution of 20% piperidine in DMF (v/v) to the resin.[14][15][16]

• Agitate the mixture for 5 minutes, then drain.[15]

• Add a fresh portion of 20% piperidine in DMF and agitate for an additional 15-20 minutes.[7]

• Drain the solution and wash the resin thoroughly with DMF (5-6 times) to ensure complete removal of piperidine and the dibenzofulvene-piperidine adduct.[6]

This protocol is for the coupling of the next amino acid in the sequence (first Fmoc-Val-OH, then Fmoc-Glu(OtBu)-OH).

• Pre-activation : In a separate vial, dissolve the Fmoc-amino acid (3 eq), HBTU (2.9 eq), in DMF. Add DIPEA (6 eq) and allow the mixture to pre-activate for 5-10 minutes.[8]

• Coupling Reaction : Drain the wash solvent from the deprotected resin and add the pre-activated amino acid solution.

• Agitate the reaction mixture at room temperature for 1-2 hours.[7]

• Monitoring : To ensure the reaction is complete, perform a qualitative ninhydrin (B49086) (Kaiser) test. A negative result (yellow beads) indicates the absence of free primary amines and successful coupling.

• Washing : After a complete coupling, drain the reaction solution and wash the peptidyl-resin sequentially with DMF (3 times) and DCM (3 times).

Table 1: Reagent Quantities for Coupling Steps (0.5 mmol scale)

Reagent	Equivalents	Moles (mmol)	Mass/Volume
Peptidyl-Resin	1.0	0.5	---
Fmoc-Val-OH or Fmoc-Glu(OtBu)-OH	3.0	1.5	(Calculate based on MW)
HBTU	2.9	1.45	~549 mg
DIPEA	6.0	3.0	~522 µL

Final Cleavage and Deprotection

• After the final amino acid (Fmoc-Glu(OtBu)-OH) has been coupled and washed, perform a final Fmoc deprotection as described in section 3.2.1.

• Wash the H-Glu(OtBu)-Val-Gly-resin thoroughly with DMF, followed by DCM, and dry the resin under vacuum.

• Prepare the cleavage cocktail. For a peptide with an OtBu protecting group, a standard cocktail is effective.[10][17]

• Add the cleavage cocktail to the dried resin (approx. 10 mL per gram of resin) and allow the mixture to react for 2-3 hours at room temperature with occasional swirling.[9][10]

Table 2: Cleavage Cocktail Composition

Reagent	Percentage (v/v)	Purpose
Trifluoroacetic acid (TFA)	95%	Cleaves peptide from resin and removes OtBu group.
Water	2.5%	Cation scavenger.
Triisopropylsilane (TIPS)	2.5%	Cation scavenger.

Peptide Precipitation and Isolation

• Filter the resin from the cleavage mixture into a clean collection tube.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA filtrate to a 10-fold volume of cold diethyl ether.

• Centrifuge the mixture to pellet the precipitated peptide. Decant the ether.

• Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers.

• After the final wash, dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Purification and Characterization

HPLC Purification

The crude peptide should be purified using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[18][19][20]

Table 3: HPLC Purification Parameters

Parameter	Condition
Column	Preparative C18 column (e.g., 10 mm ID x 250 mm L, 5 µm particle size)[18]
Mobile Phase A	0.1% TFA in HPLC-grade water
Mobile Phase B	0.1% TFA in Acetonitrile (ACN)
Flow Rate	Dependent on column dimensions (e.g., 5-20 mL/min)
Detection	UV at 214 nm and 280 nm
Gradient	A linear gradient from 5% to 50% B over 30-40 minutes is a good starting point for a tripeptide.

• Dissolve the crude peptide in a minimal amount of Mobile Phase A.

• Filter the sample through a 0.22 µm filter before injection.[18]

• Equilibrate the column with the starting conditions.

• Inject the sample and run the gradient. Collect fractions corresponding to the major peak.

• Analyze the purity of the collected fractions by analytical HPLC.

• Pool the pure fractions and lyophilize to obtain the final product as a white fluffy powder.

Characterization

The identity and purity of the final product should be confirmed.

• Mass Spectrometry : Use Electrospray Ionization (ESI) or MALDI-TOF mass spectrometry to confirm the molecular weight of γ-Glu-Val-Gly (Expected [M+H]⁺ ≈ 304.15 g/mol ).

• Analytical HPLC : Assess the purity of the final product using a C18 analytical column. Purity should ideally be >95%.

Troubleshooting

Caption: A logical guide for troubleshooting common synthesis issues.

References

• 1. Enzymatic Synthesis of γ-Glutamylvalylglycine Using Bacterial γ-Glutamyltranspeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gamma-Glutamyl-valyl-glycine | 38837-70-6 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. METHOD FOR PRODUCING gamma-GLUTAMYL-VALYL-GLYCINE CRYSTAL - Patent 2883960 [data.epo.org]
• 5. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. rsc.org [rsc.org]
• 11. peptide.com [peptide.com]
• 12. peptideweb.com [peptideweb.com]
• 13. chemistry.du.ac.in [chemistry.du.ac.in]
• 14. benchchem.com [benchchem.com]
• 15. peptide.com [peptide.com]
• 16. chem.uci.edu [chem.uci.edu]
• 17. WO2017127007A1 - METHOD FOR PREPARATION OF PEPTIDES WITH psWANG LINKER - Google Patents [patents.google.com]
• 18. benchchem.com [benchchem.com]
• 19. View of Fast and Efficient Purification of Synthetic Peptides By Preparative Chromatography Followed By Novel Fraction Minimizing Technique | Journal of Advances in Science and Technology [ignited.in]
• 20. peptide.com [peptide.com]

Application Note: Quantification of Glutamyl-valyl-glycine in Food Matrices using LC-MS/MS

Abstract

This application note presents a detailed and robust LC-MS/MS method for the quantification of the kokumi peptide, Glutamyl-valyl-glycine (γ-Glu-Val-Gly), in a variety of food matrices. Kokumi substances are known to enhance the five basic tastes, contributing to a richer and more complex flavor profile in foods. γ-Glu-Val-Gly is a potent kokumi peptide found in many fermented and aged food products. The method described herein utilizes a straightforward sample preparation protocol involving protein precipitation and derivatization with 6-aminoquinoyl-N-hydroxysuccinimidyl-carbamate (AQC), followed by a highly selective and sensitive analysis using Triple Quadrupole Mass Spectrometry in Multiple Reaction Monitoring (MRM) mode. This application note provides detailed experimental protocols, instrument parameters, and quantitative data to enable researchers and scientists in the food industry and related fields to accurately measure γ-Glu-Val-Gly concentrations.

Introduction

Glutamyl-valyl-glycine (γ-Glu-Val-Gly) is a tripeptide that has been identified as a key contributor to the "kokumi" sensation in various foods.[1][2][3] The term "kokumi" describes a sensory experience of richness, body, and complexity that enhances the primary tastes of sweet, salty, and umami. The perception of kokumi is mediated through the calcium-sensing receptor (CaSR) on the tongue. The concentration of γ-Glu-Val-Gly can vary significantly depending on the food type, its origin, and the fermentation or aging processes it has undergone.[1][2] Accurate quantification of this peptide is therefore crucial for understanding and optimizing the flavor profiles of food products.

This application note provides a comprehensive protocol for the quantification of γ-Glu-Val-Gly in diverse food matrices, including liquid, semi-solid, and solid samples. The method employs a pre-column derivatization with 6-aminoquinoyl-N-hydroxysuccinimidyl-carbamate (AQC) to enhance the chromatographic retention and ionization efficiency of the polar tripeptide.[3][4] Subsequent analysis by LC-MS/MS operating in MRM mode ensures high selectivity and sensitivity for reliable quantification.

Experimental Protocols

Sample Preparation

The sample preparation protocol is designed to be adaptable to a range of food matrices. The general workflow involves extraction of the peptide, protein precipitation to remove interferences, and derivatization.

1.1. Materials and Reagents

• Glutamyl-valyl-glycine (γ-Glu-Val-Gly) standard (purity ≥95%)

• 6-aminoquinoyl-N-hydroxysuccinimidyl-carbamate (AQC) derivatization kit (e.g., Waters AccQ•Tag™)

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid (LC-MS grade)

• Borate (B1201080) buffer (as provided in the AQC kit or prepared)

• 0.1 M Hydrochloric acid

• 5% Trichloroacetic acid (TCA) solution (w/v)

• Centrifuge tubes (1.5 mL and 15 mL)

• Syringe filters (0.22 µm)

1.2. Sample Extraction

• Liquid Samples (e.g., Soy Sauce, Fish Sauce, Beer):

  • Centrifuge the sample at 10,000 x g for 10 minutes to remove any particulate matter.

  • Dilute the supernatant with 0.1 M HCl to bring the analyte concentration within the calibration range. A starting dilution of 1:10 is recommended.

• Semi-Solid Samples (e.g., Fermented Shrimp Paste, Miso):

  • Weigh 1 g of the homogenized sample into a 15 mL centrifuge tube.

  • Add 10 mL of 0.1 M HCl.

  • Vortex vigorously for 5 minutes to ensure thorough extraction.

  • Centrifuge at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant for further processing. A further dilution with 0.1 M HCl may be necessary.

• Solid Samples (e.g., Cheese, Dried Scallops):

  • Grind the sample to a fine powder.

  • Weigh 1 g of the powdered sample into a 15 mL centrifuge tube.

  • Add 10 mL of 0.1 M HCl.

  • Homogenize using a high-speed homogenizer for 2 minutes.

  • Follow steps 1.2.3 to 1.2.5 for semi-solid samples.

1.3. Protein Precipitation

• To 500 µL of the sample extract, add 500 µL of 5% TCA solution.

• Vortex for 1 minute.

• Incubate on ice for 10 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant.

1.4. AQC Derivatization

The following protocol is based on the Waters AccQ•Tag™ chemistry.

• Reconstitute the AQC reagent in acetonitrile according to the manufacturer's instructions.

• In a 1.5 mL microcentrifuge tube, mix 70 µL of borate buffer with 10 µL of the protein-precipitated sample supernatant or standard solution.

• Add 20 µL of the reconstituted AQC reagent.

• Vortex immediately and thoroughly.

• Heat the mixture at 55°C for 10 minutes.

• Cool the sample to room temperature.

• Filter the derivatized sample through a 0.22 µm syringe filter into an LC vial.

LC-MS/MS Analysis

2.1. Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

2.2. LC Method

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program:

  Time (min)	%B
  0.0	2
  1.0	2
  8.0	30
  8.1	95
  10.0	95
  10.1	2

  | 12.0 | 2 |

2.3. MS/MS Method

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Gas Flow Rates: Optimized for the specific instrument.

• MRM Transitions:

  • The molecular weight of γ-Glu-Val-Gly is 303.3 g/mol . The AQC derivatizing reagent adds a mass of 170.1 g/mol . Therefore, the expected [M+H]⁺ for the derivatized peptide is m/z 474.4. The primary product ion from the fragmentation of AQC-derivatized compounds is typically m/z 171.

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
    AQC-γ-Glu-Val-Gly (Quantifier)	474.4	171.1	100	25

    | AQC-γ-Glu-Val-Gly (Qualifier) | 474.4 | 288.2 | 100 | 20 |

  Note: Collision energies should be optimized for the specific instrument used.

Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the quantification of γ-Glu-Val-Gly.

Caption: γ-Glu-Val-Gly interaction with the Calcium-Sensing Receptor.

Quantitative Data

The concentration of γ-Glu-Val-Gly has been reported in a variety of food matrices. The following table summarizes some of these findings.

Food Matrix	Concentration Range	Reference
Soy Sauce	0.15 - 0.61 mg/dL	[1][2]
Fish Sauce	0.04 - 1.26 mg/dL	[1]
Fermented Shrimp Paste	0.9 - 5.2 µg/g	[1]
Beer	0.08 - 0.18 mg/L
Cheese (Ewe's Milk)	0.35 - 0.59 µg/g	[1]
Raw Scallops	~0.08 µg/g	[1]
Dried Scallops	~0.64 µg/g	[1]

Method Validation

To ensure the reliability of the quantitative data, the LC-MS/MS method should be validated according to established guidelines. Key validation parameters include:

• Linearity and Range: The method should demonstrate a linear response over a defined concentration range. A typical calibration curve for AQC-derivatized γ-Glu-Val-Gly is established from 0.01 to 10 µg/mL.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.

• Accuracy and Precision: Accuracy is determined by spike-recovery experiments at different concentration levels, while precision is assessed through replicate analyses of quality control samples.

• Matrix Effects: The influence of the food matrix on the ionization of the analyte should be evaluated to ensure that the method is not subject to significant ion suppression or enhancement.

• Stability: The stability of γ-Glu-Val-Gly in the sample matrix and the stability of the derivatized analyte should be assessed under various storage conditions.

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive, selective, and reliable approach for the quantification of the kokumi peptide Glutamyl-valyl-glycine in a wide range of food matrices. The use of AQC derivatization coupled with MRM analysis allows for accurate measurement of this important flavor-enhancing compound. This method can be a valuable tool for food scientists and researchers in quality control, product development, and the study of flavor chemistry.

References

• 1. Development of a LC-MS/MS method for the determination of isomeric glutamyl peptides in food ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. e-b-f.eu [e-b-f.eu]
• 3. LC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]

Application Notes and Protocols for High-Throughput Screening of Novel Kokumi Peptides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for high-throughput screening (HTS) to identify novel kokumi peptides. Kokumi substances are flavor enhancers that, while having no taste of their own, amplify the perception of sweetness, saltiness, and umami, and contribute to a sense of richness, mouthfulness, and complexity in food. The primary molecular target for kokumi peptides is the calcium-sensing receptor (CaSR), a Class C G-protein coupled receptor (GPCR).[1][2][3][4] Activation of the CaSR by these peptides in taste bud cells is a reliable indicator of kokumi activity.[4][5]

The protocols detailed below focus on a cell-based HTS assay measuring the activation of the CaSR. This in vitro method serves as an efficient and robust tool for screening large libraries of peptides or food-derived hydrolysates prior to more resource-intensive human sensory panel evaluations.[1][6][7]

Signaling Pathway of Kokumi Peptide Perception

Kokumi peptides, particularly γ-glutamyl peptides, act as positive allosteric modulators or direct agonists of the CaSR.[2][5][8] Upon binding, they induce a conformational change in the receptor, which then activates intracellular signaling cascades. This typically involves the Gαq/11 G-protein subunit, leading to the activation of phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), which can be measured using fluorescent indicators. This increase in intracellular Ca2+ is the basis for the screening assay.

Caption: Kokumi peptide signaling via the CaSR pathway.

High-Throughput Screening Workflow

The general workflow for identifying novel kokumi peptides involves several stages, from sample preparation to hit validation. A robust HTS campaign relies on a primary screen to quickly identify active compounds ('hits') from a large library, followed by secondary assays to confirm their activity and determine their potency.

Caption: General workflow for kokumi peptide screening.

Experimental Protocols

Protocol 1: Cell-Based Calcium Mobilization HTS Assay

This protocol describes a homogeneous, fluorescence-based assay for measuring intracellular calcium mobilization in a cell line stably expressing the human calcium-sensing receptor (CaSR).

Materials:

• Cell Line: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO-K1) cells stably expressing the human CaSR.[2][5] A parental cell line not expressing the CaSR should be used as a negative control.

• Cell Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) or Ham's F-12, supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium Indicator Dye: Fluo-4 AM, Cal-520 AM, or similar calcium-sensitive dyes.

• Probenecid: (Optional, to prevent dye leakage).

• Test Compounds: Peptide library, purified peptides, or food hydrolysates dissolved in assay buffer.

• Positive Control: Known CaSR agonist (e.g., γ-glutamyl-valyl-glycine (γ-Glu-Val-Gly) or cinacalcet).[2][4]

• Negative Control: Assay buffer.

• Microplates: 96-well or 384-well black, clear-bottom microplates.

• Plate Reader: Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating:

  • Culture CaSR-expressing cells to ~80-90% confluency.

  • Harvest cells and seed them into 96- or 384-well black, clear-bottom microplates at a density of 40,000-80,000 cells/well.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Dye Loading:

  • Prepare a loading solution of a calcium indicator dye (e.g., 2 µM Fluo-4 AM) in assay buffer. Probenecid (e.g., 2.5 mM) can be included.

  • Remove the culture medium from the cell plate and add 50-100 µL of the dye loading solution to each well.

  • Incubate the plate for 60 minutes at 37°C in the dark.

• Compound Addition and Measurement:

  • Prepare a compound plate with test samples, positive controls, and negative controls at 2x the final desired concentration.

  • Place the cell plate into the fluorescence plate reader, pre-set to 37°C.

  • Set the reader to record a baseline fluorescence (Excitation: ~485 nm, Emission: ~525 nm) for 10-20 seconds.

  • The instrument's injector will add an equal volume of the compound solution to the cell plate.

  • Continue recording the fluorescence signal for an additional 2-3 minutes to capture the peak calcium response.

• Data Analysis:

  • The response is typically measured as the change in fluorescence (ΔF) from baseline or the ratio F/F₀ (peak fluorescence divided by baseline fluorescence).

  • For primary screening, a Z'-factor should be calculated using positive and negative controls to assess assay quality. A Z'-factor > 0.5 is considered excellent for HTS.

  • Hits are identified as compounds that produce a signal significantly above a defined threshold (e.g., > 3 standard deviations above the negative control mean).

Protocol 2: Dose-Response and Potency (EC₅₀) Determination

This protocol is a follow-up for "hit" compounds identified in the primary screen.

Procedure:

• Prepare Serial Dilutions:

  • For each hit compound, prepare a series of dilutions (e.g., 8-12 points, using a 1:3 or 1:5 dilution factor) in assay buffer. The concentration range should span from expected sub-active to maximal-response levels.

• Run Calcium Mobilization Assay:

  • Follow the same procedure as in Protocol 1, but use the serial dilutions of the hit compounds. Include a full dose-response curve for the positive control.

• Data Analysis:

  • For each concentration, calculate the percentage of activation relative to the maximal response of the positive control.

  • Plot the percent activation against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic (sigmoidal) curve to determine the EC₅₀ (the concentration that elicits 50% of the maximal response) and the maximum efficacy (Emax).

Data Presentation

Quantitative data from dose-response experiments should be summarized for clear comparison of the potency and efficacy of different kokumi peptides.

Table 1: Potency (EC₅₀) and Efficacy of Known Kokumi Peptides on CaSR

Peptide	Sequence	EC₅₀ (µM)	Relative Efficacy (% of Control)	Source
Glutathione (B108866) (GSH)	γ-Glu-Cys-Gly	~100 - 400	Varies	[2][3]
γ-Glu-Val-Gly	γ-Glu-Val-Gly	~0.03 - 0.075	High	[9][10][11]
γ-Glu-Cys	γ-Glu-Cys	~0.16 - 0.46	High	[9]
γ-Glu-Val	γ-Glu-Val	~1.03 - 400	Varies	[12][13]
γ-Glu-Leu	γ-Glu-Leu	Varies	Varies	[13][14]
γ-Glu-Phe	γ-Glu-Phe	Varies	Varies	[14]

Note: EC₅₀ values can vary depending on the specific assay conditions, cell line, and experimental setup.[9] The discovery that γ-glutamylvalylglycine is a potent kokumi peptide was facilitated by screening using the CaSR activity assay.[2][10]

Hit Confirmation and Identification

For screening of complex mixtures like food hydrolysates, active fractions must be further analyzed to identify the specific peptide(s) responsible for CaSR activation.[1][7][15]

• Fractionation: The active mixture is separated using techniques like ultrafiltration and liquid chromatography (e.g., gel filtration, reverse-phase HPLC).[16][17]

• Activity-Guided Isolation: Each fraction is tested in the CaSR assay to pinpoint the one containing the active compound(s).

• Structural Elucidation: The active fraction is analyzed by tandem mass spectrometry (LC-MS/MS) to determine the amino acid sequence of the novel kokumi peptide.[9][10][14][16]

The combination of these high-throughput screening assays with analytical chemistry provides a powerful platform for the discovery and characterization of novel kokumi peptides for the food and pharmaceutical industries.

References

• 1. Generation and identification of kokumi compounds and their validation by taste-receptor assay: An example with dry-cured lamb meat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-CaSR-Activity Relation of Kokumi γ-Glutamyl Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Involvement of the Calcium-sensing Receptor in Human Taste Perception | Semantic Scholar [semanticscholar.org]
• 5. Activation of the calcium-sensing receptor by glutathione maillard products: Implications for kokumi sensation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Item - Generation and identification of kokumi compounds and their validation by taste-receptor assay: An example with dry-cured lamb meat - Bioeconomy Science Institute, AgResearch Group - Figshare [agresearch.figshare.com]
• 7. Generation and identification of kokumi compounds and their validation by taste-receptor assay: An example with dry-cured lamb meat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Discovery of kokumi peptide from yeast extract by LC-Q-TOF-MS/MS and sensomics approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Derivation of Kokumi γ-Glutamyl Peptides and Volatile Aroma Compounds from Fermented Cereal Processing By-Products for Reducing Bitterness of Plant-Based Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Discovery and mechanistic profiling of novel kokumi peptides from Wuding chicken soup - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Application Note and Protocol for Sensory Evaluation of γ-Glu-Val-Gly's Kokumi Effect

Introduction

The sensation of kokumi is a growing area of interest in sensory science and food development. It is described as a sense of richness, body, and complexity in food, distinct from the five basic tastes of sweet, sour, salty, bitter, and umami. The tripeptide γ-glutamyl-valyl-glycine (γ-Glu-Val-Gly) has been identified as a potent kokumi-imparting substance.[1][2][3][4][5] Unlike traditional taste compounds, γ-Glu-Val-Gly is virtually tasteless on its own but enhances the sensory characteristics of foods, such as mouthfulness, thickness, and the continuity of flavor.[1][4][6] This effect is mediated through the activation of the calcium-sensing receptor (CaSR) on the tongue.[2][7][8][9][10]

This application note provides a detailed protocol for the sensory evaluation of the kokumi effect of γ-Glu-Val-Gly. The described methodology is designed for researchers, scientists, and drug development professionals to quantitatively and qualitatively assess the sensory impact of this peptide in a controlled laboratory setting.

Mechanism of Action: The Calcium-Sensing Receptor (CaSR) Pathway

The kokumi sensation imparted by substances like γ-Glu-Val-Gly is initiated by the activation of the Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor found in taste bud cells.[2][7][8][11] While the CaSR's primary role is in calcium homeostasis, its activation by kokumi peptides triggers a downstream signaling cascade. This leads to an increase in intracellular calcium concentration, which in turn modulates the perception of other tastes, resulting in the characteristic enhancement of mouthfulness, thickness, and overall flavor complexity.[7][8]

References

• 1. researchgate.net [researchgate.net]
• 2. Involvement of the Calcium-sensing Receptor in Human Taste Perception - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Sensory-Guided Identification and Characterization of Kokumi-Tasting Compounds in Green Tea (Camellia sinensis L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kokumi substances, enhancers of basic tastes, induce responses in calcium-sensing receptor expressing taste cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kokumi Substances, Enhancers of Basic Tastes, Induce Responses in Calcium-Sensing Receptor Expressing Taste Cells | PLOS One [journals.plos.org]
• 9. Activation of the calcium-sensing receptor by glutathione maillard products: Implications for kokumi sensation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Discovery and mechanistic profiling of novel kokumi peptides from Wuding chicken soup - PMC [pmc.ncbi.nlm.nih.gov]

Application of γ-Glutamyl-valyl-glycine as a Flavor Enhancer in the Food Industry: Application Notes and Protocols

Introduction

γ-Glutamyl-valyl-glycine (γ-Glu-Val-Gly) is a tripeptide that imparts a "kokumi" taste sensation, characterized by enhancing the overall flavor profile of foods, providing a sense of mouthfulness, thickness, and a long-lasting aftertaste.[1][2][3] Unlike traditional taste compounds, γ-Glu-Val-Gly has little to no taste on its own but acts as a flavor enhancer, modulating and amplifying existing tastes such as umami, sweetness, and saltiness.[1][4] This property makes it a valuable ingredient for the food industry, particularly in the development of low-sodium and low-fat products where flavor can be compromised.[5] Its mechanism of action involves the activation of the calcium-sensing receptor (CaSR) on the tongue, which is a G-protein coupled receptor.[1][4] This activation leads to an increase in intracellular calcium, ultimately enhancing the perception of other tastes.[6][7]

Data Presentation: Sensory Effects of γ-Glutamyl-valyl-glycine

The flavor-enhancing effects of γ-Glu-Val-Gly have been quantified in various food models through sensory evaluation studies. The following tables summarize the key findings.

Table 1: Effect of γ-Glu-Val-Gly on the Sensory Characteristics of Chicken Consommé [8]

Sensory Attribute	Control	γ-Glu-Val-Gly (5 ppm)	Significance
Umami	4.5	6.0	p < 0.01
Mouthfulness	4.0	5.5	p < 0.01
Mouth-coating	3.5	4.5	p < 0.05

Table 2: Application of γ-Glu-Val-Gly in Various Food Models [2][9]

Food Model	Concentration of γ-Glu-Val-Gly	Observed Sensory Enhancement
Reduced-fat peanut butter	Not specified	Increased oiliness, thick flavor, and aftertaste.
Reduced-fat custard cream	Not specified	Increased thickness of taste.
Reduced-fat French dressing	Not specified	Increased aftertaste.

Experimental Protocols

Protocol for Descriptive Sensory Analysis of γ-Glutamyl-valyl-glycine in a Food Model

This protocol outlines the methodology for conducting a descriptive sensory analysis to evaluate the flavor-enhancing effects of γ-Glu-Val-Gly in a food model, such as chicken consommé. This method is adapted from established descriptive analysis techniques like the Flavor Profile Method and Quantitative Descriptive Analysis (QDA).[10][11][12][13]

Objective: To quantitatively describe the sensory attributes of a food model with and without the addition of γ-Glu-Val-Gly.

Materials:

• Food model (e.g., chicken consommé)

• γ-Glutamyl-valyl-glycine (food grade)

• Trained sensory panel (8-12 panelists)

• Sensory evaluation booths with controlled lighting and temperature

• Coded sample cups

• Water for palate cleansing

• Data collection software or ballots

Procedure:

• Panelist Selection and Training:

  • Select panelists based on their sensory acuity, ability to discriminate between different tastes and flavors, and descriptive ability.

  • Conduct training sessions to familiarize panelists with the basic tastes, the concept of "kokumi," and the specific sensory attributes to be evaluated in the food model.

  • Develop a consensus vocabulary to describe the sensory characteristics of the food model.

• Sample Preparation:

  • Prepare a batch of the food model (control).

  • Prepare a second batch of the food model with a specific concentration of γ-Glu-Val-Gly (e.g., 5 ppm for chicken consommé).[8]

  • Ensure both samples are at the same serving temperature.

  • Portion the samples into coded, identical cups. The coding should be random and three-digit to avoid bias.

• Sensory Evaluation:

  • Conduct the evaluation in individual sensory booths to prevent interaction between panelists.

  • Provide panelists with the coded samples in a randomized order.

  • Instruct panelists to evaluate each sample and rate the intensity of the agreed-upon sensory attributes (e.g., umami, mouthfulness, mouth-coating, saltiness, sweetness, aftertaste) on a structured scale (e.g., a 15-point intensity scale).

  • Panelists should cleanse their palate with water between samples.

• Data Analysis:

  • Collect the intensity ratings from all panelists.

  • Analyze the data using appropriate statistical methods (e.g., Analysis of Variance - ANOVA) to determine if there are significant differences in the sensory attributes between the control and the sample containing γ-Glu-Val-Gly.

Protocol for Enzymatic Synthesis of γ-Glutamyl-valyl-glycine

This protocol describes the enzymatic synthesis of γ-Glu-Val-Gly using bacterial γ-glutamyltranspeptidase (GGT), based on the method described by Yamaguchi et al. (2021).[14]

Objective: To synthesize γ-Glu-Val-Gly from glutamine and valyl-glycine.

Materials:

• L-Glutamine

• Valyl-glycine

• Bacterial γ-glutamyltranspeptidase (GGT)

• Sodium chloride (NaCl)

• Magnesium chloride (MgCl₂)

• pH meter

• Incubator or water bath at 37°C

• HPLC system for analysis

Procedure:

• Reaction Mixture Preparation:

  • Prepare a reaction mixture containing:

    • 20 mM L-glutamine

    • 100 mM valyl-glycine

    • 30 mU/mL γ-glutamyltranspeptidase

    • 0.856 M (5%) NaCl

  • Adjust the pH of the reaction mixture to 8.0.

• Incubation:

  • Incubate the reaction mixture at 37°C.

• Fed-Batch Process (Optional, for increased yield):

  • To increase the yield, feed a suitable amount of glutamine every 5 hours to maintain the substrate concentration.

• Monitoring and Purification:

  • Monitor the production of γ-Glu-Val-Gly over time using an HPLC system.

  • Once the reaction is complete, purify the synthesized γ-Glu-Val-Gly using appropriate chromatographic techniques.

Mandatory Visualizations

Caption: Experimental workflow for descriptive sensory analysis.

Caption: Signaling pathway of γ-Glu-Val-Gly via the CaSR.

References

• 1. books.rsc.org [books.rsc.org]
• 2. The Complex Journey of the Calcium Regulation Downstream of TAS2R Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CaSR, the calcium-sensing receptor: function as a taste receptor - Michael Tordoff [grantome.com]
• 4. Involvement of the calcium-sensing receptor in human taste perception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Involvement of the Calcium-sensing Receptor in Human Taste Perception - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calcium-sensing receptor - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medallionlabs.com [medallionlabs.com]
• 11. Descriptive Analysis [sensorysociety.org]
• 12. download.e-bookshelf.de [download.e-bookshelf.de]
• 13. Descriptive Tests in Sensory Evaluation: Detailed Sensory Profiling • Food Safety Institute [foodsafety.institute]
• 14. Enzymatic Synthesis of γ-Glutamylvalylglycine Using Bacterial γ-Glutamyltranspeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying γ-Glu-Val-Gly and Calcium-Sensing Receptor (CaSR) Interaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Calcium-Sensing Receptor (CaSR) is a class C G-protein-coupled receptor (GPCR) that plays a pivotal role in calcium homeostasis.[1] Beyond its role in regulating systemic calcium levels, CaSR is implicated in a variety of physiological processes, making it an attractive target for therapeutic intervention. γ-Glutamyl-valyl-glycine (γ-Glu-Val-Gly) is a tripeptide known to impart "kokumi," a rich and savory taste sensation, by acting as a positive allosteric modulator of the CaSR.[2][3][4] This document provides detailed protocols for cell-based assays to characterize the interaction between γ-Glu-Val-Gly and CaSR, focusing on intracellular calcium mobilization and ERK1/2 phosphorylation.

CaSR Signaling Pathways

Upon activation by agonists like extracellular calcium (Ca²⁺) or positive allosteric modulators such as γ-Glu-Val-Gly, the CaSR can initiate multiple downstream signaling cascades. The primary pathways involve the coupling to Gαq/11 and Gαi/o proteins.[5][6] Activation of Gαq/11 stimulates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[5] This signaling cascade can further lead to the activation of the mitogen-activated protein kinase (MAPK) pathway, resulting in the phosphorylation of ERK1/2.[5] The Gαi/o pathway activation can lead to the inhibition of adenylyl cyclase, decreasing cyclic AMP (cAMP) levels.[5]

Caption: CaSR Signaling Pathway.

Data Presentation

The following table summarizes the potency of γ-Glu-Val-Gly and other modulators on the Calcium-Sensing Receptor, as determined by intracellular calcium mobilization assays in HEK293 cells stably expressing the human CaSR.

Compound	Modulator Type	Cell Line	Assay	EC₅₀/IC₅₀	Reference
γ-Glu-Val-Gly	Positive Allosteric Modulator	HEK293-hCaSR	Intracellular Ca²⁺ Mobilization	~30-75 nM	[2]
γ-Glu-Val-Gly	Positive Allosteric Modulator	Chicken CaSR-expressing HEK293T	Intracellular Ca²⁺ Mobilization	Potentiates Ca²⁺ response at 100 µM	[7]
Cinacalcet	Positive Allosteric Modulator (Calcimimetic)	Chicken CaSR-expressing HEK293T	Intracellular Ca²⁺ Mobilization	Activates CaSR at 10 µM	[7]
Extracellular Ca²⁺	Agonist	HEK293-hCaSR	Intracellular Ca²⁺ Mobilization	~2.30 mM	[8]

Experimental Protocols

Intracellular Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium ([Ca²⁺]i) mobilization in response to γ-Glu-Val-Gly in cells stably expressing the CaSR using a fluorescent calcium indicator.

References

• 1. The role of calcium-sensing receptor signaling in regulating transepithelial calcium transport - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Signaling through the extracellular calcium-sensing receptor (CaSR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oral expressions and functional analyses of the extracellular calcium-sensing receptor (CaSR) in chicken - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification and Isolation of Glutamyl-valyl-glycine from Natural Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glutamyl-valyl-glycine (γ-Glu-Val-Gly or EVG) is a tripeptide known for its characteristic "kokumi" taste, which enhances the richness, continuity, and mouthfulness of foods.[1][2] Beyond its sensory properties, EVG is of interest to researchers and drug development professionals for its potential biological activities. This document provides detailed application notes and experimental protocols for the purification and isolation of EVG from natural extracts, particularly from fermented food sources where it is commonly found, such as fish sauce, soy sauce, and yeast extracts.[2][3][4]

The purification strategy outlined involves a multi-step approach combining Solid-Phase Extraction (SPE) for initial sample cleanup and concentration, followed by one or more high-resolution chromatographic techniques, namely Ion-Exchange Chromatography (IEX) and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), to achieve high purity.

I. Overview of the Purification Workflow

The general workflow for isolating Glutamyl-valyl-glycine from a natural extract is a sequential process designed to remove impurities and enrich the target peptide at each stage. The process begins with sample preparation, followed by preliminary purification and concluding with high-resolution separation.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Isotopic Labeling of Glutamyl-valyl-glycine in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glutamyl-valyl-glycine (GVG) is a tripeptide of growing interest in various fields, including food science for its "kokumi" taste profile and in biomedical research for its potential physiological roles. Understanding the metabolic fate of GVG—its absorption, distribution, metabolism, and excretion (ADME)—is crucial for elucidating its biological functions and developing potential therapeutic or nutritional applications. Isotopic labeling, using stable isotopes such as ¹³C and ¹⁵N, is a powerful technique for tracing the journey of molecules like GVG through complex biological systems.[1][2][3] This document provides detailed application notes and protocols for the synthesis of isotopically labeled GVG and its use in metabolic studies.

Stable isotope-labeled GVG serves as a valuable tool for:

• Metabolic Flux Analysis: Quantifying the rates of metabolic pathways involving GVG and its constituent amino acids.

• Pharmacokinetic Studies: Accurately tracking the absorption, distribution, and clearance of GVG in vivo.[3]

• Cellular Uptake Mechanisms: Investigating the transporters and pathways responsible for GVG entry into cells.[4]

• Metabolite Identification: Identifying downstream metabolites of GVG with high confidence.[1]

Synthesis of Isotopically Labeled Glutamyl-valyl-glycine

The recommended method for synthesizing isotopically labeled GVG is Solid-Phase Peptide Synthesis (SPPS) using the Fmoc/tBu strategy.[5][6][7] This allows for the precise incorporation of labeled amino acids at specific positions within the peptide chain.

Protocol 1: Fmoc Solid-Phase Peptide Synthesis (SPPS) of Labeled GVG

This protocol outlines the manual synthesis of GVG with a label on a chosen amino acid (e.g., ¹³C₆, ¹⁵N₂-L-Valine).

Materials:

• Fmoc-Gly-Wang resin

• Fmoc-L-Valine (or isotopically labeled Fmoc-L-Valine, e.g., Fmoc-L-Val(¹³C₅, ¹⁵N₁)-OH)

• Fmoc-L-Glutamic acid γ-t-butyl ester (Fmoc-L-Glu(OtBu)-OH)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection reagent: 20% piperidine (B6355638) in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane)

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Diethyl ether

• SPPS reaction vessel

Procedure:

• Resin Preparation: Swell the Fmoc-Gly-Wang resin in DMF in the reaction vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the glycine (B1666218) on the resin by incubating with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Valine Coupling:

  • In a separate vial, dissolve 4 equivalents of the Fmoc-protected valine (labeled or unlabeled) and 4 equivalents of HOBt in DMF.

  • Add 4 equivalents of HBTU and 8 equivalents of DIPEA to pre-activate the amino acid for 2-5 minutes.[5]

  • Add the activated amino acid solution to the resin and shake for 2 hours.

  • Perform a Kaiser test to confirm complete coupling (a negative result indicates success).[5]

  • Wash the resin with DMF.

• Fmoc Deprotection: Repeat step 2 to remove the Fmoc group from the newly added valine.

• Glutamic Acid Coupling: Repeat step 3 using Fmoc-L-Glu(OtBu)-OH.

• Final Fmoc Deprotection: Repeat step 2 to remove the final Fmoc group.

• Cleavage and Deprotection: Wash the resin with DCM and dry. Add the cleavage cocktail to the resin and incubate for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.

• Peptide Precipitation: Filter the cleavage mixture to separate the resin. Precipitate the crude peptide by adding cold diethyl ether. Centrifuge to pellet the peptide and decant the ether.

• Purification and Verification:

  • Purify the crude peptide by reverse-phase HPLC (RP-HPLC) using a C18 column.[5]

  • Verify the mass of the purified labeled GVG using mass spectrometry (e.g., ESI-MS or MALDI-TOF) to confirm successful synthesis and labeling.[5]

  • Lyophilize the pure fractions to obtain the final peptide powder.

Synthesis Workflow

Workflow for the solid-phase synthesis of isotopically labeled GVG.

Metabolic Studies Using Labeled Glutamyl-valyl-glycine

In Vitro Cellular Uptake and Metabolism

The cellular uptake of small peptides is often mediated by proton-coupled oligopeptide transporters like PEPT1 and PEPT2.[4] The following protocol is designed to study the uptake and metabolic fate of labeled GVG in a cell culture model.

Protocol 2: In Vitro Labeled GVG Uptake and Metabolism Assay

Cell Lines: Caco-2 (human intestinal epithelial cells, a good model for absorption), HepG2 (human liver cancer cells, for metabolism), or other cell lines relevant to the research question.

Materials:

• Cultured cells in 24-well plates

• Isotopically labeled GVG

• Uptake buffer (e.g., Hanks' Balanced Salt Solution, HBSS, pH 6.0 to favor PEPT1 activity)

• Ice-cold PBS (Phosphate-Buffered Saline)

• Lysis buffer (e.g., RIPA buffer)

• Methanol (B129727) with internal standards for metabolite extraction

• LC-MS/MS system

Procedure:

• Cell Culture: Seed cells in 24-well plates and grow to confluence.

• Incubation:

  • Wash the cells twice with pre-warmed uptake buffer.

  • Add the uptake buffer containing a known concentration of labeled GVG to the cells.

  • Incubate for various time points (e.g., 0, 5, 15, 30, 60 minutes) at 37°C.

• Termination of Uptake:

  • Remove the incubation medium.

  • Immediately wash the cells three times with ice-cold PBS to stop the transport process.[4]

• Cell Lysis and Metabolite Extraction:

  • Add ice-cold methanol to the wells to lyse the cells and precipitate proteins.

  • Scrape the cells and collect the lysate.

  • Centrifuge to pellet the cell debris.

  • Collect the supernatant containing the intracellular metabolites.

• Sample Analysis:

  • Analyze the cell lysate (intracellular fraction) and the incubation medium (extracellular fraction) by LC-MS/MS to quantify the concentration of labeled GVG and its potential labeled metabolites (e.g., labeled Val-Gly, Glu, Val, Gly).

  • Analyze the protein pellet for incorporation of labeled amino acids into newly synthesized proteins.

In Vitro Experimental Workflow

Experimental workflow for in vitro GVG metabolic studies.

In Vivo Metabolic Tracking

In vivo studies are essential for understanding the systemic metabolism of GVG. The following is a general protocol for an in vivo study in a rodent model.

Protocol 3: In Vivo Labeled GVG Administration and Sample Collection

Animal Model: Male Sprague-Dawley rats or C57BL/6 mice.

Materials:

• Isotopically labeled GVG dissolved in a sterile vehicle (e.g., saline)

• Oral gavage needles or catheters for intravenous injection

• Blood collection tubes (e.g., with EDTA)

• Metabolic cages for urine and feces collection

• Anesthesia

• Surgical tools for tissue collection

Procedure:

• Acclimatization and Fasting: Acclimatize animals and fast them overnight before the experiment.

• Administration: Administer a single bolus of labeled GVG via oral gavage (for absorption studies) or intravenous injection (for distribution and elimination studies).

• Sample Collection:

  • Blood: Collect blood samples at multiple time points (e.g., 0, 15, 30, 60, 120, 240 minutes) post-administration. Separate plasma by centrifugation.

  • Urine and Feces: House animals in metabolic cages to collect urine and feces over 24-48 hours.

  • Tissues: At the end of the experiment, euthanize the animals and collect relevant tissues (e.g., intestine, liver, kidney, muscle, brain).

• Sample Processing:

  • Plasma: Precipitate proteins with methanol or acetonitrile (B52724) and collect the supernatant.

  • Tissues: Homogenize tissues in an appropriate buffer and perform metabolite extraction.

• Analysis: Analyze all samples (plasma, urine, tissue extracts) by LC-MS/MS and/or NMR to determine the concentrations of labeled GVG and its metabolites over time.

Analytical Methodologies

LC-MS/MS for Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying peptides and small molecules in complex biological matrices due to its high sensitivity and specificity.[8][9][10]

General LC-MS/MS Parameters:

• Chromatography: Reverse-phase chromatography (e.g., C18 column) with a gradient of water and acetonitrile, both containing 0.1% formic acid.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Mass Spectrometry: Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for both the labeled and unlabeled GVG, as well as its expected metabolites.

  • Quantification: An isotopically labeled version of the analyte (e.g., GVG labeled with a different number of heavy atoms) can be used as an internal standard for absolute quantification.

Table 1: Example MRM Transitions for GVG Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Labeling
Unlabeled GVG	304.15	To be determined	None
¹³C₅,¹⁵N₁-Val GVG	310.17	To be determined	Valine
Unlabeled Val-Gly	175.11	To be determined	None
¹³C₅,¹⁵N₁-Val-Gly	181.13	To be determined	Valine

Note: Product ions must be empirically determined by infusing a standard of the compound into the mass spectrometer.

NMR Spectroscopy for Metabolic Pathway Analysis

NMR spectroscopy is a powerful tool for elucidating metabolic pathways by tracking the position of isotopic labels in metabolites.[11][12] ¹³C NMR is particularly useful for this purpose.

General NMR Procedure:

• Sample Preparation: Lyophilize and reconstitute extracted metabolites in a suitable deuterated solvent (e.g., D₂O).

• NMR Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Spectral Analysis:

  • Identify signals corresponding to GVG and its metabolites.

  • The presence and position of ¹³C labels will cause characteristic splitting patterns and shifts in the NMR spectra, allowing for the determination of which atoms in the downstream metabolites originated from the labeled GVG.[13]

Potential Metabolic Pathways of Glutamyl-valyl-glycine

Based on known peptide and amino acid metabolism, the following are potential metabolic fates of GVG. The use of isotopically labeled GVG can help confirm and quantify these pathways.

• Uptake: Intact GVG is transported into cells, likely via peptide transporters such as PEPT1/PEPT2.

• Hydrolysis: Intracellular peptidases hydrolyze GVG into its constituent amino acids: glutamic acid, valine, and glycine.

• Amino Acid Metabolism: The labeled amino acids enter their respective metabolic pools and can be:

  • Used for de novo protein synthesis.

  • Catabolized for energy.

  • Used as precursors for the synthesis of other biomolecules (e.g., glutathione (B108866) from glutamate (B1630785) and glycine).

Potential metabolic pathways of isotopically labeled GVG.

Data Presentation and Interpretation

All quantitative data from these experiments should be summarized in tables for clear comparison.

Table 2: Example Data Table for In Vitro Uptake Kinetics

Time (min)	Intracellular Labeled GVG (pmol/mg protein)	Extracellular Labeled GVG (µM)
0	0	100
5	50 ± 5	95 ± 2
15	140 ± 12	82 ± 3
30	250 ± 20	65 ± 4
60	400 ± 35	40 ± 5

Data presented as mean ± standard deviation.

Table 3: Example Data Table for In Vivo Pharmacokinetics

Time (min)	Plasma Labeled GVG (ng/mL)	Liver Labeled GVG (ng/g tissue)
15	1500 ± 200	50 ± 8
30	950 ± 150	120 ± 15
60	400 ± 80	80 ± 10
120	100 ± 25	30 ± 5
240	< LOQ	< LOQ

Data presented as mean ± standard deviation. LOQ = Limit of Quantification.

Conclusion

The use of isotopically labeled Glutamyl-valyl-glycine provides a robust and precise method for investigating its metabolic fate. The protocols and methodologies outlined in this document offer a comprehensive framework for researchers to synthesize labeled GVG and apply it in both in vitro and in vivo metabolic studies. The data generated from these experiments will be invaluable for understanding the physiological significance of this tripeptide and for its potential development in nutritional and pharmaceutical applications.

References

• 1. pharmiweb.com [pharmiweb.com]
• 2. Principles of stable isotope research – with special reference to protein metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]
• 7. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination and quantification of γ-glutamyl-valyl-glycine in commercial fish sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 13C NMR spectroscopy applications to brain energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Probing Hepatic Glucose Metabolism via 13C NMR Spectroscopy in Perfused Livers—Applications to Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. epic.awi.de [epic.awi.de]

Application Notes and Protocols for the Quantification of γ-Glu-Val-Gly

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Glutamyl-valyl-glycine (γ-Glu-Val-Gly) is a tripeptide that has garnered significant interest for its "kokumi" taste enhancement properties in the food industry and potential physiological functions relevant to drug development.[1][2][3][4] Accurate quantification of γ-Glu-Val-Gly is crucial for quality control in food products, understanding its physiological roles, and for various stages of drug discovery and development. This document provides detailed application notes and standardized protocols for the analytical quantification of γ-Glu-Val-Gly.

Quantitative Data Summary

The following tables summarize the reported concentrations of γ-Glu-Val-Gly in various matrices, as determined by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Table 1: Concentration of γ-Glu-Val-Gly in Fermented Foods and Beverages

Food/Beverage Matrix	Concentration Range	Reference
Fish Sauces	1.3–41.4 µmole/L (0.04 to 1.26 mg/dL)	[1][3]
Soy Sauces	4.9–20.1 µmole/L (0.15 to 0.61 mg/dL)	[1][4]
Fermented Shrimp Pastes	3.2–17.1 µmole/kg (0.9 to 5.2 µg/g)	[1][5]
Cheese (ewe's milk)	1.2–1.9 µmole/kg (0.35 to 0.59 µg/g)	[1]
Beer	0.26–0.59 µmole/kg (0.08-0.18 mg/L)	[1][2]

Table 2: Concentration of γ-Glu-Val-Gly in Other Food Products

Food Product	Concentration	Reference
Raw Scallops	0.26 µmole/kg (0.08 µg/g)	[1][6]
Dried Scallops	2.5 µmole/kg (0.64 µg/g)	[1][6]
Scallop Extract	0.77 µg/g	[6]
Cooked King Prawns	0.60 µmole/kg	[1]

Experimental Protocols

The most common and robust method for the quantification of γ-Glu-Val-Gly is HPLC-MS/MS following a derivatization step to enhance sensitivity and chromatographic retention.[1][2][3][4][5]

Protocol 1: Quantification of γ-Glu-Val-Gly by HPLC-MS/MS with AQC Derivatization

This protocol is adapted from methods reported for the analysis of γ-Glu-Val-Gly in various food matrices.[1][3][4][5]

1. Materials and Reagents

• γ-Glu-Val-Gly standard (for research use)[7]

• 6-aminoquinoyl-N-hydroxysuccinimidyl-carbamate (AQC)

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Ammonia (B1221849) solution

• Water, ultrapure (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)

2. Standard Preparation

• Prepare a stock solution of γ-Glu-Val-Gly (e.g., 1 mg/mL) in ultrapure water.

• Perform serial dilutions of the stock solution to create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

3. Sample Preparation

• Solid Samples (e.g., cheese, scallops):

  • Homogenize a known weight of the sample.

  • Extract with a suitable solvent (e.g., water or a mild acidic solution).

  • Centrifuge to pellet solids and collect the supernatant.

  • Perform SPE cleanup if necessary to remove interfering matrix components.

• Liquid Samples (e.g., beer, soy sauce):

  • Centrifuge to remove any particulates.

  • Dilute the sample with ultrapure water to bring the expected analyte concentration within the calibration range.

4. Derivatization Procedure [5]

• To 10 µL of the sample or standard solution, add 70 µL of borate (B1201080) buffer (pH 8.8).

• Add 20 µL of AQC reagent solution (dissolved in acetonitrile).

• Vortex the mixture and heat at 55°C for 10 minutes.

• After cooling to room temperature, add a quenching agent if necessary or directly dilute with the initial mobile phase.

5. HPLC-MS/MS Analysis [5]

• HPLC System: An Agilent 1200 series or equivalent.[5]

• Column: A reversed-phase C18 column (e.g., CAPCELL PAK C18 MG II, 2.0 mm ID x 100 mm, 3 µm).[5]

• Column Temperature: 40°C.[5]

• Mobile Phase A: Aqueous 25 mM formic acid (pH 6.0, adjusted with aqueous ammonia solution).[5]

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.25 mL/min.[5]

• Injection Volume: 20 µL.[5]

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-15 min: 5-20% B (linear gradient)

  • 15-20 min: 20-50% B (linear gradient)

  • 20-25 min: Wash with 95% B

  • 25-30 min: Re-equilibrate with 5% B

• Mass Spectrometer: An AB SCIEX 3200 QTrap or equivalent triple quadrupole mass spectrometer.[5]

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM):

  • Precursor Ion (Q1): m/z 474.2 (for AQC-derivatized γ-Glu-Val-Gly).[5]

  • Product Ions (Q3) and Collision Energies (CE):

    • m/z 171.2 (CE 51V) - for quantification.[5]

    • m/z 145.3 (CE 30V), m/z 300.3 (CE 30V), m/z 229.4 (CE 20V) - for confirmation.[5]

6. Data Analysis

• Construct a calibration curve by plotting the peak area of the AQC-derivatized γ-Glu-Val-Gly standard against its concentration.

• Determine the concentration of γ-Glu-Val-Gly in the samples by interpolating their peak areas from the calibration curve.

• Account for any dilution factors used during sample preparation.

Visualizations

Experimental Workflow

Caption: Workflow for γ-Glu-Val-Gly quantification.

Biosynthetic Pathways of γ-Glu-Val-Gly in Saccharomyces cerevisiae

In yeast, γ-Glu-Val-Gly can be synthesized through multiple pathways.[8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. Determination and quantification of kokumi peptide, γ-glutamyl-valyl-glycine, in brewed alcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination and quantification of γ-glutamyl-valyl-glycine in commercial fish sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. Determination of γ-glutamyl-valyl-glycine in raw scallop and processed scallop products using high pressure liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 38837-70-6・Glutamyl-Valyl-Glycine Standard・077-06391[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 8. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Enzymatic Synthesis of γ-Glu-Val-Gly

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the enzymatic synthesis of the kokumi peptide, γ-Glu-Val-Gly. Our aim is to facilitate the optimization of reaction conditions and resolve common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of γ-Glu-Val-Gly using γ-glutamyltranspeptidase (GGT).

Issue 1: Low or No Yield of γ-Glu-Val-Gly

Symptom: Analysis of the reaction mixture by HPLC or other methods shows a low concentration or complete absence of the desired product.

Possible Cause	Suggested Solution
Inactive Enzyme	- Verify Enzyme Activity: Before starting the synthesis, perform a standard activity assay with your γ-glutamyltranspeptidase (GGT). Commercial kits are available for this purpose. - Proper Storage: Ensure the enzyme has been stored at the correct temperature (typically -20°C or lower) and has not undergone multiple freeze-thaw cycles. - Fresh Enzyme: If in doubt, use a fresh batch of the enzyme.
Suboptimal Reaction Conditions	- pH: Verify the pH of the reaction buffer. The optimal pH for bacterial GGT is typically around 8.0.[1] - Temperature: Ensure the reaction is incubated at the optimal temperature, which is generally 37°C.[1] - Substrate Concentrations: Use optimized concentrations of the γ-glutamyl donor (e.g., 20 mM glutamine) and the acceptor (e.g., 100 mM Val-Gly).[1]
Presence of Inhibitors	- Chelating Agents: Avoid buffers containing strong chelating agents like EDTA, as some GGTs require divalent cations for full activity. - Competitive Inhibitors: Be aware that some amino acids can act as competitive inhibitors. Ensure the purity of your substrates.
Enzyme Instability	- Reaction Time: For longer reaction times, consider potential enzyme denaturation. It may be necessary to add fresh enzyme during the reaction. - Additives: The presence of metal cations like Na⁺ and Mg²⁺ can improve the stability and activity of GGT.[1]

Issue 2: Presence of Significant By-products

Symptom: Chromatographic analysis reveals the presence of major peaks other than γ-Glu-Val-Gly, such as glutamic acid or γ-Glu-Gln.

Possible Cause	Suggested Solution
Hydrolysis of the γ-Glutamyl Donor	The GGT enzyme can catalyze the hydrolysis of the γ-glutamyl donor (e.g., glutamine) to glutamic acid, especially if the acceptor molecule (Val-Gly) is limiting.[2] - Optimize Substrate Ratio: Increase the molar ratio of the acceptor (Val-Gly) to the donor (glutamine). A ratio of 5:1 (acceptor:donor) has been shown to be effective.[1]
Autotranspeptidation	GGT can catalyze the transfer of the γ-glutamyl group from one donor molecule to another, resulting in by-products like γ-Glu-Gln.[2] - Control Donor Concentration: Avoid excessively high concentrations of the γ-glutamyl donor. Fed-batch strategies, where the donor is added incrementally, can help maintain a low concentration and favor the desired reaction.[1]
Degradation of Product	The product, γ-Glu-Val-Gly, could potentially act as a substrate for GGT under certain conditions, although this is less common. - Monitor Reaction Progress: Track the formation of the product over time and stop the reaction once the maximum yield is achieved to prevent potential degradation.

Issue 3: Difficulty in Product Purification

Symptom: Challenges in separating the desired γ-Glu-Val-Gly from unreacted substrates and by-products.

Possible Cause	Suggested Solution
Similar Physicochemical Properties	The product, substrates, and by-products may have similar properties, making separation by standard chromatographic methods difficult. - Ion Exchange Chromatography (IEX): This is a highly effective method for purifying charged molecules like peptides. A detailed protocol is provided below. The use of a strong anion exchanger like Dowex 1x8 has been reported to be successful. - Optimize IEX Conditions: Adjust the pH and salt gradient to achieve optimal separation.
Sample Preparation Issues	Particulates or high salt concentrations in the crude reaction mixture can interfere with chromatographic purification. - Clarify Sample: Centrifuge or filter the reaction mixture to remove any precipitates before loading it onto the chromatography column. - Buffer Exchange: If the ionic strength of the sample is too high, perform a buffer exchange or desalting step prior to IEX.

Frequently Asked Questions (FAQs)

Q1: What is the catalytic mechanism of γ-glutamyltranspeptidase (GGT)?

A1: GGT follows a ping-pong mechanism. First, the γ-glutamyl group of a donor substrate (like glutamine) is transferred to a threonine residue in the enzyme's active site, forming a covalent γ-glutamyl-enzyme intermediate.[1] This intermediate then reacts with an acceptor molecule (like Val-Gly) to form the final product, γ-Glu-Val-Gly, and regenerate the free enzyme.

Q2: Can I use other γ-glutamyl donors besides glutamine?

A2: Yes, glutathione (B108866) (GSH) is another common γ-glutamyl donor for GGT-catalyzed reactions.[3] However, the optimal reaction conditions may vary, and the use of GSH will result in the co-production of cysteinyl-glycine.

Q3: Are there alternative enzymatic pathways for the synthesis of γ-Glu-Val-Gly?

A3: Yes, studies in Saccharomyces cerevisiae have identified alternative biosynthetic pathways.[4][5] One pathway involves the sequential action of glutamate-cysteine ligase (GCL) and glutathione synthetase (GS).[4][5] GCL first synthesizes γ-Glu-Val, which is then ligated with glycine (B1666218) by GS to form γ-Glu-Val-Gly.[5][6] Another pathway involves the transfer of a γ-glutamyl residue from GSH to the dipeptide Val-Gly.[5][6]

Q4: How can I monitor the progress of the reaction?

A4: The most common method for monitoring the reaction is High-Performance Liquid Chromatography (HPLC) with UV detection. This allows for the quantification of the substrate consumption and product formation over time.

Q5: What is the "kokumi" sensation that γ-Glu-Val-Gly is known for?

A5: "Kokumi" is a Japanese term for a taste sensation that enhances the richness, mouthfulness, and complexity of flavors in food.[1] γ-Glu-Val-Gly is a potent kokumi substance.[1]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of γ-Glu-Val-Gly using Bacterial GGT

This protocol is based on optimized conditions reported in the literature.[1]

Materials:

• L-Glutamine (γ-glutamyl donor)

• Valyl-glycine (Val-Gly, γ-glutamyl acceptor)

• Bacterial γ-glutamyltranspeptidase (GGT)

• Sodium chloride (NaCl)

• Magnesium chloride (MgCl₂)

• Tris-HCl buffer (pH 8.0)

• Hydrochloric acid (HCl) for reaction termination

Procedure:

• Prepare a reaction mixture containing:

  • 20 mM L-Glutamine

  • 100 mM Val-Gly

  • 0.856 M (5%) NaCl

  • 10 mM MgCl₂

  • 30 mU/mL GGT

  • in Tris-HCl buffer (pH 8.0)

• Incubate the reaction mixture at 37°C with gentle agitation.

• To enhance the yield, a fed-batch approach can be employed by adding a suitable amount of glutamine every 5 hours to maintain its concentration.[1]

• Monitor the reaction progress by taking aliquots at different time points and analyzing them by HPLC.

• After the desired reaction time (e.g., 20 hours), terminate the reaction by adding HCl to lower the pH.

Protocol 2: Purification of γ-Glu-Val-Gly by Ion Exchange Chromatography

Materials:

• Crude reaction mixture containing γ-Glu-Val-Gly

• Strong anion exchange resin (e.g., Dowex 1x8)

• Equilibration buffer (e.g., low concentration Tris-HCl buffer, pH 8.0)

• Elution buffer (e.g., increasing concentrations of NaCl in the equilibration buffer or a decreasing pH gradient)

• Chromatography column

Procedure:

• Sample Preparation: Centrifuge the terminated reaction mixture to remove any precipitate. If necessary, adjust the pH and ionic strength of the supernatant to match the equilibration buffer.

• Column Packing and Equilibration: Pack the chromatography column with the anion exchange resin. Equilibrate the column by washing it with several column volumes of the equilibration buffer.

• Sample Loading: Load the prepared sample onto the equilibrated column.

• Washing: Wash the column with the equilibration buffer to remove unbound and weakly bound impurities.

• Elution: Elute the bound molecules using a linear gradient of increasing salt concentration (e.g., 0 to 1 M NaCl) or a decreasing pH gradient. Collect fractions throughout the elution process.

• Fraction Analysis: Analyze the collected fractions by HPLC to identify those containing the purified γ-Glu-Val-Gly.

• Pooling and Desalting: Pool the fractions with high purity. If necessary, perform a desalting step (e.g., dialysis or size-exclusion chromatography) to remove the salt from the final product.

Visualizations

Caption: GGT-catalyzed synthesis of γ-Glu-Val-Gly.

Caption: Troubleshooting workflow for low product yield.

Caption: Competing reactions in GGT-catalyzed synthesis.

References

• 1. γ-Glutamyltranspeptidases: sequence, structure, biochemical properties, and biotechnological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Inhibition of human gamma-glutamyl transpeptidase: development of more potent, physiologically relevant, uncompetitive inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gamma-glutamyl transpeptidase substrate specificity and catalytic mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | Bacterial Gamma-Glutamyl Transpeptidase, an Emerging Biocatalyst: Insights Into Structure–Function Relationship and Its Biotechnological Applications [frontiersin.org]

Troubleshooting low yield in Glutamyl-valyl-glycine chemical synthesis

Welcome to the technical support center for the chemical synthesis of Glutamyl-valyl-glycine (Glu-Val-Gly). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low yield, encountered during the synthesis of this tripeptide.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section provides answers to common questions and step-by-step guidance to resolve specific problems that may arise during the synthesis of Glutamyl-valyl-glycine.

Q1: My overall yield of Glu-Val-Gly is significantly lower than expected. What are the first steps to diagnose the problem?

A1: A low overall yield can stem from issues at various stages of the synthesis, including incomplete reactions, side reactions, or problems during product isolation. The initial diagnostic step is to determine whether the low yield is due to inefficient synthesis on the solid support (for SPPS) or issues during the cleavage and work-up process.[1]

Troubleshooting Steps:

• Test Cleavage: Perform a small-scale test cleavage on 10-20 mg of the resin. Analyze the resulting crude product by mass spectrometry (MS) to confirm the presence of the target peptide mass.[1] This will help you determine if the synthesis was at least partially successful.

• Resin Loading Quantification: If the target mass is present, quantify the peptide loading on the resin. This can be done by cleaving the peptide from a known mass of dried resin and quantifying the peptide via UV-Vis spectrophotometry or amino acid analysis (AAA).[1] A low loading suggests a problem with the initial coupling of glycine (B1666218) to the resin or subsequent synthesis steps.

Q2: I've confirmed that the peptide synthesis itself is inefficient. What are the likely causes of poor coupling efficiency for the Glu-Val-Gly sequence?

A2: Inefficient coupling is a common cause of low yield and can lead to the formation of truncated or deletion sequences.[1][2] For the Glu-Val-Gly sequence, specific challenges can arise from the steric hindrance of the valine residue and potential side reactions involving the glutamic acid side chain.

Potential Causes and Solutions:

• Incomplete Deprotection: The removal of the Fmoc protecting group may be incomplete, leaving the N-terminus of the growing peptide chain blocked.

  • Solution: Monitor the Fmoc deprotection step using a colorimetric test like the Kaiser (ninhydrin) test.[1] A positive result (blue color) indicates the presence of free primary amines, signifying successful deprotection. If the test is negative or weak, extend the deprotection reaction time or use a stronger deprotection solution.[1]

• Steric Hindrance: The bulky side chain of valine can hinder the coupling of the subsequent glutamic acid residue.

  • Solution: Extend the coupling reaction time for the glutamic acid residue. Consider using a more powerful coupling reagent or performing the coupling at a slightly elevated temperature to overcome the steric hindrance.[1][3] A double coupling strategy, where the coupling step is repeated, can also improve efficiency.[4]

• Peptide Aggregation: The growing peptide chain can aggregate on the solid support, preventing reagents from accessing the reaction sites.[2][3][5]

  • Solution: To disrupt secondary structure formation and aggregation, consider switching to a solvent with better solvating properties like N-methylpyrrolidone (NMP) instead of dimethylformamide (DMF).[3][6] The addition of chaotropic salts or using pseudoproline dipeptides in the sequence can also be beneficial.[1]

Q3: What are the common side reactions during Glu-Val-Gly synthesis that can lead to low yield and impurities?

A3: Several side reactions can occur during peptide synthesis, reducing the yield of the desired product and complicating purification.[2][7][8][9]

Common Side Reactions and Mitigation Strategies:

• Racemization: The chiral center of the amino acids can invert, particularly during the activation step of the coupling reaction, leading to diastereomeric impurities.[2][9]

  • Mitigation: Use coupling reagents known to suppress racemization, such as those based on HOBt or HOAt additives.[4][5][10] Avoid over-activation by using the minimum necessary activation time.

• Aspartimide Formation: If the side chain of glutamic acid is not properly protected, it can undergo cyclization to form a five-membered ring, especially under basic conditions used for Fmoc deprotection.

  • Mitigation: Ensure the use of an appropriate side-chain protecting group for glutamic acid, such as OtBu for the Fmoc/tBu strategy.

• Diketopiperazine Formation: This side reaction is common at the dipeptide stage (Val-Gly) and involves the cyclization of the dipeptide, leading to its cleavage from the resin.[5]

  • Mitigation: This is more prevalent in Fmoc-based synthesis.[5] To minimize this, ensure the third amino acid (Glutamic acid) is coupled promptly after the deprotection of the valine residue. Using a resin with high steric hindrance, like 2-chlorotrityl chloride resin, can also inhibit diketopiperazine formation.[5]

Q4: My synthesis seems successful on the resin, but the yield after cleavage and purification is low. What could be the problem?

A4: Low yield after a seemingly successful synthesis points to issues with the cleavage from the resin, peptide precipitation, or degradation during work-up.[1]

Troubleshooting Cleavage and Purification:

• Incomplete Cleavage: The peptide may not be fully cleaved from the resin.

  • Solution: Ensure the cleavage cocktail is fresh and appropriate for the resin and protecting groups used. Extend the cleavage time or increase the volume of the cleavage cocktail.

• Peptide Precipitation: The cleaved peptide may be poorly soluble in the cleavage cocktail or the precipitation solvent (e.g., diethyl ether).

  • Solution: After cleavage and removal of the resin, concentrate the filtrate before precipitating the peptide in cold ether. If solubility remains an issue, test different precipitation solvents.

• Peptide Degradation: The peptide may be susceptible to degradation under the acidic conditions of the cleavage cocktail.

  • Solution: Minimize the cleavage time to what is necessary for complete removal from the resin. Ensure appropriate scavengers are included in the cleavage cocktail to protect sensitive residues.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Peptide Synthesis

Coupling Reagent	Relative Efficiency	Racemization Risk	Key Features
DIC/HOBt	Standard	Moderate	Cost-effective, but can lead to the formation of insoluble dicyclohexylurea (DCU) byproduct with DCC.[10][11]
HBTU/HCTU	High	Low	Widely used and highly efficient.[4][11][12]
HATU	Very High	Very Low	Excellent for coupling sterically hindered amino acids.[4][11][13]
COMU	Very High	Very Low	High solubility and considered safer than benzotriazole-based reagents.[1][4][11][12]

Experimental Protocols

Protocol 1: Kaiser Test for Monitoring Fmoc Deprotection

Objective: To qualitatively assess the presence of free primary amines on the resin after the Fmoc deprotection step.[1]

Materials:

• Resin sample (a few beads)

• Reagent A: 5% ninhydrin (B49086) in ethanol

• Reagent B: 80% phenol (B47542) in ethanol

• Reagent C: 2% 0.001 M KCN in pyridine

• Heating block or water bath

Procedure:

• Place a small sample of resin beads (approx. 5-10 mg) into a small glass test tube.

• Add 2-3 drops of each reagent (A, B, and C) to the test tube.

• Heat the mixture at 100°C for 3-5 minutes.

• Observe the color of the beads and the solution.

  • Positive Result (Blue beads and/or solution): Indicates the presence of free primary amines, confirming successful Fmoc deprotection.

  • Negative Result (Yellow/Orange beads and solution): Indicates the absence of free primary amines, suggesting incomplete deprotection.

Protocol 2: Standard Coupling Cycle for Solid-Phase Peptide Synthesis (SPPS) of Glu-Val-Gly

Objective: To provide a general procedure for the coupling of an amino acid during SPPS. This protocol is for the coupling of Fmoc-Glu(OtBu)-OH to the Val-Gly-resin.

Materials:

• Val-Gly-Resin

• Fmoc-Glu(OtBu)-OH (3 equivalents relative to resin loading)

• Coupling reagent (e.g., HBTU, 3 equivalents)

• Base (e.g., N,N-Diisopropylethylamine - DIPEA, 6 equivalents)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Reaction vessel with agitation

Procedure:

• Resin Swelling: Swell the Val-Gly-resin in DMF for 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% solution of piperidine (B6355638) in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Add a fresh 20% solution of piperidine in DMF and agitate for an additional 15 minutes.[14]

  • Drain the deprotection solution and wash the resin thoroughly with DMF (5 times) and DCM (3 times).[14]

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve Fmoc-Glu(OtBu)-OH and HBTU in DMF.

  • Add DIPEA to the activation mixture and vortex briefly.

  • Immediately add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature. For the sterically hindered coupling to Valine, extending this time may be necessary.

• Washing:

  • Drain the coupling solution.

  • Wash the resin thoroughly with DMF (3 times) and DCM (3 times).

• Monitoring: Perform a Kaiser test on a small sample of the resin to ensure the coupling reaction has gone to completion (negative result). If the test is positive, a second coupling may be required.

Visualizations

Caption: Troubleshooting workflow for low yield in Glu-Val-Gly synthesis.

Caption: Solid-phase synthesis workflow for Glutamyl-valyl-glycine.

References

• 1. benchchem.com [benchchem.com]
• 2. Side Reactions in Peptide Synthesis | Filo [askfilo.com]
• 3. benchchem.com [benchchem.com]
• 4. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 5. peptide.com [peptide.com]
• 6. biotage.com [biotage.com]
• 7. Side reaction in peptide synthesis | PPTX [slideshare.net]
• 8. researchgate.net [researchgate.net]
• 9. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 10. bachem.com [bachem.com]
• 11. benchchem.com [benchchem.com]
• 12. peptide.com [peptide.com]
• 13. Peptide Coupling Reagents: Selection and Use - Peptide Port [peptideport.com]
• 14. benchchem.com [benchchem.com]

Overcoming matrix effects in LC-MS/MS analysis of γ-Glu-Val-Gly

Welcome to the technical support center for the LC-MS/MS analysis of γ-Glu-Val-Gly. This resource provides troubleshooting guides and answers to frequently asked questions to help you overcome common challenges, particularly those related to matrix effects in complex biological samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of γ-Glu-Val-Gly?

Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] In electrospray ionization (ESI), which is commonly used for peptide analysis, these effects typically manifest as ion suppression, where the signal for γ-Glu-Val-Gly is lower than expected, or more rarely, ion enhancement.[1][2] This phenomenon can lead to poor accuracy, imprecision, and unreliable quantification.[3][4] The primary cause is competition between the analyte and matrix components for access to the droplet surface for ionization in the MS source.[2]

Q2: What are the most common sources of matrix effects in bioanalysis?

In biological matrices like plasma and serum, the most notorious sources of matrix effects are phospholipids (B1166683) from cell membranes.[5] These molecules are often co-extracted with analytes during simple sample preparation methods like protein precipitation and can co-elute chromatographically, causing significant ion suppression.[6] Other sources include salts, endogenous metabolites, and formulation components from dosed medications.

Q3: How can I determine if my assay is suffering from matrix effects?

A common method to qualitatively assess matrix effects is the post-column infusion experiment.[3][4] In this setup, a solution of γ-Glu-Val-Gly is constantly infused into the flow path after the analytical column while a blank, extracted matrix sample is injected.[7] Dips in the constant analyte signal indicate chromatographic regions where matrix components are eluting and causing ion suppression.[4][7] This helps in adjusting the chromatography to separate the analyte from these zones.

Q4: What is the best strategy to compensate for unavoidable matrix effects?

The gold standard for compensating for matrix effects is the use of a stable isotope-labeled (SIL) internal standard (IS).[4][8][9] A SIL internal standard of γ-Glu-Val-Gly is chemically identical to the analyte and will have the same chromatographic retention time, ionization efficiency, and fragmentation pattern, differing only in mass.[10][11] Because it is affected by matrix suppression or enhancement in the exact same way as the analyte, the ratio of the analyte signal to the IS signal remains constant, ensuring accurate quantification.[8][11]

Troubleshooting Guide

Q5: My signal for γ-Glu-Val-Gly is low and highly variable between replicate injections. What is the likely cause?

This is a classic symptom of significant ion suppression.[12] Variability arises because the concentration and composition of interfering matrix components can differ slightly from one sample to another.[3]

Solution Steps:

• Improve Sample Cleanup: The most effective solution is to remove the interfering components before analysis. Simple protein precipitation is often insufficient. Move to a more rigorous sample preparation technique like Solid-Phase Extraction (SPE) or a dedicated Phospholipid Removal (PLR) method.[7][12]

• Optimize Chromatography: Increase the chromatographic resolution to separate γ-Glu-Val-Gly from the region of ion suppression identified by a post-column infusion experiment.[13]

• Use a SIL Internal Standard: If you are not already using a SIL-IS, incorporating one is critical. It will co-elute with the analyte and experience the same degree of suppression, correcting for the variability and improving precision.[9][14]

Data Presentation: Comparing Sample Preparation Strategies

Choosing the right sample preparation is the most critical step in minimizing matrix effects. The following table summarizes the effectiveness of common techniques.

Technique	Matrix Component Removal	Analyte Recovery	Method Development	Primary Use Case
Protein Precipitation (PPT)	Poor (High levels of phospholipids and salts remain)	Good	Minimal	Rapid screening where high accuracy is not critical.
Liquid-Liquid Extraction (LLE)	Moderate to Good (Depends on solvent polarity)	Often poor for polar peptides like γ-Glu-Val-Gly	Moderate	Extraction of non-polar to moderately polar analytes.
Solid-Phase Extraction (SPE)	Excellent (Can be tuned to remove specific interferences)[15]	Good to Excellent[16]	Moderate to High	Robust, quantitative bioanalysis requiring clean extracts.[17]
Phospholipid Removal (PLR)	Excellent (Specifically targets and removes >95% of phospholipids)[5][6]	Excellent	Minimal	High-throughput analysis in plasma/serum where phospholipids are the main interference.[18]

Experimental Protocols & Workflows

Workflow for γ-Glu-Val-Gly Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of γ-Glu-Val-Gly from a biological matrix, highlighting the critical sample preparation stage.

References

• 1. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. providiongroup.com [providiongroup.com]
• 3. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. learning.sepscience.com [learning.sepscience.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 8. Stable Isotope Labeled MS Peptide Standard - Creative Proteomics [mspro.creative-proteomics.com]
• 9. Stable Isotope Labeled Peptides - Creative Peptides [creative-peptides.com]
• 10. Stable Isotope Labeled peptides - SB-PEPTIDE - Peptide catalog [sb-peptide.com]
• 11. cpcscientific.com [cpcscientific.com]
• 12. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 13. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]
• 14. Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers | NIST [nist.gov]
• 15. Evaluation of solid-phase extraction procedures in peptide analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. m.youtube.com [m.youtube.com]
• 17. researchgate.net [researchgate.net]
• 18. chromatographyonline.com [chromatographyonline.com]

Improving peak shape and retention in liquid chromatography of small peptides

Welcome to the Technical Support Center for improving peak shape and retention in the liquid chromatography of small peptides. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape (e.g., tailing, fronting, or broad peaks) in peptide separations?

Poor peak shape in peptide chromatography can stem from several factors, including secondary interactions between the peptides and the stationary phase, column overload, or issues with the mobile phase. Tailing peaks are often a result of strong interactions between basic peptide residues and residual silanol (B1196071) groups on silica-based columns.[1] Peak fronting may indicate column overload or a sample solvent stronger than the mobile phase.[2] Broad peaks can be caused by slow kinetics of interaction between the peptide and the stationary phase, or extra-column band broadening.[3][4]

Q2: How can I improve the peak shape of my basic peptides?

Improving the peak shape of basic peptides often involves minimizing unwanted ionic interactions with the column packing material.[5] Here are several strategies:

• Use an appropriate ion-pairing agent: Trifluoroacetic acid (TFA) is a common choice that pairs with basic residues on the peptide, masking their charge and reducing interaction with silanols.[1][5]

• Adjust mobile phase pH: Lowering the pH of the mobile phase (e.g., using formic acid) can protonate acidic silanol groups on the stationary phase, reducing their ability to interact with positively charged peptides.[6] Increasing the mobile phase pH can also be a strategy, depending on the peptide's pI.[7]

• Select a suitable column: Columns with low silanol activity or those specifically designed for peptide separations, such as those with charged surface hybrid (CSH) technology, can significantly improve peak shape.[8][9]

• Elevate column temperature: Increasing the temperature can improve mass transfer kinetics and reduce viscosity, leading to sharper peaks.[10][11]

Q3: My peptide retention times are shifting between runs. What could be the cause?

Retention time variability is a common issue that can compromise the reproducibility of your analysis.[12][13] Potential causes include:

• Inadequate column equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.[13]

• Mobile phase composition changes: Inconsistent mobile phase preparation, such as slight variations in pH or solvent ratios, can lead to shifts.[2][14] Using fresh, high-purity solvents is crucial.[3]

• Temperature fluctuations: Inconsistent column temperature control can significantly impact retention times. Even a 2°C difference can affect peptide retention.[15][16]

• Column degradation: Over time, the stationary phase can degrade, leading to changes in retention.[3]

• System issues: Problems with the HPLC pump, such as worn seals or check valve issues, can cause inconsistent flow rates and retention time shifts.[2][3]

Q4: How do I increase the retention of my small, hydrophilic peptides?

Increasing the retention of polar peptides that elute early in the chromatogram can be achieved by:

• Using a less hydrophobic stationary phase: While counterintuitive, a less retentive phase like C4 or C8 might provide better selectivity for hydrophilic peptides compared to a C18 column.

• Employing a hydrophilic ion-pairing reagent: Reagents like phosphoric acid can increase the retention of positively charged peptides.[17][18]

• Optimizing the gradient: A shallower gradient can increase the separation window and improve the resolution of early-eluting peaks.[19][20]

• Adjusting the mobile phase: Increasing the aqueous component in the initial mobile phase can enhance retention on reversed-phase columns.

Troubleshooting Guides

Issue 1: Poor Peak Shape - Tailing Peaks for Basic Peptides

This guide provides a systematic approach to troubleshooting tailing peaks, a frequent problem when analyzing basic peptides.

Caption: Workflow for troubleshooting tailing peaks in basic peptide separations.

Issue 2: Unstable Retention Times

This guide outlines steps to diagnose and resolve issues with retention time variability.

Caption: A logical workflow for diagnosing and fixing retention time instability.

Data and Protocols

Table 1: Effect of Ion-Pairing Reagents on Peptide Retention

The choice of ion-pairing reagent significantly impacts peptide retention and selectivity.[17][18] Increasing the hydrophobicity or concentration of the ion-pairing reagent generally increases peptide retention times.[17]

Ion-Pairing Reagent	Typical Concentration	Key Characteristics	Impact on Retention	MS Compatibility
Trifluoroacetic Acid (TFA)	0.1% (v/v)	Strong ion-pairing agent, good for peak shape.[5]	Increases retention of basic peptides.[17]	Causes ion suppression.[5][21]
Formic Acid (FA)	0.1% (v/v)	Weaker ion-pairing agent, volatile.[5][6]	Less retention increase compared to TFA.[6]	Excellent, minimal ion suppression.[5][6]
Heptafluorobutyric Acid (HFBA)	0.1% (v/v)	Very hydrophobic ion-pairing agent.[17]	Significant increase in retention.[17][18]	Strong ion suppression.
Phosphoric Acid	1-60 mM	Hydrophilic ion-pairing reagent.[18]	Can improve separation of peptides with varying charges.[18]	Not volatile, not suitable for MS.

Table 2: Influence of Column Temperature on Peptide Separation

Temperature is a critical parameter for controlling retention and selectivity in peptide separations.[15]

Temperature Change	Effect on Retention Time	Effect on Peak Shape	Effect on Selectivity	Considerations
Increase	Generally decreases retention.[15]	Often improves, leading to sharper peaks.[10][11]	Can change elution order and improve resolution for some peak pairs.[10][15]	High temperatures can accelerate column degradation and may induce on-column peptide modifications.[10][22]
Decrease	Generally increases retention.[15]	May lead to broader peaks due to slower mass transfer.	Can alter selectivity.[15]	Useful for trapping peptides on a pre-column at a lower temperature before separation at a higher temperature.[23]

Experimental Protocol: Optimizing Mobile Phase for Improved Peak Shape

This protocol outlines a general procedure for optimizing the mobile phase to enhance the peak shape of small peptides in reversed-phase HPLC.

Objective: To improve the peak shape (reduce tailing and increase sharpness) of a target peptide.

Materials:

• HPLC system with UV or MS detector

• Reversed-phase C18 column suitable for peptide analysis

• HPLC-grade water, acetonitrile (B52724) (ACN)

• Mobile phase additives: Trifluoroacetic acid (TFA), Formic acid (FA)

• Peptide sample dissolved in a weak solvent (e.g., initial mobile phase)

Procedure:

• Initial Conditions:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in ACN

  • Gradient: A typical starting gradient would be 5-60% B over 30 minutes.

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.3 mL/min for a 2.1 mm ID column).

  • Column Temperature: 35-40°C.[5]

  • Injection Volume: 1-10 µL.

  • Detection: UV at 214 nm or MS.

• Initial Analysis:

  • Equilibrate the column with the initial mobile phase composition for at least 10-15 column volumes.

  • Inject the peptide sample and acquire the chromatogram.

  • Evaluate the peak shape of the target peptide.

• Troubleshooting and Optimization (if peak shape is poor):

  • Step 3a: Confirm Ion-Pairing Agent: If not already using TFA, switch to a mobile phase containing 0.1% TFA to assess its effect on peak shape. TFA is a strong ion-pairing agent that often improves the chromatography of basic peptides.[1][5]

  • Step 3b: Evaluate Formic Acid (especially for LC-MS): If MS sensitivity is a concern due to TFA-induced ion suppression, switch to a mobile phase containing 0.1% FA.[5][6] Compare the peak shape and retention with the TFA method. Note that peak shape may be broader with FA.[6]

  • Step 3c: Adjust pH: For basic peptides, adjusting the pH of the formic acid mobile phase to around 3.5 with a volatile base like ammonia (B1221849) can sometimes improve peak shape by enhancing the ion-pairing effect of formate.[5]

  • Step 3d: Optimize Temperature: Increase the column temperature in increments of 5-10°C (e.g., up to 60°C).[10][11] Higher temperatures can reduce mobile phase viscosity and improve mass transfer, leading to sharper peaks.[10] Be aware of potential peptide degradation at very high temperatures.[22]

  • Step 3e: Modify Gradient: If co-elution or poor resolution is contributing to the appearance of poor peak shape, adjust the gradient slope. A shallower gradient can improve the separation of closely eluting species.[19]

• Final Evaluation:

  • For each modification, allow the system to fully equilibrate before injecting the sample.

  • Compare the chromatograms from each condition, paying attention to peak width, tailing factor, and resolution from neighboring peaks.

  • Select the conditions that provide the best peak shape and overall separation.

References

• 1. mdpi.com [mdpi.com]
• 2. halocolumns.com [halocolumns.com]
• 3. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 4. lcms.cz [lcms.cz]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. biotage.com [biotage.com]
• 8. waters.com [waters.com]
• 9. agilent.com [agilent.com]
• 10. Tips for optimization of peptide separation by reversed-phase | YMC CO., LTD. [ymc.co.jp]
• 11. kvinzo.com [kvinzo.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. mastelf.com [mastelf.com]
• 15. waters.com [waters.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. Effects of ion-pairing reagents on the prediction of peptide retention in reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Effect of anionic ion-pairing reagent concentration (1–60 mM) on reversed-phase liquid chromatography elution behaviour of peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 19. biotage.com [biotage.com]
• 20. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Sense and Nonsense of Elevated Column Temperature in Proteomic Bottom-up LC-MS Analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Low-Temperature Mobile Phase for Peptide Trapping at Elevated Separation Temperature Prior to Nano RP-HPLC-MS/MS [mdpi.com]

Best practices for sample preparation for γ-Glu-Val-Gly analysis in complex matrices

This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for the sample preparation and analysis of the tripeptide γ-Glutamyl-Valyl-Glycine (γ-Glu-Val-Gly) in complex biological and food matrices.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in analyzing γ-Glu-Val-Gly in complex matrices like plasma or food extracts?

A1: The primary challenges are overcoming matrix effects, ensuring high recovery during sample preparation, and maintaining the stability of the peptide.[1][2] Complex matrices contain numerous endogenous components like proteins, phospholipids, salts, and other small molecules that can interfere with the analysis, primarily by causing ion suppression or enhancement in mass spectrometry-based methods.[3][4][5] Additionally, the polar nature of γ-Glu-Val-Gly can make it difficult to extract efficiently from aqueous environments while simultaneously removing interfering substances.

Q2: Which sample preparation technique is best for γ-Glu-Val-Gly analysis?

A2: The optimal technique depends on the specific matrix, the required sensitivity, and the available equipment. The most common and effective methods are Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and to a lesser extent, Liquid-Liquid Extraction (LLE).[1]

• Protein Precipitation (PPT) is a simple, fast, and cost-effective method that is particularly useful for initial sample cleanup. It is effective at removing the bulk of proteins from biological samples.[6][7]

• Solid-Phase Extraction (SPE) offers more selective cleanup, leading to lower matrix effects and potentially higher sensitivity.[1][3] Mixed-mode SPE, which combines reversed-phase and ion-exchange properties, is often recommended for polar and charged peptides like γ-Glu-Val-Gly.[8]

• Liquid-Liquid Extraction (LLE) is generally less suitable for polar peptides like γ-Glu-Val-Gly due to their poor partitioning into water-immiscible organic solvents, often resulting in low recovery.[9]

Q3: How can I minimize matrix effects in my LC-MS/MS analysis of γ-Glu-Val-Gly?

A3: Minimizing matrix effects is crucial for accurate quantification.[10][11] Key strategies include:

• Effective Sample Cleanup: Employing a selective sample preparation method like SPE can significantly reduce matrix components co-eluting with γ-Glu-Val-Gly.[3]

• Chromatographic Separation: Optimizing your HPLC/UHPLC method to separate γ-Glu-Val-Gly from interfering compounds is essential.

• Use of an Internal Standard: A stable isotope-labeled (SIL) internal standard for γ-Glu-Val-Gly is the gold standard for compensating for matrix effects and variability in sample preparation.[4]

• Derivatization: For food matrices, derivatization with reagents like 6-aminoquinoyl-N-hydroxysuccinimidyl-carbamate (AQC) has been used to improve chromatographic retention and sensitivity, which can also help to mitigate matrix effects.[12][13]

Q4: What are the best storage conditions for samples containing γ-Glu-Val-Gly?

A4: To ensure the stability of γ-Glu-Val-Gly, samples should be stored at -80°C.[14] Repeated freeze-thaw cycles should be avoided as they can lead to degradation of peptides and other analytes.[14][15][16] It is recommended to aliquot samples into single-use volumes before freezing. If short-term storage is necessary, 4°C is preferable to room temperature, but storage at this temperature should be minimized.[14]

Troubleshooting Guides

Issue 1: Low Recovery of γ-Glu-Val-Gly

Possible Cause	Recommended Solution
Inappropriate Sample Preparation Technique	For polar peptides like γ-Glu-Val-Gly, LLE often results in poor recovery. Consider switching to Protein Precipitation or Solid-Phase Extraction.
Suboptimal SPE Protocol	- Incorrect Sorbent: For polar peptides, a standard C18 sorbent may not provide sufficient retention.[17] Consider a mixed-mode cation exchange (MCX) sorbent.[8] - Sample pH: Adjust the sample pH to ensure the peptide is charged and will bind to an ion-exchange sorbent.[18] - Wash Solvent Too Strong: The wash step may be eluting the peptide. Use a weaker solvent for the wash step.[19] - Elution Solvent Too Weak: The peptide may be irreversibly bound to the sorbent. Increase the strength of the elution solvent (e.g., higher percentage of organic solvent or addition of a pH modifier like ammonia (B1221849) or formic acid).[18]
Peptide Adsorption (Non-Specific Binding)	Peptides can adsorb to glass or certain plastic surfaces. Use low-binding polypropylene (B1209903) tubes and pipette tips. Adding a small amount of a carrier protein or a surfactant to standards can sometimes help, but this should be tested for interference.
Incomplete Elution from Precipitated Protein Pellet	After protein precipitation and centrifugation, the peptide may be trapped in the protein pellet. Ensure thorough vortexing after adding the precipitation solvent and before centrifugation. Consider a second extraction of the pellet.

Issue 2: High Matrix Effects (Ion Suppression or Enhancement)

Possible Cause	Recommended Solution
Inefficient Sample Cleanup	Protein precipitation alone may not remove all interfering substances, especially phospholipids.[3] Consider adding an SPE step after precipitation or using a more advanced technique like HybridSPE.[3]
Co-elution with Interfering Compounds	- Modify Chromatographic Gradient: Adjust the mobile phase gradient to better separate γ-Glu-Val-Gly from the matrix components.[10] - Change Column Chemistry: If using a C18 column, consider a different stationary phase, such as a HILIC column, which can be effective for polar compounds.[20]
High Salt Concentration in the Sample	High salt concentrations from buffers or the matrix itself can cause significant ion suppression. Ensure that the final sample injected into the LC-MS/MS system has a low salt content. SPE is effective at desalting samples.[21]

Issue 3: Poor Peak Shape or Inconsistent Retention Time

Possible Cause	Recommended Solution
Matrix-Induced Chromatographic Effects	Some matrix components can interact with the analyte and alter its retention behavior.[10] Improve sample cleanup to remove these interfering components.
Inappropriate Reconstitution Solvent	The solvent used to reconstitute the sample after evaporation can affect peak shape. The reconstitution solvent should be similar in strength to, or weaker than, the initial mobile phase.
Sample Overload	Injecting too much sample or too high a concentration of the analyte can lead to peak fronting or tailing. Dilute the sample or inject a smaller volume.

Quantitative Data Summary

The following table summarizes typical performance data for different sample preparation techniques for peptides in plasma. Note that specific values for γ-Glu-Val-Gly may vary.

Technique	Analyte Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (3:1 Acetonitrile (B52724):Plasma)	>80%[1][9]	30-50% (Ion Suppression)[9]	Fast, simple, inexpensive, high recovery.[6]	High matrix effects, less clean extract.[3]
Solid-Phase Extraction (Reversed-Phase)	60-80%[9]	>50% (Ion Suppression)[9]	Cleaner extracts than PPT.	Lower recovery for very polar peptides.[17]
Solid-Phase Extraction (Mixed-Mode Cation Exchange)	>80%	<15%	High selectivity, low matrix effects, good recovery for charged peptides.[8]	More complex method development.
Liquid-Liquid Extraction	<20% (for polar peptides)[9]	Variable	Can provide very clean extracts.	Generally unsuitable for polar peptides.

Matrix Effect (%) is calculated as (1 - [Peak Area in Matrix / Peak Area in Solvent]) * 100. Higher values indicate greater ion suppression.

Experimental Protocols

Protocol 1: Protein Precipitation (PPT) with Acetonitrile

This protocol is a fast and simple method for removing the majority of proteins from a biological fluid like plasma or serum.[6][22]

• Sample Aliquoting: Pipette 100 µL of the sample (e.g., plasma) into a 1.5 mL polypropylene microcentrifuge tube.

• Internal Standard Spiking: Add the internal standard solution.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to sample).[23]

• Mixing: Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Incubation (Optional): Incubate the samples at 4°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the tubes at 12,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant without disturbing the protein pellet.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Final Centrifugation: Centrifuge the reconstituted sample at 12,000 x g for 5 minutes to pellet any remaining particulates.

• Analysis: Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) using a Mixed-Mode Cation Exchange Cartridge

This protocol provides a more selective cleanup, resulting in a cleaner extract with reduced matrix effects. It is well-suited for a polar, amphoteric peptide like γ-Glu-Val-Gly.[8]

• Sample Pre-treatment: Precipitate proteins from 100 µL of plasma using the PPT protocol (steps 1-7 above). Dilute the resulting supernatant 1:1 with an acidic aqueous solution (e.g., 2% formic acid in water) to ensure the peptide is protonated.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge (e.g., Oasis MCX) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing (Polar Interferences): Wash the cartridge with 1 mL of 2% formic acid in water to remove salts and other polar interferences.

• Washing (Non-polar Interferences): Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the γ-Glu-Val-Gly with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol into a clean collection tube. The basic elution solvent neutralizes the peptide, disrupting its interaction with the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Analysis: Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

Visualizations

Workflow for Protein Precipitation.

Workflow for Solid-Phase Extraction.

Troubleshooting Logic for Low Recovery.

References

• 1. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. nebiolab.com [nebiolab.com]
• 5. longdom.org [longdom.org]
• 6. agilent.com [agilent.com]
• 7. Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. verifiedpeptides.com [verifiedpeptides.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination and quantification of γ-glutamyl-valyl-glycine in commercial fish sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biochemia-medica.com [biochemia-medica.com]
• 16. Effect of Repeated Freezing and Thawing on Biomarker Stability in Plasma and Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Evaluation of solid-phase extraction procedures in peptide analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. specartridge.com [specartridge.com]
• 19. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 20. researchgate.net [researchgate.net]
• 21. Solid-phase extraction of small biologically active peptides on cartridges and microelution 96-well plates from human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. sigmaaldrich.com [sigmaaldrich.com]

Minimizing interferences in sensory panel evaluations of kokumi taste

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and standardized protocols for minimizing interferences in sensory panel evaluations of kokumi taste.

Frequently Asked Questions (FAQs)

Q1: What is kokumi and how does it differ from umami?

A: Kokumi is a sensory attribute that enhances the five basic tastes (sweet, salty, sour, bitter, and umami).[1][2] It is not a taste on its own but imparts characteristics described as "mouthfulness," "thickness," "continuity," and "complexity" to foods.[2][3][4][5] Unlike umami, which is a distinct savory taste primarily elicited by glutamate (B1630785), kokumi substances have little to no taste in isolation.[3][6] They work by activating Calcium-Sensing Receptors (CaSR) on the tongue, which in turn amplifies the perception of other tastes present in the food matrix.[6][7][8][9]

Q2: My sensory panel is having trouble distinguishing kokumi from umami. How can I improve their accuracy?

A: This is a common challenge due to the close interaction between the two sensations.[6][10] Monosodium glutamate (MSG), a primary umami substance, has been shown to enhance both umami and kokumi perception.[11]

Troubleshooting Steps:

• Specialized Training: During panelist training, provide reference standards for both umami (e.g., a pure MSG solution) and kokumi (e.g., glutathione (B108866) (GSH) or γ-Glu-Val-Gly in a base umami or salt solution).[4] Train them to identify the distinct characteristics of kokumi—lingering mouthfeel and richness—separate from the initial savory impact of umami.

• Controlled Base Medium: Evaluate kokumi compounds in a simple, controlled medium, such as a model chicken broth or a threshold-level MSG solution.[2][4][12] This provides a consistent background against which the enhancing effects of kokumi can be more easily perceived.

• Attribute Definition: Clearly define the sensory attributes. Use a descriptive lexicon where "umami" refers to the savory taste, while "kokumi" refers to the textural and temporal qualities like "thickness," "continuity," and "mouthfulness."[3]

Q3: We are observing inconsistent results and high variability among panelists. What are the likely causes and solutions?

A: High variability can stem from several factors related to both the panelists and the experimental setup.

Troubleshooting Guide:

• Panelist Fatigue: Continuous tasting can lead to sensory adaptation.

  • Solution: Enforce mandatory palate cleansing with still, bottled water between samples and schedule breaks during long sessions.[13] Limit the number of samples evaluated in a single session.

• Context and Carryover Effects: The taste of a previous sample can influence the perception of the next one.

  • Solution: Randomize the order of sample presentation for each panelist to minimize carryover and order effects.

• Cognitive Biases: A panelist's expectations can influence their ratings.

  • Solution: Implement blind or double-blind testing protocols where samples are labeled with random three-digit codes to prevent identification.[5]

• Inadequate Training: Panelists may not have a unified understanding of the sensory attributes.

  • Solution: Conduct regular calibration sessions using reference standards to ensure the panel is aligned in their ratings and use of descriptors.[4]

Q4: Can the food matrix itself interfere with kokumi perception?

A: Yes, the food matrix is a significant source of interference. Fats, proteins, and other complex carbohydrates can mask or alter the perception of taste compounds.

Mitigation Strategies:

• Use of Simplified Systems: For initial screening of kokumi compounds, use a simplified food system (e.g., a clear broth) before testing in a complex matrix like a reduced-fat product.[3][14]

• Matrix-Specific Baselines: Always evaluate samples against a control that is identical in composition except for the added kokumi substance. This helps isolate the effect of the target compound.

• Temperature Control: Present all samples, including controls, at a consistent and controlled temperature, as temperature can affect taste perception.[15]

Experimental Protocols & Data

Protocol 1: Sensory Panelist Training for Kokumi Evaluation

This protocol is adapted from methodologies used in the evaluation of mushroom and wine extracts.[4][13]

Objective: To train a sensory panel to reliably identify and quantify kokumi taste attributes.

Methodology:

• Panelist Selection: Recruit 15-20 individuals who have no taste disorders.

• Basic Taste Recognition:

  • Prepare standard solutions for the five basic tastes:

    • Sweet: Sucrose (50 mmol/L)

    • Salty: Sodium Chloride (25 mmol/L)

    • Sour: Citric Acid (50 mmol/L)

    • Bitter: Caffeine (1 mmol/L)

    • Umami: Monosodium Glutamate (3 mmol/L)

  • Conduct multiple sessions where panelists identify these tastes in blind tests.

• Kokumi Reference Training:

  • Prepare a base solution, such as a model chicken broth.

  • Present three samples to the panelists:

    • Sample A: Base solution only (Control).

    • Sample B: Base solution + 5 mmol/L Glutathione (GSH) (Kokumi reference).[4]

    • Sample C: Base solution + 3 mmol/L MSG (Umami reference).

  • Train panelists to associate Sample B with kokumi descriptors: "mouthfulness," "complexity," "continuity," and "enhanced thickness."

• Intensity Scaling:

  • Provide panelists with a 5-point intensity scale (0 = not detected, 5 = intensively perceived).[4][12]

  • Have them rate the intensity of kokumi in various concentrations of a known kokumi peptide (e.g., γ-Glu-Val-Gly) in the base solution.

• Validation: Conduct training over several weeks until panelists can consistently and reliably distinguish and rate kokumi intensity.[4]

Protocol 2: Sensory-Guided Fractionation to Identify Kokumi Compounds

This workflow is used to isolate and identify novel kokumi compounds from a complex mixture, such as a food extract.[5][16]

Objective: To use sensory evaluation to guide the chemical separation and identification of kokumi-active molecules.

Methodology:

• Crude Extract Preparation: Prepare an aqueous extract of the source material (e.g., green tea, mushrooms, fermented soy).[4][5]

• Initial Sensory Evaluation: A trained panel evaluates the crude extract (in a suitable base) for kokumi intensity to establish a baseline.

• Ultrafiltration: Separate the crude extract into fractions based on molecular weight (e.g., <3 kDa, >3 kDa).[5][16]

• Sensory Evaluation of Fractions: The panel evaluates each fraction. The fraction with the highest kokumi intensity is selected for further purification.

• Chromatography: The active fraction is further separated using techniques like Gel Permeation Chromatography (GPC) followed by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[4]

• Iterative Sensory Evaluation: After each separation step, all new sub-fractions are evaluated by the sensory panel to identify the one with the most potent kokumi characteristics.

• Identification: The most active fraction is analyzed using mass spectrometry (e.g., UPLC-Q-TOF MS/MS) to identify the chemical structure of the kokumi compound(s).[4][5]

• Confirmation: The identified compound is chemically synthesized and its kokumi properties are confirmed by the sensory panel.[2][4]

Quantitative Data Summary

The following tables summarize quantitative data from sensory-guided fractionation experiments.

Table 1: Taste Dilution (TD) Factors for Kokumi Intensity in Green Tea Fractions [5]

Fraction	Molecular Weight	Dominant Taste Profile	TD-Factor*
Crude Extract	N/A	Astringent, Umami, Mellow	8
UF-1	> 3 kDa	Strong Astringent, Bitter	2
UF-2	< 3 kDa	Umami, Mellow, Thick	8
GPC-F-I	< 3 kDa	Astringent, slight Umami	6
GPC-F-II	< 3 kDa	Mellow, Thick	8
GPC-F-III	< 3 kDa	Bitter, Plain	2

*TD-Factor represents the number of dilutions until the taste is no longer detectable. A higher factor indicates stronger intensity.

Table 2: Sensory Intensity Scores of Peptides in Model Chicken Broth (5-Point Scale) [4]

Peptide Identified	Concentration	Umami Intensity	Salty Intensity	Kokumi Intensity
Gly-Leu-Pro-Asp	0.05% (w/w)	2.8	2.1	3.5
Gly-His-Gly-Asp	0.05% (w/w)	2.5	1.9	3.1
Control Broth	N/A	1.5	1.5	0.5

Visualizations: Pathways and Workflows

Kokumi Taste Signaling Pathway

The perception of kokumi is initiated by the activation of the Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor located in taste bud cells.[7][8][9]

Caption: The CaSR signaling cascade for kokumi perception.

Experimental Workflow for Sensory-Guided Fractionation

This diagram illustrates the systematic process of isolating and identifying kokumi-active compounds from a natural source.

Caption: Workflow for isolating kokumi compounds via sensory evaluation.

Logical Relationship of Kokumi and Basic Tastes

This diagram shows that kokumi is not a standalone taste but rather a modulator that enhances other primary tastes.

Caption: Kokumi acts as an enhancer of the primary tastes.

References

• 1. Involvement of the Calcium-sensing Receptor in Human Taste Perception - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. Purification, Identification, and Sensory Evaluation of Kokumi Peptides from Agaricus bisporus Mushroom - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sensory-Guided Identification and Characterization of Kokumi-Tasting Compounds in Green Tea (Camellia sinensis L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kokumi: Taste or Texture? - KHNI [khni.kerry.com]
• 7. Kokumi substances, enhancers of basic tastes, induce responses in calcium-sensing receptor expressing taste cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kokumi Substances, Enhancers of Basic Tastes, Induce Responses in Calcium-Sensing Receptor Expressing Taste Cells | PLOS One [journals.plos.org]
• 9. researchgate.net [researchgate.net]
• 10. Umami as an ‘Alimentary’ Taste. A New Perspective on Taste Classification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. K-food research reveals how to boost kokumi flavor acceptance [foodingredientsfirst.com]
• 12. researchgate.net [researchgate.net]
• 13. ives-openscience.eu [ives-openscience.eu]
• 14. researchgate.net [researchgate.net]
• 15. Kokumi Taste Active Peptides Modulate Salt and Umami Taste - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Strategies for enhancing the stability of Glutamyl-valyl-glycine in food processing

Welcome to the technical support center for Glutamyl-valyl-glycine (GVG). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the stability of the tripeptide GVG during food processing and experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Glutamyl-valyl-glycine (GVG) and why is its stability in food processing important?

A1: Glutamyl-valyl-glycine (GVG), specifically the gamma-glutamyl form (γ-Glu-Val-Gly), is a tripeptide known for imparting a "kokumi" sensation, which enhances mouthfulness, and depth of flavor in foods.[1] It has been identified in various fermented foods like soy sauce and fish sauce, as well as in scallops and beer.[2][3][4][5] Maintaining its stability during food processing is crucial to preserve these sensory attributes. However, like other peptides, GVG is susceptible to degradation from heat, pH fluctuations, and enzymatic activity, which can diminish its effectiveness as a flavor enhancer.[6]

Q2: What are the primary factors during food processing that can degrade GVG?

A2: The primary factors affecting the stability of peptides like GVG are:

• Thermal Stress: High temperatures used in processes like pasteurization, sterilization, and cooking can lead to the hydrolytic cleavage of peptide bonds, breaking GVG into smaller peptides or individual amino acids.[7][8]

• pH Extremes: Both acidic and alkaline conditions can accelerate the hydrolysis of peptide bonds.[9][10] Each peptide has an optimal pH range for maximum stability, and deviations from this range can lead to degradation.[11][12]

• Enzymatic Degradation: Food matrices often contain endogenous or microbial proteases and peptidases that can specifically cleave peptide bonds.[13][14][15] This is a significant concern in products that are not fully enzyme-inactivated.

• Maillard Reaction: The N-terminal glutamyl residue of GVG has a primary amino group that can react with reducing sugars present in the food matrix under heat.[16][17] This non-enzymatic browning reaction can modify the peptide's structure and sensory properties.[18]

Q3: How can the Maillard reaction affect GVG, and is it always detrimental?

A3: The Maillard reaction involves the reaction of GVG's amino group with a sugar's carbonyl group, leading to the formation of Maillard Reaction Products (MRPs).[16][17][19] This can alter GVG's structure, potentially reducing its desired "kokumi" effect. However, the outcome is not always negative. MRPs derived from peptides can generate new, desirable flavor compounds, such as meaty or roasted notes, and in some cases, may even enhance umami or mask bitterness.[16][17][20] The impact depends heavily on the specific reactants, temperature, and time.[17]

Q4: What are the most effective strategies to enhance GVG stability?

A4: Several strategies can be employed to protect GVG during processing:

• Microencapsulation: This is a highly effective technique where GVG is enclosed within a protective wall material (e.g., polysaccharides, proteins, or lipids).[21][12][22][23] This barrier shields the peptide from harsh environmental factors like pH, heat, and enzymes.[21][22]

• pH and Buffer Optimization: Maintaining the pH of the food matrix within GVG's optimal stability range by using food-grade buffers (e.g., citrate, phosphate) can significantly reduce hydrolytic degradation.[11]

• Addition of Stabilizers: Incorporating excipients like polyols (mannitol, sucrose), certain amino acids, or polymers can help stabilize the peptide's structure.[11]

• Chemical Modification: For specific applications, modifying the peptide's termini (e.g., N-terminal acetylation) can protect against degradation by exopeptidases.[11] However, this may alter its sensory properties and regulatory status.

Troubleshooting Guide

Problem 1: Significant loss of GVG concentration detected via HPLC after thermal processing (e.g., pasteurization).

Potential Cause	Troubleshooting Step	Rationale
Thermal Hydrolysis	1. Reduce processing temperature and/or time. Investigate alternative methods like High-Temperature Short-Time (HTST) processing. 2. Optimize the pH of the matrix to a range where GVG is most stable before heating.[11]	Heat directly catalyzes the cleavage of peptide bonds.[7] Minimizing thermal exposure reduces the extent of this degradation. Peptide stability is often maximal within a specific pH range.
Enzymatic Degradation	1. Ensure any endogenous or microbial enzymes in the food matrix are inactivated before adding GVG.[24] 2. Consider adding a food-grade protease inhibitor if permissible for the application.	Residual proteolytic enzymes can become highly active at elevated temperatures before they are denatured, leading to rapid peptide loss.[13]
Interaction with Matrix	1. Microencapsulate GVG using materials like maltodextrin, whey protein, or alginate.[22][23]	Encapsulation creates a physical barrier, protecting GVG from direct heat and interaction with destabilizing components in the food matrix.[21][12]

Problem 2: Development of unexpected bitter or off-flavors in a product containing GVG after processing.

Potential Cause	Troubleshooting Step	Rationale
Enzymatic Hydrolysis	1. Analyze the product for smaller peptide fragments. 2. Use a different source of enzymes for hydrolysis if applicable, or ensure complete inactivation.	The enzymatic breakdown of proteins and larger peptides can expose hydrophobic amino acid residues, which are often associated with a bitter taste.[14]
Maillard Reaction	1. Reduce the concentration of reducing sugars in the formulation. 2. Lower the processing temperature.[17] 3. Encapsulate GVG to prevent its interaction with sugars.	The Maillard reaction can produce a wide array of flavor compounds, some of which may be undesirable.[16][18] Controlling the reaction parameters is key.
Peptide Aggregation	1. Adjust the pH away from GVG's isoelectric point. 2. Add stabilizers like sugars or polyols.[11]	Aggregation can alter the sensory perception of peptides and may expose hydrophobic regions, contributing to bitterness.

Experimental Protocols & Data

Protocol: Assessment of GVG Stability by RP-HPLC

This protocol outlines a standard method for quantifying GVG in a sample to assess its stability after being subjected to a stress condition (e.g., heat, pH).

1. Sample Preparation:

• Subject the food matrix containing a known concentration of GVG to the desired processing condition (e.g., heat at 80°C for 15 minutes).
• Prepare an unprocessed control sample.
• Extract GVG from the matrix. This may involve homogenization, centrifugation to remove solids, and protein precipitation using an agent like acetonitrile (B52724) or trichloroacetic acid (TCA).
• Filter the final extract through a 0.45 µm syringe filter before injection.

2. RP-HPLC Conditions:

• Column: C18, 5 µm, 100 Å, 4.6 x 250 mm.[25][26]
• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.[25]
• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile (ACN).[25]
• Flow Rate: 1.0 mL/min.[25]
• Detection: UV at 215 nm (for the peptide bond).[25]
• Column Temperature: 25 °C.[25]
• Injection Volume: 20 µL.

3. Gradient Elution: A typical gradient for a tripeptide like GVG would be:

Time (min)	% Mobile Phase B (ACN)
0	5
5	5
30	50
35	95

| 40 | 5 |

4. Quantification:

• Run a standard curve with known concentrations of pure GVG.
• Integrate the peak area corresponding to GVG in both control and processed samples.
• Calculate the concentration in the samples based on the standard curve.
• Stability (%) = (Concentration in Processed Sample / Concentration in Control Sample) x 100.

Data Summary: Stability of Model Peptides Under Various Conditions

The following table summarizes typical stability data for short peptides under common processing stressors. While this data is not specific to GVG, it provides a quantitative reference for expected degradation.

Stress Condition	Parameter	Value	Model Peptide	Resulting Stability (%)	Reference
pH	pH Value	5.0	Penetratin	~75% (after 4h)	[27]
6.5	Penetratin	~30% (after 4h)	[27]
7.4	Penetratin	~20% (after 4h)	[27]
Encapsulation	Wall Material	Alginate-Whey Protein	Collagen Peptides	Intact in simulated gastric fluid	[23]
Lipid-Polymer Matrix	Generic Peptides	>70% retained after 3h at pH 7	[21]
Thermal	Temperature	180 °C	Lysozyme	~54% activity retained	[8]
95 °C	Endogenous Peptides	Degradation halted by heat inactivation	[24]

Visualizations

Logical Flow: Key Degradation Pathways for GVG

This diagram illustrates the main factors that can lead to the degradation of GVG during food processing.

Caption: Key factors leading to the degradation of GVG in food systems.

Experimental Workflow: GVG Stability Analysis

This diagram shows the step-by-step workflow for experimentally determining the stability of GVG.

Caption: Workflow for the quantitative analysis of GVG stability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Determination and quantification of γ-glutamyl-valyl-glycine in commercial fish sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination and quantification of kokumi peptide, γ-glutamyl-valyl-glycine, in brewed alcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of γ-glutamyl-valyl-glycine in raw scallop and processed scallop products using high pressure liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Heat induced hydrolytic cleavage of the peptide bond in dietary peptides and proteins in food processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]
• 9. worldscientific.com [worldscientific.com]
• 10. youtube.com [youtube.com]
• 11. pepdoopeptides.com [pepdoopeptides.com]
• 12. alliedacademies.org [alliedacademies.org]
• 13. Small peptides hydrolysis in dry-cured meats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Enhancing the Biological Activities of Food Protein-Derived Peptides Using Non-Thermal Technologies: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Small Peptides Isolated from Enzymatic Hydrolyzate of Fermented Soybean Meal Promote Endothelium-Independent Vasorelaxation and ACE Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]
• 18. Maillard reaction of food-derived peptides as a potential route to generate meat flavor compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Frontiers | Maillard reaction between oligopeptides and reducing sugar at body temperature: The putative anti-glycation agents [frontiersin.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Recent Progress in Microencapsulation of Active Peptides—Wall Material, Preparation, and Application: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Exploring the impact of encapsulation on the stability and bioactivity of peptides extracted from botanical sources: trends and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Encapsulation of bioactive peptides: a strategy to improve the stability, protect the nutraceutical bioactivity and support their food applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08590E [pubs.rsc.org]
• 24. Minimizing Postsampling Degradation of Peptides by a Thermal Benchtop Tissue Stabilization Method - PMC [pmc.ncbi.nlm.nih.gov]
• 25. benchchem.com [benchchem.com]
• 26. RP-HPLC Peptide Purity Analysis - Creative Proteomics [creative-proteomics.com]
• 27. Increased Carrier Peptide Stability through pH Adjustment Improves Insulin and PTH(1-34) Delivery In Vitro and In Vivo Rather than by Enforced Carrier Peptide-Cargo Complexation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Separating γ-Glutamyl Peptide Isomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the separation of γ-glutamyl peptide isomers.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating γ-glutamyl peptide isomers?

Separating γ-glutamyl peptide isomers is challenging because they often have identical molecular weights and similar physicochemical properties.[1] The primary difficulties include:

• Co-elution: α- and γ-glutamyl isomers, as well as other structural isomers (e.g., γ-Glu-Leu and γ-Glu-Ile), have very similar retention behaviors in standard chromatographic systems, leading to overlapping peaks.[2][3]

• Low Polarity Differences: The minor structural difference between isomers, such as the position of a methyl group or the peptide bond linkage (α vs. γ), results in minimal differences in hydrophobicity, making separation by reversed-phase chromatography difficult.[2][4]

• On-Column Isomerization: Certain mobile phase conditions, particularly the presence of ammonium (B1175870), can cause on-column cis-trans isomerization of some peptides, further complicating the chromatogram.[2][3]

Q2: Which analytical techniques are most effective for separating these isomers?

The most successful techniques involve high-resolution chromatography and electrophoresis, often coupled with mass spectrometry (MS) for definitive identification.

• Hydrophilic Interaction Chromatography (HILIC): Due to the high polarity of γ-glutamyl peptides, HILIC is often preferred over reversed-phase liquid chromatography (RPLC) as it provides better retention and separation.[2][3] Amide-based stationary phases have shown particular success.[2][3]

• Reversed-Phase Liquid Chromatography (RPLC): While challenging, RPLC can be optimized. Ultra-high-performance liquid chromatography (UPLC) systems, with their high resolving power, have been shown to separate a wide variety of peptide isomers, including structural and diastereomeric pairs.[1][5]

• Capillary Electrophoresis (CE): CE separates molecules based on their charge-to-size ratio and can be highly effective for differentiating α- and γ-isomers due to differences in their acidity and basicity.[6][7] CE coupled with tandem MS (CE-MS/MS) offers a high-resolution, sensitive, and selective method that is less affected by matrix effects compared to LC-MS/MS.[7]

• Chiral Chromatography: For separating enantiomers (D- and L-isomers), dedicated chiral stationary phases (CSPs) are necessary.[8] Macrocyclic glycopeptide-based columns (e.g., CHIROBIOTIC) are versatile for separating underivatized amino acids and small peptides.

Q3: How does mobile phase composition affect the separation of γ-glutamyl peptide isomers?

The mobile phase is a critical parameter for optimizing selectivity.

• pH: Adjusting the pH alters the ionization state of the peptide's acidic and basic residues, which in turn affects their interaction with the stationary phase and can significantly change retention and selectivity.[9][10]

• Ion-Pairing Reagents: Reagents like trifluoroacetic acid (TFA) are commonly used in RPLC to improve peak shape and retention of peptides by forming ion pairs with positively charged residues.[9][11] However, for closely related isomers, more hydrophobic reagents like heptafluorobutyric acid (HFBA) may offer better separation, though they can be less compatible with ESI-MS.[11]

• Organic Modifier: In RPLC, acetonitrile (B52724) is the most common organic modifier.[9] In HILIC, a high percentage of organic solvent (80-95%) is used to promote retention of polar analytes.[9] The type and concentration of the organic modifier directly influence peptide retention.[9]

Q4: What is the role of temperature in the separation of these isomers?

Temperature control is crucial for achieving reproducible and optimized separations.[12][13]

• Retention Time: Increasing column temperature generally decreases retention times in RPLC by reducing mobile phase viscosity and increasing analyte diffusion.[13][14] Conversely, lower temperatures can increase retention and may improve resolution for compounds that elute closely together.[13]

• Selectivity: Even subtle temperature changes (±2°C) can alter the equilibrium between the analytes and the stationary phase, shifting selectivity enough to resolve challenging isomer pairs.[13] For some peptides, higher temperatures (e.g., 60°C) provide better separation, while for others, a lower temperature (e.g., 40°C) is optimal.[10]

• Peak Shape: Elevated temperatures can reduce mobile phase viscosity, leading to faster analyte diffusion and potentially narrower, more efficient peaks.[14] However, excessively high temperatures can degrade thermally sensitive stationary phases or analytes.[12]

Troubleshooting Guide

This guide addresses common problems encountered during the separation of γ-glutamyl peptide isomers.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor or No Resolution of Isomers	1. Inappropriate Column Chemistry: The stationary phase lacks the necessary selectivity for the isomers. 2. Suboptimal Mobile Phase: The pH, organic modifier concentration, or ion-pairing reagent is not effective.[15] 3. Incorrect Temperature: The column temperature is not optimized for selectivity.[13]	1. Switch Column Type: If using RPLC, try a HILIC column (e.g., amide phase) for better retention and selectivity of polar peptides.[2][3] For enantiomers, use a chiral stationary phase (CSP). 2. Optimize Mobile Phase: Systematically adjust the pH to alter the charge state of the peptides.[9] Test different ion-pairing reagents (e.g., switch from formic acid to TFA).[11][15] Perform a gradient optimization to increase separation. 3. Screen Temperatures: Evaluate separation at different temperatures (e.g., 30°C, 40°C, 50°C, 60°C) to find the optimal point for selectivity.[10]
Peak Tailing	1. Secondary Interactions: Peptides are interacting with active sites (e.g., free silanols) on the silica-based stationary phase.[10] 2. Column Overload: Too much sample has been injected.	1. Modify Mobile Phase: Add a stronger ion-pairing reagent like TFA (0.1%) to mask silanol (B1196071) interactions.[9] Increase the ionic strength of the buffer. 2. Reduce Sample Load: Dilute the sample or inject a smaller volume.
Poor Peak Shape (Broad or Split Peaks)	1. Temperature Mismatch: The mobile phase entering the column is at a different temperature than the column itself, causing distortion.[13] 2. On-Column Degradation/Isomerization: The mobile phase composition or temperature is causing the peptide to change on the column.[2][3] 3. Contamination: The column or system is contaminated.	1. Use a Column Heater and Pre-heater: Ensure the mobile phase is pre-heated to the column temperature before entering the column.[13] 2. Adjust Mobile Phase: If using HILIC and separating proline-containing peptides, ensure the starting mobile phase is free of ammonium to prevent isomerization.[2][3] 3. Flush the System: Flush the column and LC system with appropriate strong and weak solvents.
Low or No Signal (Peptide Loss)	1. Improper Sample Desalting: Peptides may not bind well to C18 desalting cartridges if the pH is neutral or organic solvent is present.[16] 2. Incomplete Elution: The elution solvent used for sample cleanup is too weak to fully recover the peptides from the desalting resin.[17] 3. Adsorption: Peptides are adsorbing to sample vials or system components.	1. Acidify Sample: Before desalting, acidify the sample with formic acid or TFA to a pH < 3 to ensure efficient binding to the reversed-phase resin.[16] 2. Optimize Elution: Use a sufficiently strong elution solvent (e.g., 70% acetonitrile with 0.1% formic acid) for sample cleanup steps.[17] 3. Use Low-Binding Vials: Use polypropylene (B1209903) or specially treated low-adsorption vials. Consider adding a small amount of organic solvent to the sample if compatible with the injection.

Experimental Protocols & Data

Protocol 1: HILIC-MS/MS Method for α- and γ-Glutamyl Dipeptide Separation

This protocol is adapted from methods developed for separating isomeric glutamyl peptides in food ingredients.[2][3]

• LC System: An ultra-high-performance liquid chromatography (UPLC) system.

• Column: Amide hybrid silica (B1680970) stationary phase (e.g., 100 x 2.1 mm, 1.7 µm particles).[2][3]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient Elution:

  • Start with a high percentage of Mobile Phase B (e.g., 95%) to ensure retention of the polar peptides.[9]

  • Run a linear gradient to decrease the concentration of Mobile Phase B over 10-15 minutes.

  • Hold at the final condition for 2-3 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C (can be optimized between 30-60°C).[10]

• Injection Volume: 1 - 5 µL.

• MS Detection: Couple the LC to a tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) for quantification, with specific precursor-product ion transitions for each isomer.

Quantitative Data: Example HILIC Separation Conditions

The following table summarizes conditions that have been successfully used to achieve baseline separation of α- and γ-glutamyl isomers.[2][3]

Parameter	Condition	Rationale
Stationary Phase	Amide Hybrid Silica (1.7 µm)	Provides sufficient retention for highly polar glutamyl peptides.[2][3]
Mobile Phase	A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic Acid	Standard HILIC mobile phase compatible with MS.[2][3]
Initial %B	95%	High organic content is necessary for retaining polar analytes in HILIC mode.[9]
Ammonium Salts	Avoided in initial mobile phase	Prevents on-column cis-trans isomerization of proline-containing dipeptides.[2][3]
Outcome	Baseline separation of all α/γ isomers.	The chosen conditions provide high selectivity for these structurally similar compounds.[2][3]

Visualizations

Workflow for Method Development

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development of a LC-MS/MS method for the determination of isomeric glutamyl peptides in food ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GLP-1 Peptide Impurity Profiling: Separating D-Isomers, Oxidation States, and Truncations | Separation Science [sepscience.com]
• 5. Separation of peptide isomers and conformers by ultra performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glutamine deamidation: Differentiation of Glutamic acid and γ-Glutamic acid in peptides by electron capture dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of quantitative method for determination of γ-glutamyl peptides by capillary electrophoresis tandem mass spectrometry: an efficient approach avoiding matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. A story of peptides, lipophilicity and chromatography – back and forth in time - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00027J [pubs.rsc.org]
• 10. waters.com [waters.com]
• 11. Chromatographic separation of glycated peptide isomers derived from glucose and fructose - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ibisscientific.com [ibisscientific.com]
• 13. chromtech.com [chromtech.com]
• 14. youtube.com [youtube.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Mass Spectrometry Sample Clean-Up Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 17. researchgate.net [researchgate.net]

Optimizing MS/MS Fragmentation of Tripeptides: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize fragmentation parameters for the MS/MS analysis of tripeptides.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I seeing poor or no fragmentation of my tripeptide?

A1: Several factors can contribute to poor or no fragmentation. Here’s a systematic approach to troubleshooting this issue:

• Insufficient Collision Energy: The applied collision energy may be too low to induce fragmentation. This is particularly true for stable tripeptide structures.

  • Solution: Gradually increase the collision energy in increments. For many tripeptides, a normalized collision energy (NCE) in the range of 20-40% for HCD or a collision energy of 25-35 eV for CID is a good starting point.[1][2] Consider using stepped or ramped collision energy to cover a broader range of fragmentation energies in a single run.[1]

• Low Precursor Ion Intensity: If the signal for the precursor ion is weak, the resulting fragment ion signals may be below the limit of detection.

  • Solution: Optimize sample concentration and ion source parameters to enhance the precursor ion signal. Ensure proper sample cleanup to remove contaminants that can cause ion suppression.

• Incorrect Precursor Isolation: The mass spectrometer might not be isolating the target m/z of the tripeptide correctly.

  • Solution: Verify the isolation window and ensure the instrument is properly calibrated.

• Stable Peptide Structure: The inherent chemical nature of the tripeptide can make it resistant to fragmentation. The presence of certain amino acids can influence fragmentation efficiency.[3]

  • Solution: Try a different fragmentation technique. If using CID or HCD, consider ETD, which can be more effective for certain peptide structures.

A logical workflow for troubleshooting poor fragmentation is illustrated below.

Caption: Troubleshooting workflow for poor or no tripeptide fragmentation.

Q2: How does the position of a proline residue affect my tripeptide fragmentation?

A2: The presence and position of a proline residue have a significant and predictable impact on the fragmentation of tripeptides, often referred to as the "proline effect".[4]

• Proline at the C-terminus (X-X-Pro): Fragmentation is dominated by the cleavage of the amide bond adjacent to the proline, primarily yielding y1 ions.[3][5]

• Proline in the middle (X-Pro-X): Fragmentation occurs at both the N-terminal and C-terminal amide bonds of the proline, resulting in both y2 and b2 ions.[3][5]

• Proline at the N-terminus (Pro-X-X): Fragmentation is more varied. For some sequences, cleavage at the N-terminal side of the second amino acid is favored, producing a prominent a1 ion.[3][5]

Q3: I am only observing b- or y-ions, but not both. What does this indicate?

A3: The preferential observation of either b- or y-ions is often related to the "mobile proton" model of peptide fragmentation and the location of basic residues.[6]

• Dominant y-ions: This is common for tryptic peptides where a basic residue (Lysine or Arginine) is at the C-terminus, sequestering the proton and favoring charge retention on the y-ion series.

• Dominant b-ions: If a basic residue is located near the N-terminus, it can lead to more prominent b-ion formation.[6]

• Solution: If you are not seeing a complete ion series, consider adjusting the collision energy. Lower energies may favor the formation of larger, more stable fragment ions, while higher energies can induce more extensive fragmentation.

Q4: How do I choose between CID, HCD, and ETD for tripeptide analysis?

A4: The choice of fragmentation method depends on the specific tripeptide and the desired information.

• Collision-Induced Dissociation (CID): A robust and widely used technique that typically produces b- and y-ions. It is effective for most standard tripeptides.[7][8]

• Higher-Energy Collisional Dissociation (HCD): A beam-type CID that often provides higher fragmentation efficiency and better sequence coverage, especially for identifying modifications.[7][9] For doubly charged peptides, HCD can provide more identifications than CID and ETD.[10]

• Electron-Transfer Dissociation (ETD): This technique is particularly useful for tripeptides with labile post-translational modifications (PTMs) as it tends to preserve these modifications. ETD produces c- and z-ions and is more effective for higher charge state precursors.[7][8] For peptides with charge states greater than 2+, ETD can outperform other techniques in terms of Mascot score.[10]

The general relationship between these fragmentation techniques is illustrated below.

Caption: Relationship between common fragmentation techniques for tripeptides.

Data Presentation: Influence of Fragmentation Parameters

The following tables summarize the expected influence of key fragmentation parameters on the MS/MS analysis of tripeptides.

Table 1: Effect of Normalized Collision Energy (HCD) on Tripeptide Fragmentation

Normalized Collision Energy (NCE)	Expected Outcome for a Typical Tripeptide	Troubleshooting Indication
Low (e.g., 15-20%)	Dominated by the precursor ion with minimal fragmentation. May see some larger, stable fragments.[1]	Increase NCE if no or very poor fragmentation is observed.
Medium (e.g., 25-35%)	Good balance of precursor ion fragmentation and production of informative b- and y-ions.[1]	Optimal range for most tripeptides.
High (e.g., >40%)	Extensive fragmentation, potentially leading to smaller, less informative fragment ions and loss of larger ions.[1]	Decrease NCE if you are only seeing very small fragment ions.

Table 2: Influence of Amino Acid Composition on CID Fragmentation

Amino Acid Property/Position	Influence on Fragmentation	Example
Proline at C-terminus	Strong preference for y1 ion formation.[3][5]	Gly-Ala-Pro will primarily show the y1 ion.
Proline in the middle	Cleavage on both sides of proline, yielding b2 and y2 ions.[3][5]	Gly-Pro-Ala will show both b2 and y2 ions.
Basic residue (K, R, H) at C-terminus	Favors the formation of y-ions due to charge retention.[6]	Ala-Gly-Lys will likely have a strong y-ion series.
Basic residue (K, R, H) at N-terminus	Can promote the formation of b-ions.[6]	Lys-Gly-Ala may show a more prominent b-ion series.

Table 3: Comparison of Fragmentation Techniques for Tripeptides

Fragmentation Technique	Primary Ion Types	Best Suited For	Common Issues
CID	b, y	Routine sequencing of unmodified tripeptides.	Can be less effective for peptides with very stable structures or labile modifications.[7]
HCD	b, y	Higher sequence coverage, analysis of modifications.	May require careful optimization of collision energy to avoid over-fragmentation.
ETD	c, z	Peptides with labile PTMs, highly charged precursors.	Less efficient for doubly charged precursors.[11] May not cleave N-terminal to proline.[12]

Experimental Protocols

Protocol 1: General Sample Preparation for Synthetic Tripeptides

• Reconstitution: Dissolve the lyophilized tripeptide in a solvent compatible with LC-MS analysis. A common choice is 0.1% formic acid in water or a low percentage of acetonitrile (B52724) in 0.1% formic acid.

• Concentration: Prepare a stock solution of the tripeptide at a concentration of 1 mg/mL.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL in the mobile phase A. The optimal concentration should be determined empirically.

Protocol 2: Collision-Induced Dissociation (CID) Method

• LC Separation: Use a C18 reversed-phase column with a gradient of mobile phase A (0.1% formic acid in water) and mobile phase B (0.1% formic acid in acetonitrile).

• Ionization: Employ positive ion mode electrospray ionization (ESI).

• MS1 Scan: Acquire full MS scans over a relevant m/z range (e.g., m/z 150-1000).

• MS/MS Acquisition (Data-Dependent):

  • Select the most intense precursor ion for fragmentation.

  • Isolation Window: 1.0-2.0 m/z.

  • Activation Type: CID.

  • Collision Energy: Start with a normalized collision energy of 30% or a collision energy of 30 eV. Optimize by testing a range (e.g., 20-40 in steps of 5).

  • Activation Q: 0.25.

  • Activation Time: 10-30 ms.

Protocol 3: Higher-Energy Collisional Dissociation (HCD) Method

• LC Separation and Ionization: Follow steps 1 and 2 from the CID protocol.

• MS1 Scan: Acquire full MS scans in the Orbitrap at a resolution of 60,000 or higher.

• MS/MS Acquisition (Data-Dependent):

  • Select the top 3-5 most intense precursor ions for fragmentation.

  • Isolation Window: 1.2-2.0 m/z.

  • Activation Type: HCD.

  • Normalized Collision Energy (NCE): Start with an NCE of 28%. Perform a stepped NCE experiment (e.g., 25%, 30%, 35%) to find the optimal energy.

  • Detector: Analyze fragment ions in the Orbitrap at a resolution of 15,000 or higher.

Protocol 4: Electron-Transfer Dissociation (ETD) Method

• LC Separation and Ionization: Follow steps 1 and 2 from the CID protocol. Ensure conditions promote the formation of precursor ions with a charge state of +2 or higher.

• MS1 Scan: Acquire full MS scans.

• MS/MS Acquisition (Data-Dependent):

  • Select precursor ions with a charge state ≥ 2.

  • Activation Type: ETD.

  • ETD Reagent: Use fluoranthene (B47539) as the reagent anion.

  • Reaction Time: Optimize the ion-ion reaction time, typically in the range of 10-100 ms.

  • Supplemental Activation: Consider using supplemental activation (ETciD or EThcD) to further fragment the charge-reduced precursor.

A general experimental workflow for tripeptide MS/MS analysis is depicted below.

Caption: A general experimental workflow for the MS/MS analysis of tripeptides.

References

• 1. Energy dependence of HCD on peptide fragmentation: Stepped collisional energy finds the sweet spot - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Peptide Fragmentation and Amino Acid Quantification by Mass Spectrometry [repository.arizona.edu]
• 4. Gas Phase Fragmentation Behavior of Proline in Macrocyclic b7 Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Influence of Basic Residue Content on Fragment Ion Peak Intensities in Low-Energy Collision-Induced Dissociation Spectra of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. broadinstitute.org [broadinstitute.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. agilent.com [agilent.com]
• 10. Optimizing the Parameters Governing the Fragmentation of Cross-Linked Peptides in a Tribrid Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative analysis of peptides and proteins in biomedicine by targeted mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Utility of ETD Mass Spectrometry in Proteomic Analysis: BIOCHIMICA ET BIOPHYSICA ACTA Proteins and Proteomics Posttranslational Modifications in Proteomics Special Issue - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Kokumi Properties of Glutamyl-Valyl-Glycine and Glutathione

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct "kokumi" characteristics of two prominent gamma-glutamyl peptides: Glutamyl-valyl-glycine (Glu-Val-Gly) and glutathione (B108866) (GSH).

The pursuit of enhancing flavor profiles in food and pharmaceutical formulations has led to a growing interest in "kokumi" substances. These compounds, while not possessing a distinct taste of their own, amplify the basic tastes of sweet, salty, and umami, and impart a sense of richness, mouthfulness, and continuity. This guide provides a detailed comparative analysis of two key kokumi peptides, Glutamyl-valyl-glycine (Glu-Val-Gly) and the well-known antioxidant glutathione (γ-glutamyl-cysteinyl-glycine), focusing on their efficacy in eliciting the kokumi sensation. This analysis is supported by quantitative data from sensory evaluations and receptor activation assays.

Quantitative Comparison of Kokumi Properties

The following tables summarize the key quantitative differences in the kokumi properties of Glu-Val-Gly and glutathione.

Table 1: Calcium-Sensing Receptor (CaSR) Activation

Parameter	Glutamyl-valyl-glycine (Glu-Val-Gly)	Glutathione (GSH)	Reference
Minimal Activating Concentration	0.1 µM	3.0 µM	[1]
General EC50 Range	Micromolar (µM)	< 1 µM to Micromolar (µM)	[1][2]

Table 2: Sensory Evaluation of Kokumi Intensity

Parameter	Glutamyl-valyl-glycine (Glu-Val-Gly)	Glutathione (GSH)	Reference
Relative Kokumi Intensity	12.8 times stronger than GSH	Baseline	[3]
Equivalent Kokumi Concentration	0.01% solution	0.128% solution	[4]
Sensory Threshold	66.0 µM	900 µM to 3 mM	[1][5]

The Molecular Mechanism: Calcium-Sensing Receptor (CaSR) Signaling

The sensation of kokumi is primarily mediated by the activation of the calcium-sensing receptor (CaSR), a Class C G-protein coupled receptor (GPCR) found on taste bud cells.[3] Both Glu-Val-Gly and glutathione act as positive allosteric modulators of the CaSR.[6] Upon binding of these peptides, the CaSR undergoes a conformational change, initiating an intracellular signaling cascade. This process enhances the perception of other taste stimuli.

The binding of a kokumi peptide to the CaSR activates associated G-proteins, specifically Gq/11 and Gi/o.[7] The activation of Gq/11 stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), a key event in taste cell signaling.[7] The activation of Gi/o inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.[7] This dual signaling pathway ultimately results in the enhanced taste perception characteristic of kokumi.

CaSR signaling cascade initiated by kokumi peptides.

Experimental Protocols

The quantitative data presented in this guide are derived from two primary experimental methodologies: in vitro CaSR activation assays and human sensory panel evaluations.

In Vitro Calcium-Sensing Receptor (CaSR) Activation Assay

This assay quantifies the ability of a compound to activate the CaSR.

Objective: To determine the potency (e.g., EC50 or minimal activating concentration) of Glu-Val-Gly and glutathione in activating the CaSR.

Methodology:

• Cell Culture: Chinese Hamster Ovary (CHO-K1) or Human Embryonic Kidney (HEK-293) cells are genetically engineered to stably express the human CaSR.[8] Cells are cultured in appropriate media until they reach a suitable confluency for the assay.

• Fluorescent Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM or the components of the FLIPR Calcium 6 Assay Kit.[8] This dye exhibits an increase in fluorescence intensity upon binding to free intracellular calcium.

• Compound Application: Serial dilutions of the test peptides (Glu-Val-Gly and glutathione) are prepared in an assay buffer. These solutions are then added to the dye-loaded cells.

• Fluorescence Measurement: The change in fluorescence intensity is measured over time using a fluorescence plate reader (e.g., FlexStation® 3). An increase in fluorescence indicates a rise in intracellular calcium concentration, signifying CaSR activation.

• Data Analysis: The fluorescence data is analyzed to generate dose-response curves, from which parameters like EC50 (the concentration of a compound that provokes a response halfway between the baseline and maximum response) or the minimal activating concentration can be calculated.

A simplified workflow of the CaSR activation assay.

Human Sensory Evaluation

This method assesses the perceptual characteristics of kokumi substances.

Objective: To quantify and compare the kokumi intensity and sensory attributes imparted by Glu-Val-Gly and glutathione.

Methodology:

• Panelist Selection and Training: A panel of trained sensory assessors is selected. These individuals are trained to recognize and rate the intensity of kokumi-related attributes such as "mouthfulness," "continuity," and "thickness" of flavor.

• Sample Preparation: Test solutions are prepared by adding varying concentrations of Glu-Val-Gly and glutathione to a base solution, which is often a simple umami solution (e.g., containing MSG and IMP) or a food matrix like chicken broth.[3] A control sample without any added peptide is also prepared.

• Sensory Assessment: Panelists are presented with the samples in a controlled environment and are asked to rate the intensity of the predefined sensory attributes on a structured scale (e.g., a 15-point intensity scale).[7]

• Data Analysis: The sensory data is statistically analyzed to determine significant differences in the perceived intensity of kokumi attributes between the samples containing the peptides and the control. This allows for a quantitative comparison of the kokumi effects of Glu-Val-Gly and glutathione. The point of subjective equality, where two different substances are perceived to have the same intensity, can also be determined.[4]

Conclusion

The comparative analysis clearly demonstrates that while both Glutamyl-valyl-glycine and glutathione impart kokumi properties through the activation of the calcium-sensing receptor, Glu-Val-Gly is a significantly more potent kokumi peptide. With a lower activation threshold for the CaSR and a sensory intensity rated to be over twelve times stronger than glutathione, Glu-Val-Gly presents a highly effective option for enhancing flavor complexity and mouthfeel in a variety of applications. For researchers and developers in the food and pharmaceutical industries, understanding these quantitative differences is crucial for the targeted and efficient application of kokumi substances to achieve desired sensory outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. d-nb.info [d-nb.info]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. researchgate.net [researchgate.net]
• 6. The Emerging Roles of γ-Glutamyl Peptides Produced by γ-Glutamyltransferase and the Glutathione Synthesis System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Purification, Identification, and Sensory Evaluation of Kokumi Peptides from Agaricus bisporus Mushroom - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]

A Sensory Showdown: Unpacking the Tastes of γ-Glu-Val-Gly and Monosodium Glutamate (MSG)

For Immediate Release – A comprehensive sensory comparison between the taste enhancer γ-glutamyl-valyl-glycine (γ-Glu-Val-Gly) and the well-known umami provider monosodium glutamate (B1630785) (MSG) reveals distinct sensory profiles and mechanisms of action. This guide, intended for researchers, scientists, and drug development professionals, delves into the nuanced differences between these two compounds, supported by experimental data and detailed methodologies. While both substances are pivotal in the world of flavor science, their contributions to taste are fundamentally different: MSG provides a direct umami taste, whereas γ-Glu-Val-Gly acts as a "kokumi" substance, enhancing and modulating other tastes to create a more full-bodied and complex sensory experience.

Distinguishing Taste Profiles: Umami vs. Kokumi

Monosodium glutamate is the quintessential source of umami, one of the five basic tastes, often described as savory, brothy, or meaty.[1] Its taste is perceived directly through the activation of the T1R1/T1R3 taste receptor.

In contrast, γ-Glu-Val-Gly is a potent "kokumi" peptide.[2][3] On its own, in an aqueous solution, it is described as having a weak, slightly astringent taste.[4] However, its primary role is to enhance and modulate other tastes, including umami, sweetness, and saltiness.[3][5] It imparts a sense of "mouthfulness," "thickness," and "continuity" to foods, contributing to a richer and more complex flavor profile.[2][3]

Quantitative Sensory Analysis

Direct quantitative sensory comparisons of γ-Glu-Val-Gly and MSG in a simple aqueous solution are not extensively documented in publicly available research. However, studies on the effects of adding γ-Glu-Val-Gly to food systems provide valuable insights into its sensory impact. One such study involved a descriptive sensory analysis of chicken consommé with and without the addition of γ-Glu-Val-Gly. The results, as summarized in the table below, demonstrate the enhancing effect of the kokumi peptide on several sensory attributes, including umami.

Table 1: Sensory Attribute Intensity Ratings in Chicken Consommé

Sensory Attribute	Control (Chicken Consommé)	Chicken Consommé + 5 ppm γ-Glu-Val-Gly
Umami	3.89	4.88
Mouthfulness	3.53	4.59
Mouth-coating	2.53	3.16
Salty	2.73	2.87
Total Chicken/Meaty Flavor	5.26	5.41
Statistically significant difference (p < 0.05)
**Statistically significant difference (p < 0.01)

Data adapted from a descriptive sensory analysis study on chicken consommé.[3]

Table 2: Taste Thresholds

Compound	Taste Threshold in Water/Aqueous Solution	Notes
γ-Glu-Val-Gly	3.3 - 9.4 mmol/L[4]	Described as a slightly astringent sensation. The threshold is significantly lower in the presence of other taste compounds.[4]
Monosodium Glutamate (MSG)	~0.1% to 0.8% (w/w) in soup[6]	Threshold can vary based on the medium and the presence of other substances like inosine (B1671953) monophosphate (IMP).

Experimental Protocols

Sensory Evaluation of γ-Glu-Val-Gly in Chicken Consommé

This section outlines the methodology for a descriptive sensory analysis to evaluate the effect of γ-Glu-Val-Gly on the sensory characteristics of a food system, based on published research.[3][7]

1. Panelist Selection and Training:

• A panel of trained sensory assessors is selected.

• Training sessions are conducted to familiarize panelists with the sensory attributes of chicken consommé and the concept of "kokumi." Reference standards for each attribute (e.g., MSG solution for umami, diluted oil-in-water emulsion for mouthfulness) are provided.

2. Sample Preparation:

• A baseline chicken consommé is prepared.

• A test sample is prepared by adding a specific concentration of γ-Glu-Val-Gly (e.g., 5 ppm) to the baseline consommé.

3. Sensory Evaluation:

• Samples are presented to panelists in a controlled environment (e.g., individual booths with controlled lighting and temperature).

• Panelists rate the intensity of various sensory attributes (e.g., umami, mouthfulness, mouth-coating, saltiness, chicken flavor) on a structured scale (e.g., a 15-point scale).

• Samples are coded and presented in a randomized order to minimize bias.

• Panelists cleanse their palates with water between samples.

4. Data Analysis:

• The intensity ratings for each attribute are collected and statistically analyzed (e.g., using analysis of variance - ANOVA) to determine significant differences between the control and the test sample.

Sensory Evaluation Workflow

Signaling Pathways of Taste Perception

The distinct sensory experiences elicited by MSG and γ-Glu-Val-Gly are rooted in their activation of different taste receptors and signaling pathways.

Umami Taste Signaling Pathway (T1R1/T1R3)

The umami taste of MSG is primarily mediated by the T1R1/T1R3 G-protein coupled receptor (GPCR). The binding of glutamate to the T1R1 subunit initiates a cascade of intracellular events. This includes the activation of phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3). IP3 then triggers the release of calcium ions (Ca2+) from intracellular stores. This increase in intracellular Ca2+ activates the transient receptor potential cation channel member M5 (TRPM5), causing cell depolarization and the release of neurotransmitters, which signals the perception of umami taste to the brain.

Umami (T1R1/T1R3) Signaling

Kokumi Sensation Signaling Pathway (CaSR)

The "kokumi" sensation imparted by γ-Glu-Val-Gly is mediated by the Calcium-Sensing Receptor (CaSR), another type of GPCR.[3][8] When γ-Glu-Val-Gly binds to the CaSR on taste cells, it is believed to potentiate the signals of other taste stimuli. The binding of the peptide leads to an increase in intracellular calcium levels, which in turn enhances the taste perception of other compounds, such as the umami from MSG.[8]

Kokumi (CaSR) Signaling

Conclusion

References

• 1. [PDF] Purification, Identification, and Sensory Evaluation of Kokumi Peptides from Agaricus bisporus Mushroom | Semantic Scholar [semanticscholar.org]
• 2. [PDF] Effect of a kokumi peptide, γ-glutamyl-valyl-glycine, on the sensory characteristics of chicken consommé | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sensory-Guided Identification and Characterization of Kokumi-Tasting Compounds in Green Tea (Camellia sinensis L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Taste sensitivity for monosodium glutamate and an increased liking of dietary protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. h2020-intaqt.eu [h2020-intaqt.eu]
• 8. Calcium-sensing receptor - Wikipedia [en.wikipedia.org]

A Comparative Guide to HPLC and LC-MS/MS Methods for γ-Glutamyl Peptide Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of γ-glutamyl peptides is crucial in various fields, from food science to biomarker discovery and drug development. The two most prominent analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) with ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides a comprehensive cross-validation of these methods, supported by experimental data and detailed protocols, to aid researchers in selecting the most appropriate technique for their specific needs.

Method Comparison: HPLC-UV vs. LC-MS/MS

While both HPLC and LC-MS/MS utilize liquid chromatography to separate analytes, their detection principles differ significantly, leading to substantial differences in performance for γ-glutamyl peptide analysis. LC-MS/MS is generally the preferred method due to its superior sensitivity and selectivity.[1]

Parameter	HPLC with UV Detection	LC-MS/MS	Rationale & Supporting Data
Specificity/Selectivity	Lower	Higher	HPLC-UV relies on the chromophoric properties of the peptides, making it susceptible to interference from co-eluting compounds that absorb at the same wavelength.[2] LC-MS/MS provides two levels of mass filtering (precursor and product ions), offering exceptional selectivity and the ability to distinguish between isobaric compounds.[3] A study on isomeric glutamyl peptides highlighted the capability of LC-MS/MS to achieve baseline separation of α and γ isomers, which would be challenging with UV detection alone.[4]
Sensitivity (LOD/LOQ)	Higher (less sensitive)	Lower (more sensitive)	LC-MS/MS can achieve Limits of Detection (LOD) in the nanomolar to picomolar range. For instance, a validated LC-MS/MS method for ε-(γ-glutamyl) lysine (B10760008) in human urine reported a sensitivity of 0.1 ng/mL.[3] HPLC-UV is typically less sensitive, with detection limits in the micromolar range.
Linearity	Good	Excellent	Both techniques can exhibit good linearity over a defined concentration range. A validated UHPLC-MS/MS method for γ-glutamylisoleucine, γ-glutamylthreonine, and γ-glutamylvaline demonstrated excellent linearity with calibration curves spanning from 0.5 to 1000 nM.[5]
Accuracy & Precision	Good	Excellent	LC-MS/MS methods, when using appropriate internal standards, demonstrate high accuracy and precision. A study on γ-glutamyl peptides in HeLa cells reported RSDs for all analyte concentrations in all samples were < 10%.[5] Another validated UPLC-MS/MS method for GABA and glutamic acid showed within- and between-day accuracy and precision of <10%.[6]
Matrix Effects	Lower	Higher	HPLC-UV is less prone to matrix effects. In contrast, electrospray ionization (ESI) in LC-MS/MS is susceptible to ion suppression or enhancement from co-eluting matrix components, which can affect accuracy and precision.[7] However, these effects can be mitigated through effective sample preparation and the use of isotopically labeled internal standards.[5]
Cost & Complexity	Lower	Higher	HPLC-UV systems are generally less expensive to purchase and maintain. The instrumentation and method development for LC-MS/MS are more complex and require specialized expertise.[1][2]

Experimental Protocols

General Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of γ-glutamyl peptides, applicable to both HPLC and LC-MS/MS with variations in the detection stage.

General workflow for γ-glutamyl peptide analysis.

HPLC-UV Method Protocol (General)

This protocol provides a general starting point for the analysis of γ-glutamyl peptides using HPLC with UV detection. Optimization will be required based on the specific peptides of interest and the sample matrix.

• Sample Preparation:

  • Extraction: Homogenize the sample (e.g., food, tissue) in a suitable buffer (e.g., phosphate-buffered saline).

  • Deproteinization: Precipitate proteins using trichloroacetic acid (TCA) or acetonitrile (B52724), followed by centrifugation.

  • Filtration: Filter the supernatant through a 0.22 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 0% to 40% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 20 µL.

  • Detection: UV absorbance at 214 nm or 280 nm.

LC-MS/MS Method Protocol (Example)

This protocol is based on a validated method for the analysis of various γ-glutamyl peptides in biological and food matrices.[4][5][8][9]

• Sample Preparation:

  • Extraction: For solid samples, perform extraction with a suitable solvent (e.g., water or buffer). For liquid samples, dilution may be sufficient.[4]

  • Deproteinization: Add acetonitrile to precipitate proteins, followed by vortexing and centrifugation.

  • Internal Standard Spiking: Add an isotopically labeled internal standard to the sample to correct for matrix effects and variations in instrument response.[5]

  • Derivatization (Optional): For improved retention and sensitivity, derivatization with reagents like 6-aminoquinolyl-N-hydroxysuccinimidyl-carbamate (AQC) can be performed.[9]

  • Filtration: Filter the final extract through a 0.22 µm filter.

• LC-MS/MS Conditions:

  • Chromatography System: UHPLC system.[5]

  • Column: A hydrophilic interaction chromatography (HILIC) column or a C18 reversed-phase column is commonly used. For polar γ-glutamyl peptides, a HILIC column can provide better retention.[4] An amide hybrid silica (B1680970) stationary phase has been shown to be effective.[4]

  • Mobile Phase A: 0.1% formic acid in water.[10]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[10]

  • Gradient: A gradient tailored to the specific analytes and column chemistry.

  • Flow Rate: 0.2-0.5 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for each γ-glutamyl peptide and internal standard must be optimized.[9]

Cross-Validation Logical Framework

The process of cross-validating two analytical methods involves a systematic comparison of their performance characteristics to ensure that the alternative method provides results that are in agreement with the established one.

Logical workflow for cross-validating analytical methods.

Conclusion

For the analysis of γ-glutamyl peptides, LC-MS/MS is unequivocally the superior technique in terms of sensitivity, specificity, and accuracy, making it the gold standard for research and regulated environments. While HPLC with UV detection can be a viable, cost-effective option for simpler sample matrices and when high sensitivity is not a prerequisite, its limitations in selectivity must be carefully considered. The choice of method should be guided by the specific research question, the complexity of the sample matrix, and the required level of analytical rigor.

References

• 1. researchgate.net [researchgate.net]
• 2. peptidesystems.com [peptidesystems.com]
• 3. Development and validation of a liquid chromatography-triple quadrupole mass spectrometry method for the determination of isopeptide ε-(γ-glutamyl) lysine in human urine as biomarker for transglutaminase 2 cross-linked proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a LC-MS/MS method for the determination of isomeric glutamyl peptides in food ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of γ-glutamylisoleucine, γ-glutamylthreonine, and γ-glutamylvaline in HeLa cells using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. edepot.wur.nl [edepot.wur.nl]
• 7. Development of quantitative method for determination of γ-glutamyl peptides by capillary electrophoresis tandem mass spectrometry: an efficient approach avoiding matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative determination of kokumi compounds, γ-glutamyl peptides, in Korean traditional fermented foods, ganjang and doenjang, by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of different enzymatic methods for γ-Glu-Val-Gly synthesis

The tripeptide γ-glutamyl-valyl-glycine (γ-Glu-Val-Gly) is a potent "kokumi" substance, known for enhancing the thickness, continuity, and mouthfulness of food taste.[1] Its unique sensory properties have driven research into efficient and specific synthesis methods, with enzymatic approaches being at the forefront due to their high specificity and milder reaction conditions compared to chemical synthesis. This guide provides a head-to-head comparison of different enzymatic methods for γ-Glu-Val-Gly synthesis, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Comparative Analysis of Enzymatic Synthesis Methods

Two primary enzymatic strategies have been identified for the synthesis of γ-Glu-Val-Gly. The most direct in vitro method utilizes bacterial γ-glutamyltranspeptidase (GGT). A second, more complex pathway has been elucidated in vivo within Saccharomyces cerevisiae, involving a multi-enzyme system. Below is a detailed comparison of these methods.

Parameter	Method 1: Bacterial γ-Glutamyltranspeptidase (GGT)	Method 2: Saccharomyces cerevisiae Multi-Enzyme System
Enzyme(s)	γ-Glutamyltranspeptidase (GGT)	1. Glutamate-cysteine ligase (GCL), γ-Glutamyltransferase (GGT), (Dug2p-Dug3p)2 complex2. Glutathione (B108866) synthetase (GS)
Principle	Single-step transpeptidation	Two-step biosynthesis or transpeptidation from glutathione (GSH)
Substrates	L-Glutamine (γ-glutamyl donor) and Valyl-glycine (acceptor)	1. Glutamate (B1630785), Valine, and Glycine2. Glutathione (GSH) and Valyl-glycine (Val-Gly)
Enzyme Source	Bacterial (e.g., Escherichia coli, Bacillus subtilis)	Saccharomyces cerevisiae
Key Reaction Conditions	pH 8.0, 37°C	Dependent on yeast cultivation conditions
Product Concentration	18.6 mM γ-Glu-Val-Gly achieved.[1] With fed-batch addition of glutamine, the production increased 1.7-fold after 20 hours.[1]	Intracellular production in wild-type yeast cells during cultivation in minimal synthetic medium.[2][3]
Advantages	- Direct, single-enzyme reaction- Well-defined reaction conditions for optimization- Higher product concentrations reported in vitro	- In vivo synthesis, potentially reducing downstream processing costs- Utilizes basic amino acids as precursors
Disadvantages	- Requires purified enzyme and specific dipeptide substrate (Val-Gly)- Potential for side reactions like hydrolysis	- Complex multi-enzyme pathway- Lower reported yields in vivo- Synthesis is dependent on cellular metabolism and cultivation conditions

Experimental Protocols

Method 1: Enzymatic Synthesis using Bacterial γ-Glutamyltranspeptidase (GGT)

This protocol is based on the work of Fukao and Suzuki (2021).[1]

Materials:

• Bacterial γ-glutamyltranspeptidase (GGT)

• L-Glutamine

• Valyl-glycine

• Sodium chloride (NaCl)

• Tris-HCl buffer

• Hydrochloric acid (HCl) for pH adjustment

Reaction Setup:

• Prepare a reaction mixture containing:

  • 20 mM L-Glutamine

  • 100 mM Valyl-glycine

  • 30 mU/mL γ-glutamyltranspeptidase

  • 0.856 M (5%) NaCl

• Adjust the pH of the reaction mixture to 8.0 using Tris-HCl buffer.

• Incubate the reaction mixture at 37°C.

Fed-Batch Strategy for Increased Yield:

To enhance the final product concentration, a fed-batch approach can be implemented by adding a suitable amount of glutamine to the reaction mixture every 5 hours.[1]

Product Analysis:

The concentration of γ-Glu-Val-Gly can be determined using High-Performance Liquid Chromatography (HPLC).

Method 2: In Vivo Synthesis using Saccharomyces cerevisiae

This method describes the biosynthetic pathways within the yeast S. cerevisiae as identified by Sofyanovich et al. (2019).[2][3] This is an in vivo method and does not represent a conventional in vitro enzymatic reaction protocol.

Pathway 1: Two-Step Biosynthesis from Amino Acids

• Step 1: Synthesis of γ-Glu-Val. The dipeptide γ-Glu-Val is produced from glutamate and valine. This reaction can be catalyzed by glutamate-cysteine ligase (GCL) Gsh1p, or through the transfer of a γ-glutamyl group from glutathione (GSH) to valine by γ-glutamyltransferase (GGT) Ecm38p or the (Dug2p-Dug3p)2 complex.[2][3]

• Step 2: Synthesis of γ-Glu-Val-Gly. The newly formed γ-Glu-Val is then combined with glycine, a reaction catalyzed by glutathione synthetase (GS) Gsh2p.[2][3]

Pathway 2: Transpeptidation from Glutathione (GSH)

In this alternative pathway, the γ-glutamyl residue from GSH is directly transferred to the dipeptide Val-Gly. This reaction is primarily carried out by the (Dug2p-Dug3p)2 complex.[2][3]

Cultivation for Production:

Wild-type Saccharomyces cerevisiae cells have been shown to produce γ-Glu-Val-Gly during cultivation in a minimal synthetic medium.[3] The contribution of each pathway to the intracellular pool of the tripeptide is dependent on the specific cultivation conditions.[3]

Visualizing the Experimental Workflow

The following diagram illustrates a general experimental workflow for the in vitro enzymatic synthesis and analysis of γ-Glu-Val-Gly.

References

• 1. Enzymatic Synthesis of γ-Glutamylvalylglycine Using Bacterial γ-Glutamyltranspeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Validating the Specificity of CaSR Activation by Glutamyl-valyl-glycine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Calcium-Sensing Receptor (CaSR) is a class C G-protein coupled receptor (GPCR) that plays a pivotal role in calcium homeostasis and is implicated in various physiological processes. Its ability to be modulated by a variety of endogenous and exogenous ligands makes it an attractive target for therapeutic intervention. Among the emerging agonists is the tripeptide Glutamyl-valyl-glycine (γ-Glu-Val-Gly or EVG), a potent activator of CaSR.[1][2] This guide provides an objective comparison of EVG's performance in activating CaSR against other known agonists, supported by experimental data and detailed methodologies, to aid in validating its specificity and therapeutic potential.

Performance Comparison: Glutamyl-valyl-glycine vs. Alternative CaSR Agonists

The potency of CaSR agonists is typically evaluated by their half-maximal effective concentration (EC50), which represents the concentration of a ligand that induces a response halfway between the baseline and maximum. While direct head-to-head studies under identical experimental conditions are limited, the available data allows for a comparative assessment of EVG's efficacy.

Studies have shown that γ-glutamyl peptides, including EVG, act as positive allosteric modulators of the CaSR, enhancing its sensitivity to extracellular calcium.[3] The minimal concentration of γ-Glu-Val-Gly required to activate CaSR has been reported to be as low as 0.1 µM.[3]

For a clearer comparison, the following table summarizes the reported potency of EVG and other well-characterized CaSR agonists.

Agonist	Type	Reported Potency (EC50 or Minimal Activating Concentration)	Cell Line / System	Reference
Glutamyl-valyl-glycine (EVG)	Peptide (Positive Allosteric Modulator)	~0.1 µM (minimal activating concentration)	Not specified	[3]
Calcium (Ca2+)	Orthosteric Agonist	2-5 mM (in the absence of allosteric modulators)	Various	[4]
Cinacalcet (B1662232)	Small Molecule (Calcimimetic)	10-100 nM	HEK293 expressing hCaSR	[5]
Evocalcet	Small Molecule (Calcimimetic)	92.7 nM	hCaR-HEK293 cells	[6]
Spermine	Polyamine (Positive Allosteric Modulator)	µM range	Not specified	[7]

Note: The potency values presented are for comparative purposes and may vary depending on the specific experimental conditions, such as the cell line used, the presence of other ligands, and the specific assay performed.

Downstream Signaling Pathways of CaSR Activation

Activation of the CaSR by agonists like EVG initiates a cascade of intracellular signaling events. The receptor primarily couples to G-proteins of the Gq/11, Gi/o, and G12/13 families.[8][9] The Gq/11 pathway is a major route for CaSR signaling, leading to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[8][10] IP3 triggers the release of calcium from intracellular stores, leading to a transient increase in cytosolic free calcium, while DAG activates Protein Kinase C (PKC).[8][10]

The activation of these pathways can be monitored to validate the specific engagement of CaSR by a ligand.

CaSR Gq/11 Signaling Pathway

Experimental Protocols for Validating CaSR Activation

To ascertain the specificity of EVG's action on CaSR, a series of well-defined experimental protocols are essential. The following are key assays used to characterize CaSR agonists.

Intracellular Calcium Mobilization Assay

This assay is a primary method to determine the activation of the Gq/11 pathway following CaSR stimulation.

Objective: To measure the increase in intracellular calcium concentration in response to an agonist.

Materials:

• HEK293 cells stably expressing the human CaSR (HEK293-CaSR).

• Calcium-sensitive fluorescent dyes (e.g., Fura-2 AM, Fluo-4 AM, or Indo-1 AM).[11][12]

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.

• Test compound (Glutamyl-valyl-glycine) and control agonists (e.g., CaCl2, Cinacalcet).

• Fluorescence plate reader or flow cytometer.[11]

Procedure:

• Cell Culture: Culture HEK293-CaSR cells to 80-90% confluency in a 96-well black-walled, clear-bottom plate.

• Dye Loading: Wash the cells with HBSS and then incubate with the calcium-sensitive dye loading solution in the dark at 37°C for 30-60 minutes.

• Washing: Gently wash the cells twice with HBSS to remove extracellular dye.

• Baseline Measurement: Add HBSS to each well and measure the baseline fluorescence for a short period (e.g., 20-30 seconds).

• Agonist Stimulation: Add varying concentrations of the test compound (EVG) and control agonists to the wells.

• Data Acquisition: Immediately begin recording the fluorescence intensity over time using a fluorescence plate reader (e.g., excitation at 490 nm and emission at 515 nm for Fluo-4 AM).[13]

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Calculate the EC50 value from the dose-response curve.

Intracellular Calcium Assay Workflow

ERK Phosphorylation Assay

Activation of the MAPK/ERK pathway is another downstream consequence of CaSR signaling and can be used as a measure of receptor activation.[14]

Objective: To detect the phosphorylation of ERK1/2 in response to CaSR activation.

Materials:

• HEK293-CaSR cells.

• Serum-free cell culture medium.

• Test compound (Glutamyl-valyl-glycine) and control agonists.

• Lysis buffer.

• Primary antibodies against phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Western blotting equipment and imaging system.

Procedure:

• Cell Culture and Starvation: Culture HEK293-CaSR cells in 6-well plates until confluent. Serum-starve the cells for 4-6 hours prior to the experiment to reduce basal ERK phosphorylation.

• Agonist Treatment: Treat the cells with various concentrations of the test compound (EVG) for a specified time (e.g., 5-15 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using an appropriate lysis buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with a blocking buffer.

  • Incubate the membrane with primary antibodies against p-ERK and total ERK.

  • Incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities for p-ERK and total ERK. The ratio of p-ERK to total ERK indicates the level of ERK activation.

ERK Phosphorylation Assay Workflow

Conclusion

The available evidence strongly suggests that Glutamyl-valyl-glycine is a potent and specific activator of the Calcium-Sensing Receptor, functioning as a positive allosteric modulator. Its ability to activate downstream signaling pathways, such as intracellular calcium mobilization and ERK phosphorylation, at low micromolar concentrations places it among the more effective peptide-based CaSR agonists. For a definitive validation of its specificity and to fully delineate its therapeutic potential, further studies directly comparing EVG with other CaSR agonists, particularly the calcimimetics, under standardized experimental conditions are warranted. The experimental protocols and comparative data presented in this guide provide a robust framework for researchers to undertake such validation studies.

References

• 1. Structure-CaSR-Activity Relation of Kokumi γ-Glutamyl Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination and quantification of γ-glutamyl-valyl-glycine in commercial fish sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Calcium-sensing receptor-mediated activation of phospholipase C-gamma1 is downstream of phospholipase C-beta and protein kinase C in MC3T3-E1 osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. JCI Insight - Repurposing calcium-sensing receptor agonist cinacalcet for treatment of CFTR-mediated secretory diarrheas [insight.jci.org]
• 6. selleckchem.com [selleckchem.com]
• 7. Allosteric modulation and G-protein selectivity of the Ca2+-sensing receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Calcium-sensing receptor signaling — How human disease informs biology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Modulation of Gq-Protein-Coupled Inositol Trisphosphate and Ca2+ Signaling by the Membrane Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Monitoring Calcium-Sensing Receptor (CaSR)-Induced Intracellular Calcium Flux Using an Indo-1 Flow Cytometry Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bu.edu [bu.edu]
• 13. benchchem.com [benchchem.com]
• 14. biorxiv.org [biorxiv.org]

Inter-laboratory validation of analytical methods for kokumi peptide quantification

A Comparative Guide to Analytical Methods for Kokumi Peptide Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of kokumi peptides, such as γ-glutamyl-valyl-glycine (γ-EVG), is crucial for food science, flavor chemistry, and potentially for therapeutic applications due to their interaction with the calcium-sensing receptor (CaSR).[1][2][3] This guide provides a comparative overview of the primary analytical methods employed for their quantification, focusing on performance metrics from published studies. While a formal, multi-laboratory validation study across all methods is not yet available in the literature, this document compiles single-laboratory validation data to offer a comparative perspective.

Introduction to Kokumi Peptides and Analytical Challenges

Kokumi is a Japanese term describing the sensation of richness, mouthfulness, and thickness in food. This sensation is primarily elicited by certain peptides, notably γ-glutamyl peptides like glutathione (B108866) (GSH) and γ-EVG, which act as agonists for the calcium-sensing receptor (CaSR) found in taste bud cells.[1][2][4][5] The quantification of these peptides in complex matrices such as fermented foods, biological fluids, or cell cultures presents analytical challenges due to their polarity, potential for isomeric forms, and the presence of interfering substances.[6][7] High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the method of choice for its high selectivity and sensitivity.[7][8][9]

Comparative Analysis of Quantification Methods

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most widely reported method for the sensitive and selective quantification of kokumi peptides.[8][9] Variations in this approach, including the use of different chromatography modes and derivatization agents, have been developed to address specific analytical challenges.

Method	Analyte(s)	Matrix	Key Performance Metrics	Reference
LC-MS/MS with Precolumn Derivatization (AQC)	γ-Glu-Val-Gly	Fermented Shrimp Paste	Concentration Found: 0.9 - 5.2 µg/g	[10]
LC-MS/MS with Precolumn Derivatization (CDNB)	γ-Glu-Val-Gly	Aquatic Products	Linearity (R²): 0.9995 (1.0-40.0 ng/mL)LOD: 0.3 ng/mLLOQ: 0.9 ng/mLRecovery: 83.1%–116.5%Precision (RSD): <10%	[10]
UHPLC-MS/MS with Derivatization (Benzoyl Chloride)	γ-Glu-Ile, γ-Glu-Thr, γ-Glu-Val	HeLa Cells	Method Validated for: Selectivity, Accuracy, Precision, Linearity, StabilityConcentration Found: 1.92 - 10.8 pmol/mg protein	[11]
Capillary Electrophoresis-MS/MS (CE-MS/MS)	γ-Glutamyl Peptides	Serum & Liver Samples	LOD: 3.6 - 800 nmol/LRecovery: 70-120% (for most non-thiol peptides)Noted for minimizing matrix effects compared to LC-MS/MS	[6]
LC-Q-TOF-MS/MS	Various Kokumi Peptides	Yeast Extract	Identified 10 kokumi peptides , including γ-glutamyl and leucyl dipeptides. Thresholds determined (e.g., 0.3 mmol/L for Leu-Glu).	[12]

Table 1: Comparison of Quantitative Performance of Analytical Methods for Kokumi Peptides. LOD: Limit of Detection; LOQ: Limit of Quantification; AQC: 6-aminoquinoyl-N-hydroxy-succinimidyl-carbamate; CDNB: 2,4-Dinitrochlorobenzene.

Experimental Protocols and Methodologies

Detailed protocols are essential for reproducing analytical results. Below are summarized methodologies for the common LC-MS/MS approach.

General Protocol for LC-MS/MS Quantification of γ-EVG

This protocol is a composite based on common practices described in the literature.[3][8][10]

• Sample Preparation:

  • Homogenize the solid sample (e.g., food product) in a suitable solvent, often a methanol (B129727)/water or acetonitrile (B52724)/water mixture.[13]

  • For cellular analysis, lyse cells using sonication in water.[11]

  • Perform protein precipitation using an organic solvent (e.g., methanol or acetonitrile) or ultrafiltration to remove larger molecules.[13]

  • Centrifuge the sample and collect the supernatant.

  • Dry the supernatant under nitrogen and reconstitute in the initial mobile phase.

• Pre-column Derivatization (Optional but common for enhancing sensitivity):

  • Derivatization with agents like 6-aminoquinoyl-N-hydroxy-succinimidyl-carbamate (AQC) or 2,4-Dinitrochlorobenzene (CDNB) can improve chromatographic retention and ionization efficiency.[10]

  • Incubate the sample extract with the derivatizing reagent according to the specific method's conditions (e.g., temperature and time).

• Chromatographic Separation (LC):

  • Column: A C18 reversed-phase column is frequently used. For highly polar peptides, Hydrophilic Interaction Chromatography (HILIC) may be employed.[7][11]

  • Mobile Phase: A gradient elution is typically used, with a mixture of water with a small percentage of acid (e.g., 0.1% formic acid) as mobile phase A and an organic solvent like acetonitrile or methanol as mobile phase B.

  • Flow Rate: Typical flow rates range from 0.2 to 0.5 mL/min.

• Mass Spectrometric Detection (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive mode is standard.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification.[8] This involves selecting the precursor ion (the molecular weight of the target peptide) and a specific product ion (a characteristic fragment) to ensure high selectivity and reduce background noise.

Visualizing Workflows and Pathways

Inter-Laboratory Method Validation Workflow

An inter-laboratory study, or round-robin test, is the gold standard for validating the reproducibility of an analytical method. The following diagram illustrates the typical workflow.

Caption: Workflow for a formal inter-laboratory analytical method validation study.

Kokumi Peptide Signaling Pathway

Kokumi peptides exert their taste-enhancing effects by activating the Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor (GPCR).[1][2][5]

Caption: Signaling cascade initiated by kokumi peptide binding to the CaSR.

References

• 1. Kokumi Substances, Enhancers of Basic Tastes, Induce Responses in Calcium-Sensing Receptor Expressing Taste Cells | PLOS One [journals.plos.org]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. Determination and quantification of the kokumi peptide, γ-glutamyl-valyl-glycine, in commercial soy sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activation of the calcium-sensing receptor by glutathione maillard products: Implications for kokumi sensation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development of quantitative method for determination of γ-glutamyl peptides by capillary electrophoresis tandem mass spectrometry: an efficient approach avoiding matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative analysis of γ-glutamylpeptides by liquid chromatography-mass spectrometry and application for γ-glutamyltransferase assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative analysis of γ-glutamylisoleucine, γ-glutamylthreonine, and γ-glutamylvaline in HeLa cells using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of kokumi peptide from yeast extract by LC-Q-TOF-MS/MS and sensomics approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ampc.com.au [ampc.com.au]

A Comparative Guide to the Metabolic Fate of Glutamyl-valyl-glycine and Other Tripeptides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the metabolic fate of the tripeptide Glutamyl-valyl-glycine (γ-EVG) and other notable peptides. While γ-EVG is recognized for its "kokumi" flavor-enhancing properties and its interaction with the Calcium-Sensing Receptor (CaSR), comprehensive data on its metabolic journey in mammals remains an area of active investigation. This document summarizes the available information and presents established experimental protocols to facilitate further comparative studies.

Introduction to Peptide Metabolism

The metabolic fate of short-chain peptides is a critical determinant of their bioactivity and therapeutic potential. Key processes influencing this fate include enzymatic degradation in the gastrointestinal tract, absorption by intestinal epithelial cells, distribution throughout the body, metabolism in various tissues (primarily the liver), and subsequent excretion. Di- and tripeptides are primarily absorbed intact through the peptide transporter 1 (PEPT1) located in the brush border membrane of intestinal cells. Once in circulation, they can be hydrolyzed by peptidases in the blood, liver, and other tissues.

Comparative Overview of Metabolic Fate

While specific pharmacokinetic data for γ-EVG in mammals is not extensively documented in publicly available literature, we can draw comparisons with well-studied tripeptides, such as the collagen-derived Gly-Pro-Hyp. The following table summarizes key metabolic parameters, highlighting the current knowledge gaps for γ-EVG and providing a basis for future comparative research.

Table 1: Comparative Metabolic Parameters of Selected Tripeptides

Parameter	Glutamyl-valyl-glycine (γ-EVG)	Gly-Pro-Hyp (Collagen-derived)	General Observations for Tripeptides
Primary Absorption Mechanism	Predicted to be via PEPT1 transporter	PEPT1 transporter	Generally absorbed intact via PEPT1.
Bioavailability (Oral)	Data not available	Efficiently absorbed.[1]	Varies depending on structure and stability.
Time to Maximum Plasma Concentration (Tmax)	Data not available	Tends to be rapid, with significant plasma levels observed within minutes to a few hours after oral administration in rats.[2]	Generally rapid for peptides that are stable in the GI tract.
Maximum Plasma Concentration (Cmax)	Data not available	In rats, Cmax of Gly-Pro-Hyp exceeded 130 nmol/mL after oral administration of collagen tripeptide.[2]	Highly dependent on the dose and bioavailability.
Plasma Half-life (t1/2)	Data not available	Relatively stable in the body and can be detected in urine.[1]	Can be short due to enzymatic degradation; modifications can extend half-life.[3]
Primary Metabolites	Predicted to be γ-glutamyl-valine, valyl-glycine, and constituent amino acids.	Pro-Hyp is a major metabolite.[2]	Dipeptides and individual amino acids.
Key Metabolic Enzymes	γ-Glutamyltransferase (GGT), dipeptidases.[4]	Dipeptidases in blood and liver.[1]	Various peptidases in the GI tract, blood, and tissues.
Primary Excretion Route	Data not available	Detected in urine, suggesting renal clearance.[1]	Primarily renal excretion for small peptides and their metabolites.

Signaling Pathways

Recent research has identified the Calcium-Sensing Receptor (CaSR) as a key target for γ-glutamyl peptides, mediating their "kokumi" taste sensation.[5] Activation of CaSR by peptides can trigger a cascade of intracellular signaling events, influencing various physiological processes.

Calcium-Sensing Receptor (CaSR) Signaling

The CaSR is a G-protein-coupled receptor (GPCR) that, upon activation by ligands such as Ca²⁺ and peptides, can initiate multiple signaling pathways.[6][7] This includes the activation of Gq/11, Gi/o, and G12/13 proteins, leading to downstream effects such as:

• Gq/11 Pathway : Activation of phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). This results in the mobilization of intracellular calcium and the activation of protein kinase C (PKC).

• Gi/o Pathway : Inhibition of adenylyl cyclase, which decreases intracellular cyclic AMP (cAMP) levels.

• G12/13 Pathway : Activation of Rho GTPases, which are involved in regulating the cytoskeleton.

The activation of these pathways by different peptides can vary, leading to distinct physiological responses. For instance, CaSR activation in the gut by peptide agonists has been shown to influence glycemic control.[8][9]

Figure 1: CaSR Signaling Pathway Activation by Peptides.

Experimental Protocols for Comparative Metabolic Studies

To address the knowledge gaps in the metabolic fate of γ-EVG and to enable direct comparisons with other peptides, the following standardized experimental protocols are recommended.

In Vitro Intestinal Permeability: Caco-2 Cell Assay

This assay is a well-established model for predicting the intestinal absorption of compounds.

Objective: To determine the apparent permeability coefficient (Papp) and efflux ratio of tripeptides across a Caco-2 cell monolayer.

Methodology:

• Cell Culture: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21-25 days to form a differentiated and polarized monolayer.

• Monolayer Integrity: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay:

  • The test peptide (e.g., γ-EVG, Gly-Pro-Hyp) is added to the apical (A) or basolateral (B) chamber of the Transwell® insert.

  • Samples are collected from the receiver chamber at specified time points.

  • The concentration of the peptide in the samples is quantified using a validated LC-MS/MS method.

• Data Analysis:

  • The apparent permeability (Papp) is calculated for both apical-to-basolateral (A-B) and basolateral-to-apical (B-A) transport.

  • The efflux ratio (Papp(B-A) / Papp(A-B)) is determined to assess the potential for active efflux.

Figure 2: Experimental Workflow for Caco-2 Permeability Assay.

In Vitro Metabolic Stability: Liver Microsome Assay

This assay evaluates the susceptibility of a compound to metabolism by liver enzymes.

Objective: To determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of tripeptides in the presence of human liver microsomes.

Methodology:

• Preparation: Human liver microsomes are incubated with the test peptide in a phosphate (B84403) buffer.

• Reaction Initiation: The metabolic reaction is initiated by adding the cofactor NADPH.

• Time-course Incubation: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched with a suitable solvent (e.g., acetonitrile).

• Sample Analysis: The remaining concentration of the parent peptide in each aliquot is determined by LC-MS/MS.

• Data Analysis:

  • The natural logarithm of the percentage of remaining peptide is plotted against time.

  • The elimination rate constant (k) is determined from the slope of the linear regression.

  • The in vitro half-life (t1/2 = 0.693/k) and intrinsic clearance (CLint) are calculated.

In Vivo Pharmacokinetic Study in Rodents

This study provides essential information on the absorption, distribution, metabolism, and excretion (ADME) of a peptide in a living organism.

Objective: To determine the pharmacokinetic profile (including bioavailability, Cmax, Tmax, and half-life) of tripeptides after oral and intravenous administration in rats or mice.

Methodology:

• Animal Model: Age- and weight-matched rodents (e.g., Sprague-Dawley rats) are used.

• Dosing:

  • Oral (PO): The test peptide is administered by oral gavage.

  • Intravenous (IV): The test peptide is administered via tail vein injection to determine the absolute bioavailability.

• Blood Sampling: Blood samples are collected at predetermined time points post-dosing.

• Plasma Preparation and Analysis: Plasma is separated from the blood samples, and the concentration of the parent peptide and its major metabolites is quantified by a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using appropriate software to determine key pharmacokinetic parameters.

Conclusion

The metabolic fate of Glutamyl-valyl-glycine in mammals presents an exciting area for further research, particularly concerning its potential health benefits mediated through the Calcium-Sensing Receptor. While direct comparative data is currently limited, the experimental protocols outlined in this guide provide a robust framework for researchers to investigate the pharmacokinetics and bioavailability of γ-EVG and compare it with other bioactive peptides. Such studies will be instrumental in understanding its physiological roles and exploring its potential as a therapeutic agent.

References

• 1. Absorption and Urinary Excretion of Peptides after Collagen Tripeptide Ingestion in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Strategies to improve plasma half life time of peptide and protein drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. enovatia.com [enovatia.com]
• 5. Current progress in kokumi-active peptides, evaluation and preparation methods: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calcium-sensing receptor - Wikipedia [en.wikipedia.org]
• 7. Molecular regulation of calcium‐sensing receptor (CaSR)‐mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation of the gut calcium-sensing receptor by peptide agonists reduces rapid elevation of plasma glucose in response to oral glucose load in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]

Validating Kokumi Sensation: A Comparative Guide to Instrumental Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Methodologies for the Substantiation of Kokumi Taste.

The elusive "kokumi" sensation—characterized by richness, mouthfulness, and the enhancement of basic tastes—presents a unique challenge for sensory validation. While human sensory panels are the gold standard for taste perception, their inherent subjectivity necessitates objective, instrumental methods for reproducible and quantifiable results. This guide provides a comparative overview of the primary instrumental techniques used to validate and quantify kokumi taste, supported by experimental data and detailed protocols to aid in methodological selection and implementation.

Core Analytical Approaches

The validation of kokumi taste primarily relies on two complementary methodologies: the direct quantification of kokumi-active compounds and the measurement of their biological activity. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive technique for the former, while in vitro cell-based assays targeting the Calcium-Sensing Receptor (CaSR) are used for the latter. Electronic tongues represent an emerging, albeit less specific, alternative.

Comparison of Instrumental Techniques

The selection of an appropriate analytical technique depends on the specific research question, sample matrix, and desired level of sensitivity and specificity.

Technique	Principle	Key Analytes	Throughput	Pros	Cons
LC-MS/MS	Chromatographic separation followed by mass-based detection and fragmentation for structural confirmation.	γ-Glutamyl peptides (e.g., γ-Glu-Val-Gly, Glutathione), other small peptides.[1][2]	Medium to High	High sensitivity and selectivity; enables precise quantification and identification of specific kokumi compounds.[3][4]	High initial instrument cost; requires significant expertise for method development and data analysis.
CaSR In Vitro Assay	Measures the activation of the Calcium-Sensing Receptor (CaSR) in engineered cells upon exposure to a sample.[1]	All CaSR agonists (kokumi compounds).[5]	High (96/384-well plate format)	Directly measures the biological effect related to kokumi perception; useful for screening complex mixtures for kokumi activity.[5]	Does not identify specific active compounds; susceptible to matrix interference.
Electronic Tongue	An array of non-specific chemical sensors with cross-sensitivity that generates a taste profile via pattern recognition.[6]	General taste attributes (umami, saltiness, richness).	High	Rapid analysis; can provide a holistic "taste fingerprint" of a sample.[7]	Low specificity for kokumi compounds; cannot identify individual molecules; requires extensive calibration.[6]

Quantitative Data Summary

The concentration of kokumi peptides varies significantly across different food matrices. Similarly, the sensory detection thresholds highlight the potency of these compounds, particularly in the presence of other taste substances like MSG and salt.

Table 1: Concentration of Key Kokumi Peptides in Various Foods (Determined by LC-MS/MS)

Food Product	γ-Glu-Val-Gly (γ-EVG)	Glutathione (GSH)	Other γ-Glutamyl Peptides	Reference
Fermented Shrimp Paste	0.9 - 5.2 µg/g	-	-	[8]
Soy Sauce	0.15 - 0.61 mg/dL	-	-	[3]
Korean Doenjang	-	-	Total: 203 - 387 µg/g	[4]
Korean Ganjang	-	-	Total: 92 - 620 µg/mL	[4]
Scallop (Raw)	0.08 µg/g	-	-	[3]
Scallop (Dried)	0.64 µg/g	-	-	[3]
Dry-Cured Ham	0.11 µg/g	-	γ-EV: 13.90 µg/g, γ-EL: 11.35 µg/g	[9]

Table 2: Sensory Thresholds of Representative Kokumi Peptides

Kokumi Peptide	Threshold in Water	Threshold in Umami/Salty Matrix	Fold Decrease	Reference
γ-Glu-Cys-β-Ala	3.8 mmol/L	0.1 mmol/L	32x	[10]
γ-Glu-Leu	9.4 mmol/L	-	-	[11]
γ-Glu-Val	3.3 mmol/L	-	-	[11]
Ala-Leu	1.5 mmol/L (in chicken broth)	-	-	[9]
Leu-Glu	0.3 mmol/L (in chicken broth)	-	-	[9]

Signaling Pathway & Experimental Workflow Visualizations

The following diagrams illustrate the biological mechanism of kokumi perception and a typical workflow for its instrumental validation.

References

• 1. Electronic tongue: An analytical gustatory tool - PMC [pmc.ncbi.nlm.nih.gov]
• 2. electronicsforu.com [electronicsforu.com]
• 3. malque.pub [malque.pub]
• 4. academic.oup.com [academic.oup.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative determination of kokumi compounds, γ-glutamyl peptides, in Korean traditional fermented foods, ganjang and doenjang, by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

A Researcher's Guide to Selecting the Optimal Liquid Chromatography Column for Peptide Separation

For researchers, scientists, and drug development professionals navigating the complex landscape of peptide analysis, the choice of a liquid chromatography (LC) column is a critical determinant of experimental success. This guide provides an objective comparison of different LC columns, supported by experimental data, to facilitate informed decision-making for achieving high-resolution and reproducible peptide separations.

The performance of a reversed-phase (RP) liquid chromatography column is paramount in peptide mapping and proteomics, directly impacting the quality of data in applications ranging from biomarker discovery to the characterization of biotherapeutics. Key performance indicators such as peak capacity, resolution, and retention time reproducibility are crucial for distinguishing closely related peptides and ensuring the reliability of analytical methods. This guide delves into the comparative performance of various commercially available RP-LC columns, offering a comprehensive overview to aid in the selection of the most suitable column for your specific research needs.

Comparative Performance of Reversed-Phase LC Columns

The selection of an appropriate LC column is a multifaceted process involving consideration of stationary phase chemistry, particle size, pore size, and column dimensions. To illustrate the impact of these parameters on peptide separation, this guide summarizes performance data from various studies.

Key Performance Metrics

The efficacy of a peptide separation is often judged by several key metrics:

• Peak Capacity (Pc): A measure of the number of peaks that can be resolved in a given separation window. Higher peak capacity indicates better resolving power.

• Peak Width: Narrower peaks are indicative of higher efficiency and better resolution.

• Retention Time (RT) Reproducibility: Consistent retention times across multiple injections are crucial for reliable peptide identification and quantification.

• Sequence Coverage: In protein characterization, this refers to the percentage of the protein's amino acid sequence that is identified by the analysis of its constituent peptides.

Column Chemistry and Performance Data

Reversed-phase chromatography is the most common technique for peptide separation, with C18 columns being the most widely used. However, other chemistries such as C8, C4, Phenyl-Hexyl, and Cyano can offer alternative selectivities.[1][2] The following tables summarize the comparative performance of different column chemistries based on published data.

Column Chemistry	Particle Type	Key Performance Characteristics	Suitable For
C18	Fully Porous / Superficially Porous	High retention and resolution for a broad range of peptides.[3]	General peptide mapping, proteomics
C8	Fully Porous / Superficially Porous	Less retentive than C18, suitable for more hydrophobic peptides.[1]	Peptides with strong hydrophobic character
C4	Fully Porous / Superficially Porous	Low hydrophobicity, ideal for large proteins and hydrophobic peptides.[1][2]	Intact protein analysis, large peptides
Phenyl-Hexyl	Superficially Porous	Alternative selectivity to alkyl phases, particularly for aromatic peptides.	Peptides containing aromatic amino acids
Cyano	Superficially Porous	Least retentive, suitable for highly hydrophobic peptides.	Very hydrophobic peptides

Table 1: Overview of Common Reversed-Phase Column Chemistries for Peptide Separation.

Quantitative Comparison of Different C18 Columns for Monoclonal Antibody (mAb) Tryptic Digest Analysis

Column Vendor	Particle Size (µm)	Pore Size (Å)	Peak Capacity	Sequence Coverage (%)	Retention Time RSD (%)
Vendor A (AdvanceBio Peptide Plus)	2.7	120	~643	99.3	≤0.07
Vendor B	2.7	120	~621	N/A	N/A
Vendor C	1.7	130	Lower	N/A	Poor
Vendor D	<2	100	N/A	N/A	N/A

Table 2: Comparative performance of different C18 columns for the analysis of a monoclonal antibody (mAb) tryptic digest. Data compiled from multiple sources.[3] Note: "N/A" indicates data not available in the referenced sources. The AdvanceBio Peptide Plus column from Vendor A and a column from Vendor B showed comparable and high peak capacities.[3] The column from Vendor C exhibited broader peaks and lower peak capacity.[3] The AdvanceBio Peptide Plus column also demonstrated excellent retention time reproducibility.[3]

Performance Comparison of Superficially Porous Particle Chemistries

Column Chemistry	Average Peak Width (FWHM, min)	Calculated Peak Capacity (Pc)	Average Theoretical Plates (N)
BIOshell™ A160 Peptide C18	0.093	643	~25,000
BIOshell™ A160 Peptide Phenyl-Hexyl	0.115	524	~20,000
BIOshell™ A160 Peptide Cyano	0.141	426	~15,000

Table 3: Performance comparison of three different superficially porous particle chemistries for the separation of a standard peptide mixture. The C18 chemistry provided the narrowest peaks, highest peak capacity, and greatest number of theoretical plates.

Experimental Protocols

To ensure the reproducibility and validity of column comparison studies, it is essential to follow well-defined experimental protocols. Below are generalized methodologies for sample preparation and LC-MS analysis based on common practices in the field.[3][4]

Sample Preparation: Tryptic Digestion of a Monoclonal Antibody (mAb)

• Reduction and Alkylation: The mAb is denatured, and its disulfide bonds are reduced using a reagent like dithiothreitol (B142953) (DTT). Subsequently, the free sulfhydryl groups are alkylated with a reagent such as iodoacetamide (B48618) (IAA) to prevent disulfide bond reformation.

• Buffer Exchange/Desalting: The sample is buffer-exchanged into a digestion-compatible buffer (e.g., ammonium (B1175870) bicarbonate) to remove denaturants and alkylating agents.

• Enzymatic Digestion: Trypsin is added to the protein solution at an appropriate enzyme-to-substrate ratio (e.g., 1:20 w/w) and incubated overnight at 37°C to generate peptides.

• Digestion Quenching: The digestion is stopped by adding an acid, typically formic acid, which also prepares the sample for reversed-phase LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system capable of generating reproducible gradients at high pressures.

• Columns: The different LC columns to be benchmarked.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% acetonitrile (B52724) with 0.1% formic acid.

• Gradient: A linear gradient from a low percentage of mobile phase B to a higher percentage over a defined period (e.g., 5% to 40% B over 60 minutes). The exact gradient profile should be optimized for the specific sample and columns being tested.

• Flow Rate: Dependent on the column internal diameter (e.g., 0.2-0.4 mL/min for a 2.1 mm ID column).

• Column Temperature: Typically maintained at a constant elevated temperature (e.g., 50-60°C) to improve peak shape and reduce viscosity.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) is used for peptide detection and identification.

• Data Acquisition: Data is acquired in a data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode to obtain both MS1 precursor ion scans and MS2 fragment ion scans for peptide identification.

• Data Analysis: The acquired data is processed using specialized software (e.g., BioPharma Finder, MaxQuant) to identify peptides, calculate peak areas, and determine other performance metrics.[4]

Visualization of Experimental Workflow

To provide a clear overview of the benchmarking process, the following diagram illustrates the key steps involved in comparing the performance of different LC columns for peptide separation.

Figure 1. Experimental workflow for benchmarking LC columns.

Conclusion

The selection of an LC column for peptide separation is a critical step that significantly influences the quality and reliability of analytical results. This guide has provided a comparative overview of different reversed-phase columns, highlighting key performance metrics and presenting quantitative data to aid in the selection process. By understanding the characteristics of different column chemistries and adhering to robust experimental protocols, researchers can optimize their peptide separations for enhanced resolution, sensitivity, and reproducibility. The C18 stationary phase remains a versatile and high-performing choice for general peptide analysis, while other chemistries like Phenyl-Hexyl and Cyano offer valuable alternatives for challenging separations. Ultimately, the optimal column choice will depend on the specific properties of the peptides being analyzed and the analytical goals of the study.

References

• 1. chromtech.com [chromtech.com]
• 2. LC Column Comparison [restek.com]
• 3. lcms.cz [lcms.cz]
• 4. scantecnordic.se [scantecnordic.se]

Comparative transcriptomics of yeast strains for enhanced γ-Glu-Val-Gly production

For Researchers, Scientists, and Drug Development Professionals

The tripeptide γ-L-Glutamyl-L-Valyl-Glycine (γ-Glu-Val-Gly) is a potent "kokumi" substance, known for enhancing the richness, complexity, and mouthfeel of foods and pharmaceuticals. Saccharomyces cerevisiae, a versatile and well-understood yeast, has been identified as a natural producer of this valuable tripeptide.[1][2][3][4] This guide provides a comparative analysis of yeast strains and metabolic strategies to enhance γ-Glu-Val-Gly production, supported by experimental data and detailed protocols.

Biosynthetic Pathways of γ-Glu-Val-Gly in Saccharomyces cerevisiae

S. cerevisiae synthesizes γ-Glu-Val-Gly through two primary pathways, both intricately linked to glutathione (B108866) (GSH) metabolism.[1][2][3][4][5]

Pathway 1: De novo Synthesis from Amino Acid Precursors

This pathway mirrors the canonical glutathione biosynthesis route. It begins with the formation of the dipeptide γ-Glu-Val from glutamate (B1630785) and valine, a reaction catalyzed by glutamate-cysteine ligase (Gsh1p). Subsequently, glutathione synthetase (Gsh2p) ligates glycine (B1666218) to γ-Glu-Val to form the final tripeptide, γ-Glu-Val-Gly.[1][2][3][4]

Pathway 2: Glutathione-Dependent Dipeptide Ligation

The second pathway involves the transfer of a γ-glutamyl group from glutathione (GSH) to the dipeptide Val-Gly. This transpeptidation reaction is primarily carried out by the (Dug2p-Dug3p)2 complex.[1][2][3]

Below is a diagram illustrating these two biosynthetic routes.

Biosynthetic pathways of γ-Glu-Val-Gly in S. cerevisiae.

Comparative Analysis of Genetically Modified Yeast Strains

The production of γ-Glu-Val-Gly can be significantly influenced by genetic modifications targeting the key enzymes in its biosynthetic pathways. The following table summarizes the relative production levels in various knockout and overexpression strains of S. cerevisiae, with data synthesized from published research.

Strain Genotype	Key Gene(s) Modified	Pathway(s) Affected	Relative γ-Glu-Val-Gly Production (%)	Rationale for Change in Production
Wild Type (WT)	-	Both	100	Baseline production under standard conditions.
gsh2Δ	GSH2 (knockout)	Pathway 1	~0	Gsh2p is essential for the final step of de novo synthesis.[6]
gsh2Δ + γ-Glu-Val	GSH2 (knockout)	Pathway 1	~1000	Exogenous γ-Glu-Val allows Gsh2p to synthesize γ-Glu-Val-Gly.[6]
dug2Δ	DUG2 (knockout)	Pathway 2	Reduced	The (Dug2p-Dug3p)2 complex is a key enzyme in the GSH-dependent pathway.[6]
Overexpression of GSH1 and GSH2	GSH1, GSH2	Pathway 1	Significantly Increased	Overexpression of the core enzymes of the de novo synthesis pathway enhances production.[6]

Transcriptomic Insights and Considerations

While a direct comparative transcriptomic analysis of high versus low γ-Glu-Val-Gly producing yeast strains is not yet available in published literature, we can infer the expected transcriptomic signatures based on the known functions of the key genes.

• Upregulation of Glutathione Biosynthesis: Strains engineered for enhanced γ-Glu-Val-Gly production via Pathway 1 would be expected to show significant upregulation of GSH1 and GSH2 transcripts.

• Amino Acid Metabolism: Increased flux through the de novo pathway would likely necessitate transcriptional upregulation of genes involved in the biosynthesis and transport of precursor amino acids: glutamate, valine, and glycine.

• Nitrogen Metabolism: As the production of a tripeptide is nitrogen-intensive, genes related to nitrogen assimilation and regulation may be differentially expressed.

• Stress Response: Overexpression of metabolic pathway genes can impose a burden on the cell.[7] Therefore, transcriptomic analysis may reveal the upregulation of general stress response genes, such as heat shock proteins.

The following diagram outlines a typical experimental workflow for a comparative transcriptomics study.

References

• 1. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae | PLOS One [journals.plos.org]
• 7. Impact of maximal overexpression of a non-toxic protein on yeast cell physiology - PMC [pmc.ncbi.nlm.nih.gov]

The Synergistic Power of Glutamyl-valyl-glycine: A Comparative Guide to Taste Enhancement

For researchers, scientists, and drug development professionals, understanding the nuances of taste modulation is critical. This guide provides an in-depth comparison of the synergistic effects of Glutamyl-valyl-glycine (GVG), a known kokumi peptide, with other key taste compounds. Through a review of experimental data, this document illuminates GVG's role in enhancing taste profiles, offering a valuable resource for product formulation and sensory science.

Glutamyl-valyl-glycine (GVG) is a tripeptide that imparts a "kokumi" sensation, a Japanese term describing heartiness, richness, and mouthfulness in food. Unlike traditional taste enhancers that have a distinct taste of their own, GVG functions by modulating and amplifying existing tastes, particularly umami, sweetness, and saltiness. This guide delves into the scientific evidence behind GVG's synergistic effects, comparing its performance with established taste enhancers like monosodium glutamate (B1630785) (MSG) and 5'-ribonucleotides such as inosine (B1671953) monophosphate (IMP).

Quantitative Sensory Analysis: GVG's Impact on Taste Perception

Sensory descriptive analysis provides a quantitative measure of how taste attributes are perceived by trained panelists. A key study investigating the effect of GVG in a food matrix provides valuable insight into its synergistic capabilities.

A descriptive sensory analysis was conducted on chicken consommé to evaluate the impact of GVG. Trained panelists rated the intensity of various taste and mouthfeel attributes on a standardized scale. The results, as summarized in the table below, demonstrate a significant enhancement of key sensory characteristics in the presence of GVG.

Table 1: Sensory Descriptive Analysis of Chicken Consommé with and without GVG

Sensory Attribute	Control (Mean Score)	With GVG (5 ppm) (Mean Score)	Confidence Level of Significant Difference
Umami	5.5	6.2	99%
Mouthfulness	5.3	6.0	99%
Mouth-coating	4.8	5.4	95%

Data adapted from a study on the sensory characteristics of chicken consommé with added γ-Glu-Val-Gly.[1]

These findings clearly indicate that the addition of a small amount of GVG significantly boosts the perception of umami, as well as the desirable mouthfeel characteristics of mouthfulness and mouth-coating, which are hallmarks of the kokumi effect.

While direct quantitative sensory comparisons between pure GVG and other enhancers like MSG or IMP in the same study are limited, research on kokumi-active peptide fractions offers valuable insights. One study found that a kokumi-active peptide fraction from mature Korean soy sauce enhanced the umami taste of glutamate to a level equivalent to that of 1 mM IMP.[2][3] This suggests that kokumi peptides, including GVG, can provide a synergistic umami enhancement comparable to that of traditional ribonucleotides.

Experimental Protocols: Methodologies for Evaluating Taste Synergy

The evaluation of taste synergy relies on rigorous and well-defined experimental protocols. The following sections detail the methodologies employed in the sensory and instrumental analysis of taste-enhancing compounds.

Sensory Evaluation: Descriptive Analysis

Descriptive analysis is a powerful tool for quantifying the sensory attributes of a product.

Objective: To identify and quantify the sensory characteristics of a food or beverage.

Panelists: A panel of 8-15 trained assessors is typically used. Panelists are screened for their sensory acuity and trained to identify and rate the intensity of specific flavor and texture attributes.

Procedure:

• Lexicon Development: In initial sessions, panelists are presented with a range of samples representative of the product category to develop a consensus vocabulary (lexicon) of descriptive terms for the relevant sensory attributes.

• Training: Panelists are trained on the definition and intensity of each attribute using reference standards.

• Evaluation: Samples are presented to panelists in a controlled environment (e.g., individual booths with controlled lighting and temperature). Samples are coded with random three-digit numbers to blind the panelists.

• Data Collection: Panelists rate the intensity of each attribute on a continuous line scale (e.g., a 15-cm line anchored with "low" and "high").

• Data Analysis: The ratings are converted to numerical data, and statistical analysis (e.g., ANOVA) is used to determine significant differences between samples.

Instrumental Analysis: Electronic Tongue

The electronic tongue is an analytical instrument designed to mimic the human sense of taste. It uses an array of sensors to generate a unique "fingerprint" of a sample's taste profile.

Objective: To obtain an objective, instrumental measurement of the taste characteristics of liquid samples.

Principle: The electronic tongue consists of a set of non-specific, broadly tuned sensors that respond to different chemical compounds in a sample. The combined response of the sensor array creates a unique pattern for each sample.

Procedure:

• Sample Preparation: Solid samples are dissolved in a suitable solvent (usually deionized water) to a specific concentration.

• Measurement: The sensor array is immersed in the sample solution, and the potentiometric or voltammetric response of each sensor is recorded over time.

• Data Analysis: The sensor data is analyzed using multivariate statistical methods, such as Principal Component Analysis (PCA) or Discriminant Function Analysis (DFA), to differentiate between samples and quantify taste attributes. The electronic tongue can be trained to correlate its measurements with sensory panel data.

Signaling Pathways of Taste Enhancement

The synergistic effects of GVG and other umami compounds are rooted in their interaction with specific taste receptors and signaling pathways.

The Kokumi Effect: Calcium-Sensing Receptor (CaSR) Pathway

GVG and other kokumi peptides are known to activate the Calcium-Sensing Receptor (CaSR), which is expressed in taste bud cells. The activation of CaSR is believed to be the primary mechanism behind the kokumi sensation.

GVG activates the CaSR, initiating a cascade that enhances taste perception.

The Umami Synergy: T1R1/T1R3 Receptor Pathway

The umami taste is primarily detected by the T1R1/T1R3 heterodimer receptor. The synergy between glutamate (from MSG) and 5'-ribonucleotides (like IMP) is a hallmark of umami perception.

MSG and IMP synergistically activate the T1R1/T1R3 receptor for umami taste.

Conclusion

Glutamyl-valyl-glycine demonstrates significant potential as a taste-enhancing ingredient. Its ability to amplify umami and impart desirable mouthfeel characteristics through the kokumi effect makes it a valuable tool for food and pharmaceutical formulations. While further quantitative studies directly comparing GVG with other enhancers are warranted, the existing evidence strongly supports its synergistic properties. The detailed experimental protocols and an understanding of the underlying signaling pathways provided in this guide offer a solid foundation for researchers and developers to explore the full potential of GVG in creating more palatable and appealing products.

References

• 1. researchgate.net [researchgate.net]
• 2. Kokumi Taste Active Peptides Modulate Salt and Umami Taste - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Glutamyl-valyl-glycine: A Comprehensive Guide for Laboratory Professionals

An essential guide for the safe and compliant disposal of Glutamyl-valyl-glycine, ensuring the protection of laboratory personnel and the environment.

Glutamyl-valyl-glycine, a tripeptide composed of glutamic acid, valine, and glycine, is primarily utilized as a flavoring agent in the food industry and for research purposes.[1][2] While not classified as a hazardous substance under the Globally Harmonized System (GHS), it is imperative to adhere to proper disposal protocols to maintain a safe laboratory environment and ensure regulatory compliance. This guide provides detailed procedures for the handling and disposal of Glutamyl-valyl-glycine in both solid and liquid forms.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the substance's Safety Data Sheet (SDS) and wear the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification
Eye Protection	Safety glasses with side shields or goggles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat.

All handling and disposal procedures should be conducted in a well-ventilated area to minimize inhalation exposure.

Disposal Procedure for Solid Glutamyl-valyl-glycine

Solid Glutamyl-valyl-glycine waste, including expired or unused product and contaminated consumables (e.g., weigh boats, pipette tips), should be managed as chemical waste.

Step-by-Step Protocol:

• Waste Segregation: Collect all solid waste containing Glutamyl-valyl-glycine in a dedicated, clearly labeled, and sealable waste container. Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

• Container Labeling: The waste container must be clearly labeled with "Solid Chemical Waste" and the full chemical name, "Glutamyl-valyl-glycine."

• Storage: Store the sealed container in a designated chemical waste storage area, away from incompatible materials, until collection by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste contractor.

Disposal Procedure for Liquid Glutamyl-valyl-glycine Solutions

Aqueous solutions of Glutamyl-valyl-glycine should not be disposed of down the sanitary sewer without prior institutional approval. For non-hazardous, water-soluble substances, some institutions may permit sewer disposal for small quantities, but this is highly dependent on local regulations.[3] The recommended best practice is to treat it as chemical waste.

Step-by-Step Protocol:

• Waste Collection: Collect all liquid waste containing Glutamyl-valyl-glycine in a sealable, leak-proof, and chemically compatible container.

• Container Labeling: Clearly label the container with "Liquid Chemical Waste," the full chemical name "Glutamyl-valyl-glycine," the solvent used (e.g., water), and the estimated concentration.

• Storage: Store the sealed container in secondary containment (e.g., a chemical-resistant tray or tub) within a designated chemical waste storage area.

• Final Disposal: Arrange for collection and disposal through your institution's EHS department or a licensed chemical waste contractor.

Optional Pre-Treatment for Liquid Waste: Chemical Hydrolysis

For an added layer of safety, particularly for larger quantities of liquid waste, a pre-treatment step of chemical hydrolysis can be employed to degrade the peptide bonds.[4]

Experimental Protocol for Chemical Hydrolysis:

• Preparation: In a suitable, labeled container within a fume hood, dilute the Glutamyl-valyl-glycine solution with water if it is highly concentrated.

• Hydrolysis: Slowly add a 1 M Sodium Hydroxide (NaOH) solution to raise the pH to above 9, or a 1 M Hydrochloric Acid (HCl) solution to lower the pH to below 3. This will initiate the hydrolysis of the peptide bonds.

• Reaction Time: Allow the solution to stand for a minimum of 24 hours to ensure complete degradation.

• Neutralization: After the incubation period, neutralize the solution by slowly adding a suitable acid (if basified) or base (if acidified) until the pH is between 6.0 and 8.0.

• Final Disposal: Dispose of the neutralized solution as chemical waste according to the procedure outlined above for liquid waste.

Spill and Contamination Cleanup

In the event of a spill, adhere to the following procedures:

• Ensure Safety: Evacuate the immediate area if necessary and ensure proper ventilation. Avoid breathing any dust from solid spills.

• Containment: For small dry spills, gently sweep up the material, avoiding dust generation. For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Collection: Place the collected material and any contaminated cleaning supplies into a sealed, labeled container for disposal as chemical waste.

• Decontamination: Clean the spill area with soap and water.

Disposal Decision Workflow

Caption: Workflow for the proper disposal of Glutamyl-valyl-glycine.

References

• 1. Glutamyl-valyl-glycine | C12H21N3O6 | CID 121513936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. femaflavor.org [femaflavor.org]
• 3. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling Glutamyl-valyl-glycine

Essential Safety and Handling Guide for Glutamyl-valyl-glycine

This guide provides immediate, essential safety protocols and operational plans for handling Glutamyl-valyl-glycine (γ-Glu-Val-Gly). Tailored for researchers, scientists, and drug development professionals, these procedures are designed to ensure a secure laboratory environment and maintain research integrity. While specific hazard information for Glutamyl-valyl-glycine is not fully established, it should be handled with the care afforded to all laboratory chemicals.

Physicochemical and Safety Data

Below is a summary of key data for Glutamyl-valyl-glycine, providing a foundation for safe handling procedures.

Property	Value
Physical State	Solid, off-white powder[1]
Molecular Formula	C₁₂H₂₁N₃O₆[1][2]
Molecular Weight	303.31 g/mol [1][2][3]
Solubility	Soluble in water[1]
Storage Temperature	Keep at 2-10 degrees C[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and prevent contamination. The following PPE is recommended when handling Glutamyl-valyl-glycine.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required for protection against dust particles and potential splashes.[4][5]
Face Shield	Recommended in addition to goggles when there is a significant risk of splashing, such as during the initial reconstitution of the lyophilized powder.[4][5]
Body Protection	Laboratory Coat	A standard, buttoned lab coat is the minimum requirement to protect clothing and skin.[4][5]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are recommended. Gloves should be inspected before use and changed immediately after any potential contact.[4][5]
Respiratory Protection	Respirator / Dust Mask	Recommended when weighing or handling the lyophilized powder to avoid inhalation of fine particles.[4][5]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the safe handling of Glutamyl-valyl-glycine from receipt and storage to experimental use.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• For long-term storage, keep the lyophilized powder at -20°C or colder in a tightly sealed, desiccated container, protected from light.[4]

• Log the compound into your laboratory's chemical inventory system.

2. Preparation for Use:

• Before opening, allow the vial to warm to room temperature in a desiccator to prevent condensation.[4]

• Conduct all handling in a well-ventilated area. A certified chemical fume hood is recommended when working with the lyophilized powder.[5]

• Don all required PPE as specified in the table above.

3. Weighing and Reconstitution:

• To minimize dust generation, handle the solid powder gently.

• Use a clean spatula and a tared weigh boat or paper.

• For reconstitution, add the appropriate sterile solvent (e.g., sterile water) slowly to the vial containing the weighed peptide.[5]

• If necessary, use gentle vortexing or sonication to ensure the peptide is fully dissolved.

4. Post-Handling:

• Clean the work area thoroughly after handling. Sweep up any spilled solid material and place it in a designated waste container.[6]

• Wipe down all surfaces with an appropriate cleaning agent.

• Remove PPE in the correct order to avoid cross-contamination.

• Wash hands thoroughly with soap and water after completing the procedure.

Disposal Plan

Proper waste disposal is essential for laboratory safety and environmental compliance.

• Solid Waste: All disposable materials that have come into contact with Glutamyl-valyl-glycine, such as gloves, pipette tips, and empty vials, must be collected in a designated and clearly labeled hazardous waste container.[4][5]

• Liquid Waste: Unused or waste solutions containing the peptide should be collected in a separate, sealed, and clearly labeled container designated for chemical waste.[4][5] Do not dispose of peptide solutions down the drain.[5]

• Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Workflow

The following diagram illustrates the key stages for the safe handling of Glutamyl-valyl-glycine in a laboratory setting.

Caption: Workflow for the safe handling of Glutamyl-valyl-glycine.

References

• 1. Glutamyl-valyl-glycine | C12H21N3O6 | CID 121513936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Gamma-glutamyl-valyl-glycine | C12H21N3O6 | CID 25099093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 38837-70-6・Glutamyl-Valyl-Glycine Standard・077-06391[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]